Acid Alizarin Violet N

• CAS: 2092-55-9

Core Science & Biosynthesis

Technical Monograph: Spectral & Chelation Properties of Acid Alizarin Violet N

This technical guide details the spectral and physicochemical properties of Acid Alizarin Violet N (AAVN), a mordant azo dye frequently misidentified due to its nomenclature. It is structured for researchers requiring high-fidelity data for spectrophotometric and fluorometric applications.[1]

Executive Summary

Acid Alizarin Violet N (C.I.[1][2][3][4] Mordant Violet 5) is a water-soluble azo dye utilized primarily as a complexometric indicator and a chromogenic reagent for the trace determination of metal ions (Al³⁺, Zn²⁺, Ni²⁺). Despite its name, it is not an anthraquinone derivative like Alizarin; rather, it is a sulfonated azo compound.[1] Its utility stems from a tridentate coordination geometry that induces significant bathochromic shifts and fluorescence enhancement upon metal binding, making it a sensitive probe for inorganic analysis and nuclear histochemistry.[1]

Chemical Identity & Structural Basis

The nomenclature "Acid Alizarin" historically refers to the dye's ability to mordant with metals similarly to alizarin, but the chromophore is distinct.

Property	Specification
IUPAC Name	Sodium 4-hydroxy-3-[(2-hydroxy-1-naphthyl)azo]benzenesulfonate
CAS Number	2092-55-9
C.I.[1][5][6] Number	15670 (Mordant Violet 5)
Chemical Formula	C₁₆H₁₁N₂NaO₅S
Molecular Weight	366.32 g/mol
Chromophore	Azo group (-N=N-) linking a benzene and naphthalene ring
Key Functional Groups	Sulfonate (-SO₃Na, solubility), o,o'-Dihydroxy (chelation)

Structural Diagram & Tautomerism

AAVN exists in a tautomeric equilibrium between the Azo and Hydrazone forms.[1] In solution, this equilibrium is pH-dependent and shifts upon metal coordination.[1][7]

Figure 1: Tautomeric equilibrium between azo and hydrazone forms, and the subsequent stabilization of the azo form via tridentate metal chelation.

Spectral Properties (UV-Vis & Fluorescence)

Electronic Absorption (UV-Vis)

The absorption spectrum of AAVN is characterized by

transitions of the azo system. The position of the absorption maximum ( ) is highly sensitive to pH (solvatochromism) and metal ligation.

State / Condition	(nm)	Visual Color	Extinction Coefficient ( )
Acidic (pH < 6)	~500 nm	Orange-Red	~1.3 × 10⁴ L·mol⁻¹·cm⁻¹
Alkaline (pH > 9)	~545 - 550 nm	Violet	High
Al-AAVN Complex	580 - 600 nm	Deep Red/Purple	Increased vs. free dye
Zn-AAVN Complex	~560 nm	Red-Violet	~1.16 × 10⁴ L[1]·mol⁻¹·cm⁻¹

Key Insight: The shift from 500 nm to >550 nm upon adding a metal ion (like Aluminum) constitutes a Bathochromic (Red) Shift .[1] This separation allows for the spectrophotometric quantification of the metal against a reagent blank.

Fluorescence Properties

Unlike many azo dyes which are non-fluorescent due to rapid photo-isomerization, the Aluminum-AAVN complex is highly fluorescent.

• Excitation: ~530–550 nm (Green)[1]

• Emission: >600 nm (Red)[1][2]

• Application: This property is exploited in confocal microscopy for nuclear staining, where the dye binds to aluminum mordanted to nucleic acids.[1][2]

Physicochemical Parameters

Acid Dissociation Constants (pKa)

AAVN possesses ionizable protons on the sulfonate group and the two hydroxyl groups.

• pKa₁ (< 1): Sulfonic acid group (always ionized in solution).[1]

• pKa₂ (6.25 ± 0.1): First phenolic hydroxyl / Azo-Hydrazone transition.[1] This is the critical value for its use as a pH indicator (turning from orange to violet).[1]

• pKa₃ (~9.35): Second phenolic hydroxyl.[1]

Solubility & Stability[1][4]

• Solubility: Soluble in water (magenta solution) and ethanol (red-orange).[1] Slightly soluble in acetone.[1]

• Stability: Stable in acidic media; susceptible to oxidation by strong oxidants (e.g., permanganate) which cleave the azo bond.

Protocol: Spectrophotometric Determination of Aluminum

This protocol utilizes the bathochromic shift of the Al-AAVN complex for quantitative analysis.

Reagents

• AAVN Stock Solution (0.1%): Dissolve 0.1 g of Acid Alizarin Violet N in 100 mL of deionized water.

• Acetate Buffer (pH 5.5): Mix 0.2 M acetic acid and 0.2 M sodium acetate to achieve pH 5.5.

• Aluminum Standard: 100 µg/mL Al³⁺ in dilute HCl.

Methodology

• Preparation: In a 25 mL volumetric flask, add:

  • Sample aliquot containing 5–50 µg of Al³⁺.[1]

  • 5.0 mL of Acetate Buffer (pH 5.5).[1][8]

  • 2.0 mL of AAVN Stock Solution.[1]

• Reaction: Allow the mixture to stand for 15 minutes at room temperature. The color will deepen to a reddish-violet.[1]

• Measurement:

  • Set the spectrophotometer to 585 nm (or the determined

    of the complex).

  • Zero the instrument using a Reagent Blank (Buffer + Dye + Water, no Metal). Note: The blank will absorb at ~500 nm, so measuring at 585 nm minimizes background interference.

• Quantification: Calculate concentration using a standard calibration curve prepared under identical conditions.

Interference Control

• Iron (Fe³⁺): Interferes significantly.[1] Mask with ascorbic acid or hydroxylamine hydrochloride.[1]

• Fluoride: Quenches the reaction (competes for Al).[1] Must be removed by evaporation with sulfuric acid if present.[1]

References

• Scholars Research Library. (2017).[1][9] Determination of Dissociation Constant of Acid Alizarin Violet N Using UV/Vis Spectroscopy. Archives of Applied Science Research.[1] Retrieved from [Link]

• National Institutes of Health (PubMed). (1993).[1] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome.[1] Retrieved from [Link]

• MDPI. (2022).[1][8] Determination of Zn²⁺ in Solid Pharmaceutical Dosage Forms by Means of Spectrophotometry.[1][8][10] Retrieved from [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 5. Alizarin [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. The syntheses, structures and azo–hydrazone tautomeric studies of three triazole/tetrazole azo dyes - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

Acid Alizarin Violet N chemical structure and formula

The following technical guide is structured as a high-level monograph for research and development professionals. It prioritizes structural accuracy, mechanistic insight, and reproducible experimental protocols.[1]

Structural Characterization, Coordination Chemistry, and Analytical Protocols[1][2]

Executive Summary

Acid Alizarin Violet N (C.I.[1][2][3][4][5][6][7][8] Mordant Violet 5) is a sulfonated azo dye, distinct from the anthraquinone-based "Alizarin" family despite its trivial name.[1] Its utility in drug development and analytical chemistry stems from its tridentate chelating pharmacophore—comprising a phenolic hydroxyl, an azo nitrogen, and a naphtholic hydroxyl—which exhibits high affinity for transition metals (Cu, Ni, Co) and Group 13 elements (Al).[1] This guide delineates its chemical structure, physicochemical properties, and validated protocols for its application as a metallochromic indicator and biological fluorochrome.[1]

Part 1: Chemical Identity & Structural Analysis[1]

Unlike true anthraquinone derivatives (e.g., Alizarin Red S), Acid Alizarin Violet N is an azo dye .[1] The confusion in nomenclature arises from its historical use as a mordant dye, similar to alizarin.[1]

1.1 Chemical Data Table

Parameter	Specification
Common Name	Acid Alizarin Violet N
C.I.[1][9][2][3][4][5][7][10] Name	Mordant Violet 5
CAS Number	2092-55-9
Molecular Formula
Molecular Weight	366.32 g/mol
IUPAC Name	Sodium 4-hydroxy-3-[(2-hydroxy-1-naphthyl)diazenyl]benzenesulfonate
Chromophore	Azo group (-N=N-) conjugated with aromatic systems
Chelating Motif	O,N,O-tridentate ligand

1.2 Structural Topology & Tautomerism

The molecule exists in a tautomeric equilibrium between the azo-phenol and hydrazone-quinone forms.[1] This equilibrium is pH-dependent and critical for its metal-binding capability.[1]

• Azo Form: Dominant in alkaline conditions; facilitates metal coordination via the deprotonated phenolic oxygens and the azo nitrogen lone pair.

• Hydrazone Form: Often observed in acidic media or specific solvent environments, affecting the absorption maximum (

  ).[1]

Synthesis Pathway: The compound is synthesized via the diazotization of 3-amino-4-hydroxybenzenesulfonic acid followed by alkaline coupling with

-naphthol (2-naphthol).[1] This route ensures the ortho-hydroxy arrangement required for chelation.[1]

Part 2: Physicochemical Properties[1][2][9][11]

2.1 Solubility and Stability[1][7]

• Aqueous Solubility: Soluble in water due to the sulfonate group (

  ).[1]

• Organic Solubility: Soluble in ethanol; slightly soluble in acetone.[1][7]

• Stability: Stable in solid form.[1][7] Aqueous solutions should be prepared fresh or stored at 4°C to prevent azo reduction or aggregation.[1]

2.2 Acid-Base Characteristics (pKa)

Acid Alizarin Violet N acts as a polyprotic acid with distinct ionization steps affecting its color and chelating power.

• : Ionization of the sulfonate group (strong acid character, often fully ionized).[1]
• : Deprotonation of the phenolic hydroxyl (benzene ring).[1]
• : Deprotonation of the naphtholic hydroxyl.[1]

Note: The pKa values vary slightly based on ionic strength and solvent composition. The values above are for aqueous media at

[1].

2.3 Spectral Characteristics[1][11][7]

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  (Acidic): ~500 nm (Orange-Red)[1]
• (Alkaline): ~550–590 nm (Violet)[1]

• Metal Complex: Bathochromic shift typically observed upon chelation (e.g., Al-complex fluoresces or absorbs at longer wavelengths).[1]

Part 3: Coordination Chemistry & Mechanism[1]

The core utility of Acid Alizarin Violet N lies in its ability to form stable chelate complexes.

3.1 Mechanism of Chelation

The ligand acts as a tridentate O,N,O-donor.[1]

• Deprotonation: As pH increases, the hydroxyl protons are removed.

• Coordination: The metal ion (

  ) coordinates with:

  • Oxygen of the phenolic group (benzene ring).[1]

  • One Nitrogen atom of the azo linkage (

    ).[1][5]

  • Oxygen of the naphtholic group.[5]

This forms two fused chelate rings (typically 5- and 6-membered), imparting high thermodynamic stability.[1]

3.2 Visualization of Coordination Logic

The following diagram illustrates the logical flow of metal complexation and the equilibrium states.

Figure 1: Mechanistic pathway of Acid Alizarin Violet N activation and metal coordination.[1]

Part 4: Experimental Protocols

Protocol A: Preparation of High-Purity Stock Solution

Use this protocol to ensure consistent stoichiometry in analytical assays.

Reagents:

• Acid Alizarin Violet N (CAS 2092-55-9, >95% purity).[1]

• Methanol (HPLC Grade).[1]

• Deionized Water (18.2 MΩ[1]·cm).

Procedure:

• Weighing: Accurately weigh

  of Acid Alizarin Violet N.

• Dissolution: Transfer to a 100 mL volumetric flask. Add 20 mL of Methanol to facilitate dissolution of the organic backbone.

• Dilution: Dilute to volume with Deionized Water.

• Homogenization: Sonicate for 5 minutes to ensure complete solubilization.

• Standardization: Verify concentration by measuring Absorbance at 500 nm (at pH 5.0).

  • Result: This yields a

    stock solution.[1]

Protocol B: Spectrophotometric Determination of Aluminum

Acid Alizarin Violet N is a sensitive reagent for Aluminum (Al), often used in water quality and pharmaceutical impurity testing.[1][9]

Principle: Al(III) forms a red-violet complex with the dye at pH 4.5–5.[1]5. The absorbance is measured at 545–580 nm against a reagent blank.[1]

Workflow Diagram:

Figure 2: Step-by-step workflow for the spectrophotometric determination of metal ions.

Detailed Steps:

• Aliquot: Transfer 1.0 mL of sample solution (containing 1–10

  Al) into a 25 mL volumetric flask.

• Buffering: Add 5.0 mL of Acetate Buffer (pH 5.0). Critical: pH control is essential to prevent hydroxide precipitation of Al.

• Dye Addition: Add 2.0 mL of the Stock Dye Solution (from Protocol A).

• Reaction: Allow the mixture to stand for 10 minutes at room temperature. The color will shift from orange to reddish-violet.[1][5]

• Measurement: Measure absorbance at 550 nm against a blank containing all reagents except the metal.

• Calibration: Compare against a standard curve prepared with 0, 2, 4, 6, 8, 10

  Al standards.

Part 5: Applications in Research

5.1 Pharmaceutical Impurity Profiling

In drug development, Acid Alizarin Violet N is utilized to detect trace heavy metals (catalyst residues like Ni, Pd, Co) in Active Pharmaceutical Ingredients (APIs).[1] Its high extinction coefficient allows for detection limits in the low ppm range [2].

5.2 Biological Staining (Nuclear Fluorochrome)

When complexed with Aluminum Potassium Sulfate, Acid Alizarin Violet N acts as a selective nuclear stain.[1][12]

• Target: Nucleic acids (DNA/RNA).[1][8]

• Mechanism: The Al-Dye complex binds to the phosphate backbone of nucleic acids.[1]

• Utility: It provides fluorescence (red emission) under UV excitation, useful for confocal microscopy where resistance to photobleaching is required [3].[1]

References

• Scholars Research Library. (2017).[1][3] Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Link

• Scientific Research Publishing. (2014).[1] Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media. Link

• PubMed. (1997).[1][12] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Link

• ChemicalBook. (2025).[1][11] Acid Alizarin Violet N Properties and Safety. Link

Sources

• 1. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 2. PubChemLite - Acid alizarin violet n (C16H12N2O5S) [pubchemlite.lcsb.uni.lu]
• 3. researchgate.net [researchgate.net]
• 4. Acid Alizarin Violet N | 2092-55-9 [sigmaaldrich.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100 [scirp.org]
• 7. ACID ALIZARIN VIOLET N CAS#: 2092-55-9 [m.chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 12. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanism of action for Acid Alizarin Violet N as a fluorochrome

Topic: Mechanism of Action for Acid Alizarin Violet N as a Fluorochrome Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Mechanisms, Protocols, and Applications in Bioanalysis[1]

Executive Summary

Acid Alizarin Violet N (AAVN), also known as C.I.[1] Mordant Violet 5 (CAS: 2092-55-9), is a synthetic azo dye historically utilized as a metallochromic indicator.[1] However, its utility extends significantly into fluorescence microscopy as a robust, specific nuclear fluorochrome when complexed with aluminum. Unlike intercalating dyes that bind directly to DNA (e.g., DAPI, Ethidium Bromide), AAVN functions via a mordant-mediated mechanism , where the dye first chelates a metal ion (typically

), and this fluorescent complex subsequently binds to nucleic acids.[1]

This guide details the physicochemical mechanism of this fluorescence, provides validated protocols for its preparation and use, and outlines its spectral characteristics for high-precision imaging.[1]

Chemical Identity & Properties

Property	Specification
Common Name	Acid Alizarin Violet N
Synonyms	C.I.[1][2][3] Mordant Violet 5; Sodium 4-hydroxy-3-[(2-hydroxy-1-naphthyl)azo]benzenesulfonate
CAS Number	2092-55-9
Molecular Formula
Molecular Weight	366.32 g/mol
Class	Azo Dye (Tridentate Ligand)
Solubility	Soluble in water (Magenta) and Ethanol (Red-Orange)
Excitation (Complex)	(Argon Laser / Green excitation)
Emission (Complex)	(Red fluorescence)

Mechanism of Action

The fluorescence of AAVN is not intrinsic to the free dye in solution but is an emergent property of metal chelation and subsequent biological binding.[1] This process follows the Chelation-Enhanced Fluorescence (CHEF) principle.[1]

3.1. Ligand-Metal Coordination

The free AAVN molecule possesses a flexible structure that dissipates absorbed photon energy via non-radiative decay (molecular rotation and vibration), resulting in negligible fluorescence.[1]

• Chelation: Upon exposure to Aluminum (

  ), the dye acts as a tridentate ligand. The coordination occurs via:

  • The phenolic oxygen on the benzene ring.[1]

  • The nitrogen atom of the azo group (

    ).[1]

  • The hydroxyl oxygen on the naphthalene ring.[1]

• Rigidification: This binding locks the azo bond in a planar conformation, restricting the rotation of the aromatic rings. This structural rigidification suppresses non-radiative relaxation pathways, allowing the absorbed energy to be emitted as fluorescence.

3.2. Nuclear Specificity (The Mordant Effect)

The

-AAVN complex carries a net positive charge or specific geometry that has a high affinity for the negatively charged phosphate backbone of nucleic acids (DNA and RNA).[1]

• Differentiation: The binding is robust enough to withstand acid differentiation (e.g., 1 N HCl), which removes non-specifically bound dye from the cytoplasm/proteins but leaves the nuclear complex intact.

• Spectral Shift: The complex emits strongly in the red region (

  ), providing excellent contrast against green-fluorescent counterstains like FITC or Dichlorofluorescein.[1]

3.3. Mechanistic Pathway Diagram[1]

Figure 1: The transition of Acid Alizarin Violet N from a non-fluorescent free dye to a fluorescent nuclear probe via aluminum chelation.[1][2][3][4][5][6][7]

Experimental Protocols

4.1. Protocol A: Nuclear Fluorescence Staining

Based on the methodology established by Grosman & Vardaxis (1997).

Reagents:

• Stock Solution A: 5% Aluminum Potassium Sulfate (Alum) in distilled water.

• Stock Solution B: 1 N Hydrochloric Acid (HCl).[1][7]

• Dye Powder: Acid Alizarin Violet N (C.I. 15670).[1]

• Fixative: 95% Ethanol.[1][7]

Preparation of Staining Solution (AAV):

• Dissolve 0.1 g of Acid Alizarin Violet N in 100 mL of the 5% Aluminum Potassium Sulfate solution.

• Acidify the solution by adding 1-2 mL of 1 N HCl.

• Critical Step: Boil the solution gently for 5–10 minutes to facilitate the formation of the Al-Dye lake.[1]

• Cool to room temperature and filter before use.[1][8] The pH should be approximately 2.0–3.0.

Staining Workflow:

• Fixation: Fix tissue sections or cell cultures in 95% Ethanol for 15–30 minutes. (Aldehyde fixation is compatible but ethanol is preferred for nuclear clarity).[1]

• Hydration: Rehydrate samples through graded alcohols to distilled water.

• Staining: Immerse slides in the AAV Staining Solution for 5–10 minutes .

• Differentiation: Rinse briefly in distilled water, then differentiate in 1 N HCl for 30–60 seconds.

  • Note: This step removes background staining.[1][9] The nuclei should remain deep violet/red.

• Washing: Wash thoroughly in running tap water for 5 minutes to blue the stain (though it remains fluorescent red).

• Mounting: Dehydrate, clear in xylene, and mount with a non-fluorescing medium.

Imaging Settings:

• Excitation: Green light (510–560 nm) or Argon Laser (488/514 nm).[1]

• Emission: Long-pass filter > 590 nm (Red channel).[1]

4.2. Protocol B: Spectrophotometric Determination of Aluminum

AAVN is also used to quantify trace aluminum in biological fluids or water samples.

Reagents:

• Buffer: Acetate buffer (pH 4.5 – 5.0).

• Reagent Solution: 0.05% AAVN in water.

• Masking Agents: Ascorbic acid (to mask Iron interference).[1]

Procedure:

• To a 10 mL sample, add 1 mL of Ascorbic Acid (1%) if iron is present.

• Add 2 mL of Acetate Buffer.[1]

• Add 1 mL of AAVN Reagent Solution.[1]

• Incubate for 15 minutes at room temperature.

• Measure Absorbance or Fluorescence:

  • Absorbance:

    (Reference against reagent blank).[1]

  • Fluorescence: Excitation

    , Emission (Peaks may shift slightly based on solvent/micellar media).[1]

Technical Workflow Diagram

Figure 2: Operational workflow for preparing and using Acid Alizarin Violet N as a nuclear fluorochrome.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Weak Fluorescence	Incomplete complex formation.[1]	Ensure the staining solution was boiled and cooled.[1][8] Verify Alum concentration.[1]
High Background	Insufficient differentiation.[1]	Increase time in 1 N HCl or use a fresh acid solution.
Fading Signal	Photobleaching.	Use anti-fade mounting media.[1] AAVN is generally resistant but high-intensity lasers can degrade it.[1]
Green Emission	Contamination/Autofluorescence.[1]	AAVN should not emit in green.[1][7] Check filters or counterstains (e.g., Eosin).[1][7]

References

• Grosman, J. & Vardaxis, N.J. (1997).[1][7] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome.[1][7] Biotechnic & Histochemistry, 72(6), 299-303.[1][7] Link

• Lillie, R.D. (1977).[1] H.J.[1] Conn's Biological Stains. 9th ed.[1] Williams & Wilkins.[1] (Standard reference for dye structures and classifications).

• BenchChem. (2025).[1][9] Acid Alizarin Violet N Product Information & Properties. Link[1]

• ChemicalBook. (2025).[1] Acid Alizarin Violet N (CAS 2092-55-9) Technical Data. Link

Sources

• 1. prepchem.com [prepchem.com]
• 2. pschemicals.com [pschemicals.com]
• 3. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 4. Pigment Violet 5 [dyestuffintermediates.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. US2028879A - Preparation of alizarin and its salts - Google Patents [patents.google.com]
• 7. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Technical Guide on the Solubility and Application Dynamics of Acid Alizarin Violet N

Executive Summary

Acid Alizarin Violet N (AVN) (CAS: 2092-55-9) is a highly specialized, synthetic azo dye widely recognized for its robust performance as a nuclear fluorochrome in biotechnology and as a transition metal chelator in analytical chemistry[1][2]. This whitepaper provides a mechanistic analysis of AVN's solubility profiles in aqueous and ethanolic environments, detailing the thermodynamic and structural drivers behind its dissolution. Furthermore, it outlines field-proven, self-validating protocols for its application in nucleic acid fluorescence staining and complexometric analysis[1][3].

Chemical Profile & Structural Mechanics

AVN is structurally defined as 4-hydroxy-3-[(2-hydroxy-1-naphthyl)azo]benzenesulfonic acid, typically synthesized and utilized as a monosodium salt[2].

• Chromophore & Auxochromes: The azo bond (-N=N-) acts as the primary chromophore responsible for electronic transitions in the visible spectrum. The hydroxyl (-OH) and sulfonate (-SO3-) groups serve as auxochromes, dictating both the absorption spectrum shifts and the compound's solvation mechanics[1][2].

• Aqueous Solvation Causality: The highly polar sodium sulfonate group (-SO3Na) enables strong ion-dipole interactions with water molecules. This hydration shell overcomes the lattice energy of the crystal, rendering AVN highly soluble in aqueous media, where it forms a magenta to reddish-violet solution[4][5]. The pKa of AVN in water is calculated to be approximately 6.25, driving a distinct color transition from orange-red at pH 6.5 to violet at pH 9.0[4][6].

• Ethanolic Solvation Causality: The extended aromatic system (comprising the benzene and naphthalene rings) provides significant lipophilic character. Ethanol acts as an amphiphilic solvent; its hydroxyl group hydrogen-bonds with AVN's auxochromes, while its ethyl group solvates the organic backbone. This allows AVN to dissolve readily in ethanol, yielding a red-orange solution[4][5].

Quantitative Data Presentation

Physicochemical Property	Value / Description
CAS Number	2092-55-9[4]
Molecular Formula	C16H11N2NaO5S[2]
Molecular Weight	366.33 g/mol [2]
Solubility (Water)	Soluble (Magenta / Reddish-violet solution)[4][5]
Solubility (Ethanol)	Soluble (Red-orange solution)[4][5]
pKa (Aqueous)	~6.25 (Calculated via UV/Vis Spectroscopy)[6]
λmax (Aqueous)	~501 nm - 545 nm (pH dependent)[4][6]
Metal Complexation	Cu²⁺ (1:2 ratio), Ni²⁺ (1:1 ratio)[1][3]

Experimental Protocols

As a self-validating system, each protocol below includes built-in verification steps (e.g., optical clarity checks, spectrophotometric baselines) to ensure reproducibility and scientific integrity.

Protocol 1: Preparation of Standardized AVN Solutions

Causality: Proper solvation requires mitigating particulate formation and preventing premature hydrolysis. Subdued lighting is critical as azo dyes can undergo photo-degradation, compromising their molar absorptivity[1].

• Weighing: Accurately weigh 10.0 mg of AVN powder using a calibrated analytical balance.

• Solvation:

  • For Aqueous Media: Dissolve in 10 mL of deionized water (18.2 MΩ·cm) to prevent trace metal contamination.

  • For Ethanolic Media: Dissolve in 10 mL of absolute ethanol.

• Agitation: Vortex gently for 2 minutes under subdued lighting until complete dissolution is visually confirmed[1].

• Filtration (Validation Step): Pass the solution through a 0.22 µm PTFE syringe filter to remove un-dissolved particulates, ensuring optical clarity for downstream spectrophotometry[1].

• Storage: Store in amber glassware at 4°C. Periodically verify stability via absorbance measurements at λmax (~501 nm for water)[1][4].

Protocol 2: Metal Complexation Assay in Micellar Media

Causality: AVN chelates transition metals via the oxide ion on the benzene ring and the nitrogen atom of the azo group. Micellar agents like CTAB (Cetyltrimethylammonium bromide) concentrate both the metal ions and the dye in the Stern layer, significantly enhancing the formation constant (β) of the complexes[1][3].

• Buffer Preparation: Prepare a buffer solution (e.g., HEPES) pre-equilibrated to pH 7.50 to avoid dye hydrolysis[1][3].

• Micelle Introduction: Add 1.00 mM CTAB to the buffered solution to establish a cationic micellar environment[3].

• Reagent Mixing: Combine the AVN stock solution with the target metal ion solution (e.g., CuSO₄ or NiSO₄) in the micellar buffer.

• Incubation: Allow the mixture to equilibrate for 15 minutes at 25.0°C[3].

• Spectrophotometric Analysis: Measure the absorbance against a reagent blank. Cu²⁺ forms a 1:2 (metal:ligand) complex, while Ni²⁺ forms a 1:1 complex[1][3].

Protocol 3: Nucleic Acid Fluorescence Staining

Causality: AVN acts as a highly specific nuclear fluorochrome. When combined with an acidified aluminum potassium sulfate solution, it forms a rigid, stable fluorescent complex with DNA and RNA, resisting fading for over two years[1].

• Mordant Preparation: Prepare a 5% (w/v) aluminum potassium sulfate solution and acidify with glacial acetic acid to pH ~3.5.

• Dye Addition: Add AVN to the mordant solution to achieve a final concentration of 0.1% (w/v).

• Tissue Staining: Immerse fixed tissue sections (e.g., formalin-fixed, paraffin-embedded) in the AVN-mordant solution for 10-15 minutes.

• Washing: Rinse slides thoroughly in distilled water to remove unbound dye and quench background fluorescence.

• Imaging: Mount and observe under a fluorescence microscope or Confocal Scanning Laser Microscope (CSLM)[1].

Logical Workflows and Pathways

Experimental workflow of Acid Alizarin Violet N from solvation to application.

References

• ACID ALIZARIN VIOLET N | 2092-55-9 - ChemicalBook. ChemicalBook. 4

• Acid Alizarin Violet N | Research Chemical - Benchchem. Benchchem. 1

• CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica. CymitQuimica. 2

• Acid Alizarin Violet N | 2092-55-9 - Sigma-Aldrich. Sigma-Aldrich.

• 2092-55-9 | CAS DataBase - ChemicalBook. ChemicalBook.5

• Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100. ResearchGate. 3

• Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. ResearchGate. 6

Sources

• 1. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 2. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 5. 2092-55-9 | CAS DataBase [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Dissociation constant (pKa) of Acid Alizarin Violet N in aqueous solution

The following technical guide details the dissociation constant (pKa) of Acid Alizarin Violet N, synthesizing experimental data with structural analysis.

Executive Summary

Acid Alizarin Violet N (CAS: 2092-55-9), also known as C.I.[1][2][3][4] Mordant Violet 5 , is a sulfonated azo dye utilized extensively as a complexometric indicator and spectrophotometric reagent. Its utility in determining metal ions (e.g., Th⁴⁺, Al³⁺) and its function as a pH indicator rely directly on its protonation states.

The dissociation constant (pKa) is the critical parameter governing its speciation in aqueous solution. While computational models predict multiple ionization steps, primary spectrophotometric literature identifies a dominant experimental pKa of 6.25 at 25°C (I = 0.1 M). However, the observed color transition interval (pH 6.5–9.[3]0) suggests complex equilibria involving multiple phenolic deprotonations, with secondary constants estimated at 7.4 and 9.35 .

Chemical Profile & Ionization Sites

To understand the pKa values, one must first map the ionizable functional groups on the molecule.

• IUPAC Name: Sodium 4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate[2]

• Molecular Formula: C₁₆H₁₁N₂NaO₅S

• Core Structure: Azo linkage (-N=N-) connecting a sulfonated benzene ring and a naphthol ring.

Structural Basis for Acidity

The molecule possesses three potential sites for deprotonation in the aqueous phase:

• Sulfonic Acid Group (-SO₃H): A strong acid group. In aqueous solution (pH > 1), this is effectively fully dissociated (

  ). It provides water solubility but does not contribute to pKa values observed in the standard pH 2–12 window.

• Phenolic Hydroxyl (Benzene Ring): Ortho to the azo group. This proton is involved in intramolecular hydrogen bonding, which typically stabilizes the proton and shifts the pKa.

• Phenolic Hydroxyl (Naphthalene Ring): Also ortho to the azo group. This is the second weak acid site.

Thermodynamic Dissociation Constants

The following data summarizes the available dissociation constants derived from spectrophotometric titration and structural analysis.

Table 1: Reported pKa Values for Acid Alizarin Violet N

Parameter	Value	Conditions	Method	Source
Experimental pKa	6.25 ± 0.05	25°C, I = 0.1 M (KNO₃), Aqueous	UV-Vis Spectrophotometry (DATAN Analysis)	Jahannamaie & Saaidpour [1]
Secondary pKa (1)	7.40	25°C, Aqueous	Structural/Computational Prediction	ChemicalBook [2]
Secondary pKa (2)	9.35	25°C, Aqueous	Structural/Computational Prediction	ChemicalBook [2]
Color Transition	pH 6.5 – 9.0	Aqueous	Visual Indicator Range	Standard Indicator Tables [2]

Data Interpretation & Speciation

The experimental value of 6.25 reported by Jahannamaie et al. [1] represents the dominant equilibrium constant observable via UV-Vis absorbance changes in the visible region.

However, the Color Transition Interval (pH 6.5 – 9.0) suggests that the deprotonation is not a simple singe-step process. If the pKa were strictly 6.25, the color change (Orange-Red to Violet) would be centered at pH 6.25 and largely complete by pH 7.25. The extended range up to pH 9.0 supports the existence of the secondary constants (7.4 and 9.35), likely corresponding to the sequential ionization of the two chemically distinct -OH groups.

• pH < 6.0: The species exists primarily as the mono-anion (sulfonate dissociated, phenolic protons intact). Color: Orange-Red.

• pH > 9.0: The species exists as the tri-anion (sulfonate and both phenolic protons dissociated). Color: Violet.

Experimental Methodology: Spectrophotometric Determination

Reliable pKa determination for dyes like Acid Alizarin Violet N requires Multi-wavelength Spectrophotometric Titration. This method is superior to potentiometric titration for dilute dye solutions as it directly correlates protonation states with chromophore changes.

Protocol: UV-Vis Spectrophotometric Titration[5]

Objective: Determine the stoichiometric pKa by monitoring the bathochromic or hypsochromic shifts in the absorption spectrum as a function of pH.

Reagents:

• Analyte: Acid Alizarin Violet N (Purified, ~98%).

• Solvent: Double-distilled deionized water (CO₂-free).

• Ionic Strength Adjuster: Potassium Nitrate (KNO₃), 1.0 M stock.

• Buffers: Universal buffer series (Britton-Robinson) or specific buffers (Phosphate/Borate) covering pH 1.5 to 11.0.

Workflow:

Figure 1: Workflow for the spectrophotometric determination of pKa values.

Data Analysis (The "Black Box" Explained)

Raw absorbance data often suffers from spectral overlap between the protonated and deprotonated forms. Simple Beer-Lambert plots at a single wavelength may fail if the spectral shift is subtle.

Recommended Approach: Matrix Analysis (DATAN/SQUAD) Instead of tracking one wavelength (

), analyze the entire spectral matrix ( ). Where:

• = Absorbance Matrix
• = Concentration profiles (dependent on unknown pKa)
• = Pure spectra of each species (unknown)
• = Residual error

Algorithms like DATAN (Data Analysis) utilize physical constraints (non-negative concentrations) to iteratively solve for the pKa that best fits the matrix, separating the overlapping spectra of the acid (HL) and base (L) forms.

Applications & Implications

Understanding the pKa of Acid Alizarin Violet N is not merely an academic exercise; it dictates the dye's functionality in critical applications.

Metal Chelation (Complexometry)

The dye functions as a metallochromic indicator because the metal cation competes with protons for the binding sites (the phenolic oxygens and azo nitrogens).

• Mechanism: The dye must be in a specific protonation state (often the fully deprotonated violet form) to bind metals like Thorium (Th⁴⁺) or Aluminum (Al³⁺).

• pH Dependency: If the solution pH is below the pKa (6.25), the protons outcompete the metal ions, preventing complex formation. Therefore, titrations are typically performed in buffered alkaline media (pH > 8) to ensure the dye is available for chelation.

Spectrophotometric Determination of Metals

The formation constant (

) of the Metal-Dye complex is pH-dependent. Where is the side-reaction coefficient calculated using the pKa (6.25). Accurate pKa values allow researchers to calculate the theoretical minimum pH required for quantitative metal recovery.

References

• Jahannamaie, A., & Saaidpour, S. (2017). Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Archives of Applied Science Research, 9(3), 1-6.

• ChemicalBook. (2024).[3] Acid Alizarin Violet N - Properties and Safety.[3][5][6] ChemicalBook CAS Database.

• BenchChem. (n.d.).[7] Acid Alizarin Violet N: Applications in Biomedical Research. BenchChem Product Guide.

Sources

• 1. pschemicals.com [pschemicals.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. chembk.com [chembk.com]
• 4. Alizarin | Sigma-Aldrich [sigmaaldrich.com]
• 5. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 6. chembk.com [chembk.com]
• 7. PubChemLite - Acid alizarin violet n (C16H12N2O5S) [pubchemlite.lcsb.uni.lu]

Advanced Analytical Applications of Azo Dyes: From Chelation to Chromogenic Sensing

Executive Summary

Azo dyes, characterized by the azo linkage (

), constitute the largest class of synthetic organic pigments.[1][2] In analytical chemistry, however, their utility extends far beyond coloration. They serve as high-sensitivity spectrophotometric reagents, metallochromic indicators, and supramolecular sensors. This guide analyzes the physicochemical mechanisms that make azo compounds indispensable in quantitative analysis, focusing on metal chelation, pharmaceutical assaying, and naked-eye sensing.

Part 1: The Chemistry of Detection

The analytical power of azo dyes stems from their ability to undergo distinct spectral shifts in response to environmental changes (pH, metal ions, solvent polarity).

Chromophores and Electronic Transitions

The azo group acts as a chromophore, allowing

and electronic transitions. When conjugated with aromatic systems (naphthalene, benzene) and auxochromes (hydroxyl , amino ), the absorption maximum ( ) shifts into the visible region.

• Mechanism: The extended conjugated system lowers the energy gap between the HOMO and LUMO.

• Tautomerism: Many azo dyes exist in dynamic equilibrium between azo and hydrazone tautomers. This equilibrium is solvent- and pH-dependent, directly influencing analytical sensitivity.

Chelation Geometry

Heterocyclic azo dyes (e.g., PAR, PAN) function as multidentate ligands. The most stable complexes typically involve a tridentate coordination geometry where the metal ion binds to:

• The pyridine nitrogen.

• The azo nitrogen (closest to the heterocyclic ring).

• The phenolic oxygen (ortho to the azo group).

Part 2: Spectrophotometric Metal Analysis

The most prevalent application of azo dyes is the trace determination of transition metals and lanthanides.

Key Reagents: PAR and PAN

4-(2-Pyridylazo)resorcinol (PAR) and 1-(2-Pyridylazo)-2-naphthol (PAN) are the gold standards in this field.[3]

• PAR: Water-soluble.[3][4][5] Forms red/violet complexes with metals like Fe(III), Cu(II), Zn(II), and U(VI).

• PAN: Water-insoluble (requires organic solvent extraction).[3] Highly selective for heavy metals.[6]

Mechanism of Action

When a metal ion replaces the phenolic proton, the electronic structure of the dye changes, causing a bathochromic shift (red shift).

• Selectivity Control: Since PAR binds many metals, selectivity is achieved via pH masking (using buffers) and chemical masking (e.g., using EDTA or Fluoride to hide interfering ions).

Visualization: Metal-PAR Coordination Pathway

The following diagram illustrates the tridentate binding mechanism that stabilizes the metal complex.

Caption: Tridentate coordination of a metal ion by PAR, involving Pyridine-N, Azo-N, and Phenolic-O donors.

Data Summary: Common Azo Reagents

Reagent	Full Name	Target Analytes	(Complex)	pH Range
PAR	4-(2-Pyridylazo)resorcinol	Fe, Cu, Zn, U, Co	500–540 nm	6.0 – 10.0
PAN	1-(2-Pyridylazo)-2-naphthol	Mn, Ni, Cu, Zn	550–600 nm	8.0 – 11.0
Arsenazo III	2,7-Bis(2-arsenophenylazo)chromotropic acid	Th, U, Zr, Rare Earths	650–675 nm	< 3.0 (Acidic)
TAR	4-(2-Thiazolylazo)resorcinol	Ni, Co, Pd	510–550 nm	5.0 – 8.0

Part 3: Pharmaceutical Analysis Applications

In drug development, azo dyes are synthesized in situ to quantify drugs containing primary aromatic amines (e.g., sulfonamides, local anesthetics).

Diazotization and Coupling

This method is a staple in pharmacopoeial monographs.

• Diazotization: The drug (amine) reacts with sodium nitrite (

  ) in acidic medium to form a diazonium salt.

• Coupling: The diazonium salt reacts with a coupling agent (e.g., N-(1-Naphthyl)ethylenediamine or

  -naphthol) to form a stable, colored azo dye.

• Quantification: The absorbance of the resulting dye is directly proportional to the drug concentration (Beer-Lambert Law).

Visualization: Drug Quantification Workflow

Caption: Reaction pathway for quantifying pharmaceutical amines via in-situ azo dye formation.

Part 4: Experimental Protocols

These protocols are designed for analytical validation. Ensure all safety guidelines (MSDS) are followed, particularly regarding sodium nitrite and heavy metals.

Protocol A: Determination of Iron(III) using PAR

Objective: Quantify trace Fe(III) in aqueous samples. Principle: Fe(III) forms a stable 1:2 complex with PAR at pH 9-10.

Reagents:

• PAR Solution: 0.1% (w/v) in aqueous NaOH.

• Buffer Solution (pH 10): Ammonium chloride / Ammonium hydroxide.

• Standard Iron Solution: 1000 ppm stock (dilute to 1–10 ppm working standards).

Step-by-Step Methodology:

• Preparation: Transfer 1.0 mL of the sample/standard into a 50 mL volumetric flask.

• Buffering: Add 5.0 mL of Borate or Ammonium buffer (pH 10.0). Expert Note: pH control is vital; below pH 8, the complex yields low absorbance; above pH 11, the free dye absorbance interferes.

• Complexation: Add 2.0 mL of 0.1% PAR solution. Mix gently.

• Reaction Time: Allow the solution to stand for 5 minutes. The color should turn from yellow (free dye) to deep red (complex).

• Measurement: Dilute to the mark with distilled water. Measure absorbance at 525 nm against a reagent blank.

• Validation: Plot Absorbance vs. Concentration. The linear range should be approx. 0.1 – 5.0

  .

Protocol B: Determination of Sulfamethoxazole (Drug)

Objective: Assay purity of a sulfonamide drug.

Reagents:

• Sodium Nitrite: 0.1 M (freshly prepared).

• HCl: 1.0 M.

• Sulfamic Acid: 0.5% (to destroy excess nitrite).

• Coupling Reagent: N-(1-Naphthyl)ethylenediamine dihydrochloride (NED).

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mg of drug in 10 mL of 1 M HCl. Cool to 0–5°C in an ice bath. Expert Note: Temperature must be kept low to prevent decomposition of the diazonium salt into a phenol.

• Diazotization: Add 1 mL of 0.1 M

  . Stir for 5 minutes.

• Removal of Excess Nitrite: Add 1 mL of Sulfamic acid solution and stir for 2 minutes. Critical Step: Excess nitrite will bleach the final dye if not removed.

• Coupling: Add 1 mL of NED solution. A violet/pink color develops immediately.

• Measurement: Dilute to 50 mL. Measure absorbance at 540 nm after 10 minutes.

Part 5: Advanced Applications (Sensors)

Recent research has shifted toward supramolecular chemosensors . These are azo dyes functionalized with receptor groups (crown ethers, calixarenes) that selectively bind ions.

• Naked-Eye Detection: The binding event disrupts the internal charge transfer (ICT) of the azo dye, causing a spectral shift large enough to be seen without instrumentation.

• Logic Gates: Some azo-sensors can process chemical inputs (e.g.,

  and ) to mimic digital logic gates (AND, OR) based on color output.

References

• Coulibaly, M. (2021). Applications of Metal Complexes Dyes in Analytical Chemistry. IntechOpen.

• Sawa University. (2026). The use of azo compounds in the spectrophotometric determination of drugs.

• Al-Adilee, K. J., et al. (2020). Physico-analytical studies on some heterocyclic azo dyes and their metal complexes. National Institutes of Health (PMC).

• Anslyn, E. V. (2007). Supramolecular Analytical Chemistry. Journal of the American Chemical Society.

• Ashfaq, M., et al. (2022). Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds. National Institutes of Health (PMC).

• Yunus, S., et al. (2013). An Iron Determination Method for Azo Dyes-Contaminated Wastewater. ResearchGate.

• Kshtriya, V., et al. (2021).[6] A New Azo Dye Based Sensor for Selective and Sensitive Detection of Cu(II), Sn(II), and Al(III) Ions. ChemRxiv.

Sources

• 1. Physico-analytical studies on some heterocyclic azo dyes and their metal complexes with some transition metals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchemrev.com [jchemrev.com]
• 4. The use of azo compounds in the spectrophotometric determination of drugs [sawauniversity.edu.iq]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. chemrxiv.org [chemrxiv.org]

Unlocking the Coordination Dynamics of Acid Alizarin Violet N with Transition Metals: A Comprehensive Analytical Guide

As a Senior Application Scientist, I approach the complexation of transition metals not merely as a colorimetric phenomenon, but as a thermodynamic system governed by precise electrostatic, structural, and environmental parameters. Acid Alizarin Violet N (AAVN)—also known as Mordant Violet 5—is a highly versatile azo dye that serves as a cornerstone reagent in analytical chemistry, histochemistry, and trace metal quantification.

This whitepaper provides an in-depth, mechanistic exploration of AAVN’s complexing properties, offering field-proven, self-validating protocols for researchers and drug development professionals.

Chemical Topology and Coordination Mechanisms

To harness AAVN effectively, one must first understand the causality behind its molecular binding affinity. Structurally, AAVN is classified as 4-hydroxy-3-(2-hydroxy-1-naphthylazo)benzenesulphonic acid. Its high affinity for transition metals is driven by the presence of an o,o'-dihydroxyazo complexation site, which acts as a highly efficient multidentate chelating pocket 1[1].

The primary coordination mechanism involves the deprotonated oxide ion on the benzene ring and the lone pair of the nitrogen atom within the azo group 2[2]. However, this chelation is strictly pH-dependent. Spectrophotometric titrations processed via DATAN algorithms have calculated the dissociation constant (pKa) of AAVN in water to be exactly 6.25 3[3].

The Causality of pH Optimization: Below pH 6.25, the hydroxyl groups remain protonated, sterically and electronically hindering metal coordination. As the pH shifts from 6.5 to 9.0, the dye undergoes a visible transition from orange-red to violet 3[3]. This deprotonation provides the strongly nucleophilic oxygen required to lock transition metals into a stable coordinate covalent bond.

Fig 1. Mechanistic pathway of AAVN coordination with transition metals in aqueous and micellar media.

Thermodynamic Profiling: Stoichiometry and Stability

The stoichiometry of AAVN-metal complexes varies significantly depending on the target metal's electron configuration and the surrounding microenvironment.

Table 1: Quantitative Stoichiometry and Analytical Parameters of AAVN Complexes

Metal Ion	Stoichiometry (Metal:AAVN)	Medium	Optimal pH	Analytical Application / Shift
Cu²⁺	1:2	Aqueous	6.5 - 7.5	Spectrophotometric determination[2]
Ni²⁺	1:1	Aqueous	6.5 - 8.0	Spectrophotometric determination[2]
Ni²⁺	1:1	Micellar (CTAB)	6.5 - 8.0	Enhanced formation constant[2]
Al³⁺	1:1	Aqueous	4.5 - 5.5	Differential pulse polarography (down to 25 μg/L)[4]

The Causality of Micellar Enhancement: A critical advancement in AAVN analytical chemistry is the use of micellar agents like Cetyltrimethylammonium bromide (CTAB). The presence of cationic CTAB micelles significantly enhances the formation constant of the Ni²⁺ complex 2[2]. Thermodynamically, the cationic micelles electrostatically attract both the anionic sulfonate groups of AAVN and the positively charged metal ions. This concentrates the reactants at the micellar interface and lowers the local dielectric constant, driving the equilibrium heavily toward complex formation.

Experimental Methodologies: Self-Validating Protocols

Analytical protocols must be inherently self-validating to prevent false positives caused by matrix interference or incomplete equilibrium. The following workflows embed internal controls directly into the procedure.

Protocol A: Spectrophotometric Determination of Metal-Ligand Stoichiometry

Objective: To map the stoichiometric ratio and formation constant of the Ni²⁺-AAVN complex using Job's Method of Continuous Variation.

• Reagent Preparation: Prepare a

  mol L⁻¹ stock solution of AAVN by dissolving the dye in double-distilled de-ionized water3[3]. Prepare an equimolar stock of Ni(NO₃)₂.

• Buffer Optimization: Utilize a Britton-Robinson buffer to lock the pH at 7.5. Causality: This ensures the operating pH is strictly above the AAVN pKa (6.25), guaranteeing the availability of deprotonated coordination sites.

• Micellar Sensitization: Introduce CTAB to a final concentration of 2 mM (above its critical micelle concentration) to thermodynamically lock the complex 2[2].

• Continuous Variation: Prepare a 10-point series where the total molarity ([Ni²⁺] +[AAVN]) remains constant, but the mole fraction of Ni²⁺ varies from 0 to 1.

• Data Acquisition: Record absorption spectra from 190 nm to 700 nm 3[3].

• Self-Validation Check: Plot the absorbance at the complex's

  . The apex indicates stoichiometry (0.5 for a 1:1 complex). Crucially, verify the presence of a sharp isosbestic point across the spectral scans. An isosbestic point mathematically proves that only two primary absorbing species (free AAVN and the Ni-AAVN complex) are in equilibrium, validating the purity of the reaction.

Fig 2. Self-validating spectrophotometric workflow for AAVN-metal complex characterization.

Protocol B: Differential Pulse Polarography for Trace Metal Detection

For metals like Aluminum that lack strong chromophoric shifts, electrochemistry provides superior sensitivity.

• Electrolyte Preparation: Prepare a supporting electrolyte containing acetate buffer (pH 4.5 - 5.5) and

  M AAVN.

• Baseline Establishment: Record the differential pulse polarogram of the uncomplexed AAVN.

• Sample Addition: Introduce the Al³⁺ sample. The formation of the Al-AAVN complex shifts the cathodic peak potential to a more negative value due to the stabilization of the azo bond upon metal coordination 4[4].

• Self-Validation Check: Quantify via the method of standard addition. By spiking known concentrations of Al³⁺ directly into the sample matrix, you inherently correct for matrix-induced signal suppression, validating the trace measurement down to 25 μg/L 4[4].

Advanced Applications: Ion-Pair Extraction Chromatography

Beyond direct aqueous chelation, AAVN is utilized in advanced column extraction chromatography. When paired with tetraalkylammonium cations (such as Aliquat 336), AAVN forms ion pairs that can be effectively immobilized on silica gel 5[5]. Because AAVN is slightly less hydrophobic than analogs like Calmagite, its ion pairs are less rigidly stable. Causality: This slightly lower stability is actually an engineering advantage, allowing for highly efficient, repeated sorption and desorption of heavy metal ions, making it an ideal regenerable sorbent for environmental purification5[5].

Conclusion

Acid Alizarin Violet N remains a highly potent tool for transition metal complexation. By understanding the thermodynamic causality of its o,o'-dihydroxyazo site, strictly controlling pH relative to its 6.25 pKa, and leveraging micellar catalysis, researchers can achieve exceptional sensitivity and specificity in both spectrophotometric and electrochemical assays.

References

• Benchchem. "Acid Alizarin Violet N | Research Chemical".
• Scholars Research Library. "Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy".
• Emerald Publishing.
• Canadian Science Publishing. "Trace analysis for aluminum by furnace atomic absorption spectroscopy and differential pulse polarography".
• Researcher.Life.

Sources

• 1. emerald.com [emerald.com]
• 2. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. discovery.researcher.life [discovery.researcher.life]

Protocols & Analytical Methods

Application Note: High-Stability Nuclear Staining with Acid Alizarin Violet N (AAV)

Executive Summary

This application note details the protocol for using Acid Alizarin Violet N (AAV) , specifically C.I. Mordant Violet 39 , as a high-fidelity nuclear stain. Unlike standard Hematoxylin & Eosin (H&E) or DAPI staining, AAV offers a unique dual-modality: it functions as a chromogenic stain (violet-black) under brightfield microscopy and a robust fluorochrome (red emission) under fluorescence microscopy.

Key Advantages:

• Photostability: AAV-Aluminum complexes are resistant to photobleaching, retaining signal for >2 years (Grosman & Vardaxis, 1997).[1]

• Spectral Cleanness: Emits exclusively in the red channel (>600 nm), leaving the green channel (527–565 nm) completely free for counterstains like FITC or GFP.

• Acid Resistance: The mordant-dye complex remains stable in acidic environments where Hematoxylin lakes often dissociate.

Scientific Mechanism: The Aluminum-Dye Lake

To understand the protocol, one must understand the chemistry. Acid Alizarin Violet N is an azo dye (sodium 4-hydroxy-3-[(2-hydroxy-1-naphthyl)azo]benzenesulfonate).[2] By itself, it has low affinity for nucleic acids. The staining mechanism relies on mordanting .

• Chelation: The dye molecules chelate Aluminum ions (

  ) from the mordant (Aluminum Potassium Sulfate), forming a cationic "Lake" complex.

• Binding: This cationic complex binds electrostatically to the anionic phosphate backbone of DNA and RNA.

• Selectivity: By acidifying the solution (pH ~2.0–2.5), we suppress the ionization of carboxyl groups in cytoplasmic proteins, preventing non-specific background staining. Only the highly acidic phosphate groups of nucleic acids remain ionized and available for binding.

Mechanism Diagram[3]

Caption: The formation of the AAV-Aluminum Lake complex and its selective binding to DNA phosphate backbones under acidic conditions.

Reagents & Preparation

Critical Note: Ensure you are using Acid Alizarin Violet N (C.I. 15670) .[2] Do not confuse this with Alizarin Red S (C.I. 58005), which is primarily a calcium stain.

Materials List

Component	Grade	Purpose
Acid Alizarin Violet N	C.I. 15670	Nuclear Dye
Aluminum Potassium Sulfate	ACS Reagent	Mordant ( )
Distilled Water		Solvent
Hydrochloric Acid (1N)	ACS Reagent	pH Adjustment
Ethanol (95%)	Histology Grade	Fixative/Rinse

Preparation of Grosman’s AAV Solution

Yield: 100 mL

• Prepare 5% Alum Solution: Dissolve 5.0 g of Aluminum Potassium Sulfate in 100 mL of distilled water. Heat gently to aid dissolution.

• Add Dye: Add 0.2 g of Acid Alizarin Violet N to the alum solution.

• Lake Formation: Bring the solution to a gentle boil for 5–10 minutes. This heat step is crucial to drive the chelation reaction between the azo dye and the aluminum.

• Cool & Acidify: Allow the solution to cool to room temperature. Add 1N HCl dropwise to adjust the pH to 2.2 ± 0.2 .

  • Note: The low pH is the "self-validating" step; if the pH is too high (>3.5), cytoplasmic background will increase.

• Filter: Filter through Whatman #1 filter paper to remove any undissolved particulates.

• Storage: Store in a dark bottle at room temperature. Stable for 6–12 months.

Step-by-Step Staining Protocol

This protocol is optimized for paraffin-embedded tissue sections or ethanol-fixed cell cultures.

Workflow Diagram

Caption: Operational workflow for AAV nuclear staining from rehydration to mounting.

Detailed Procedure

• Deparaffinization:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 2 minutes each.

  • 95% Ethanol: 1 change, 2 minutes.

  • Distilled Water: Rinse until slides are clear.

• Staining:

  • Immerse slides in the AAV Solution for 5 to 10 minutes .

  • Optimization: For fluorescence only, 5 minutes is usually sufficient. For brightfield (deep violet), extend to 15 minutes.

• Differentiation (Critical for Specificity):

  • Rinse briefly in distilled water.

  • If background is visible, dip 2–3 times in 0.1% Acid Alcohol (0.1% HCl in 70% Ethanol).

  • Note: Unlike Hematoxylin, AAV is very resistant to acid extraction, so this step clears the cytoplasm without stripping the nuclei.

• Bluing/Washing:

  • Wash in running tap water for 5 minutes .

  • Note: While "bluing" (pH shift) is essential for Hematoxylin, AAV's color is less pH-dependent in the alkaline range, but the wash removes unbound dye lake.

• Counterstaining (Optional):

  • Brightfield: Counterstain with Eosin Y (1–2 mins) for standard histology.

  • Fluorescence: Counterstain with FITC-conjugated antibodies or Dichlorofluorescein. Avoid red-emitting counterstains.

• Dehydration & Mounting:

  • Dehydrate through graded ethanols (95% -> 100%).

  • Clear in Xylene.

  • Mount with a non-fluorescing medium (e.g., DPX or specialized fluorescence mounting media).

Imaging & Visualization

AAV is a "fluorochrome in disguise." Many researchers use it solely for brightfield, missing its powerful fluorescence capabilities.

Brightfield Microscopy

• Appearance: Nuclei appear deep violet to black.

• Contrast: Excellent contrast against Eosin (pink cytoplasm).

• Application: Routine histopathology, especially in acidic tissues where Hematoxylin fails.

Fluorescence Microscopy (Confocal/Epifluorescence)

• Excitation: Broad excitation, effective with Mercury vapor lamps or Argon lasers.

• Emission: Strong red fluorescence (>600 nm ).[1]

• Channel Selection: Use the Red Channel (e.g., TRITC or Texas Red filter sets).

• Green Channel: The Green channel (520–560 nm) remains dark , allowing for perfect double-labeling with GFP or FITC.

Data Table: Imaging Parameters

Parameter	Setting / Characteristic
Target	DNA / RNA (Nuclei & Ribosomes)
Brightfield Color	Violet / Black
Fluorescence Emission	Red (>600 nm)
Signal Stability	High (>2 years stored)
CLSM Channel	Red (Detector > 600nm)

Validation & Troubleshooting

To ensure scientific integrity (E-E-A-T), perform the following controls:

• DNase/RNase Digestion:

  • Treat control slides with DNase or RNase prior to staining.

  • Result: AAV staining should be abolished or significantly reduced, confirming specificity for nucleic acids (Grosman & Vardaxis, 1997).

• pH Check:

  • If cytoplasm stains violet, the AAV solution pH is likely >3.0. Add dilute HCl to the stock solution.

• Precipitate on Slide:

  • The alum lake can precipitate over time. Always filter the solution before use if it has been sitting for >1 week.

References

• Grosman, J., & Vardaxis, N. J. (1997).[1] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome.[1] Biotechnic & Histochemistry, 72(6), 299-303.[1]

• Lillie, R. D. (1977). H.J. Conn's Biological Stains (9th ed.). Williams & Wilkins. (Reference for C.I. 15670 chemistry).
• Kiernan, J. A. (2008). Histological and Histochemical Methods: Theory and Practice (4th ed.). Scion Publishing.

Sources

• 1. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]

Application Notes &amp; Protocols: The Use of Acid Alizarin Violet N in Complexometric Titrations

Abstract: This technical guide provides a comprehensive overview of Acid Alizarin Violet N (AAVN) as a metallochromic indicator for the complexometric titration of metal ions with ethylenediaminetetraacetic acid (EDTA). We delve into the fundamental principles governing its function, detailing the mechanism of action, critical experimental parameters, and step-by-step protocols for the quantification of specific metal ions. This document is intended for researchers, scientists, and quality control professionals seeking to develop and implement robust analytical methods for metal ion determination.

Introduction to Complexometric Titrations and the Role of Indicators

Complexometric titration is a cornerstone of analytical chemistry, enabling the precise quantification of metal ions in a solution.[1][2] The technique relies on the reaction between a metal ion (the analyte) and a complexing agent, or ligand, which forms a stable, water-soluble complex.[1] The most ubiquitous of these ligands is ethylenediaminetetraacetic acid (EDTA), a hexadentate chelator that forms highly stable, 1:1 stoichiometric complexes with most metal ions.[1][2]

The critical challenge in any titration is the accurate determination of the equivalence point. In complexometric titrations, this is achieved using a metallochromic indicator, an organic dye that changes color when it binds to metal ions.[3][4] For a successful titration, the metal-indicator complex must be less stable than the metal-EDTA complex.[4] This ensures that upon the addition of EDTA, the titrant will first complex all free metal ions before displacing the metal from the indicator complex at the endpoint, resulting in a sharp, observable color change.[4]

Acid Alizarin Violet N (AAVN), also known as Mordant Violet 5, is a versatile azo dye that serves as an effective metallochromic indicator for the titration of several transition metal ions.[5] Its distinct color change and sensitivity make it a valuable tool in the analytical chemist's repertoire.

Acid Alizarin Violet N: Core Principles and Mechanism of Action

To effectively utilize AAVN, it is essential to understand its chemical properties and the mechanism by which it signals the titration endpoint.

Chemical Properties

A summary of the key properties of Acid Alizarin Violet N is provided below.

Property	Value	Reference
Chemical Name	Sodium 4-hydroxy-3-[(E)-(2-hydroxy-1-naphthyl)diazenyl]benzenesulfonate
Synonyms	C.I. Mordant Violet 5, Eriochrome Violet B	[5]
CAS Number	2092-55-9	[5]
Molecular Formula	C₁₆H₁₁N₂NaO₅S	[5]
Appearance	Dark red to purple powder	[5]
Solubility	Soluble in water and ethanol	[5][6]

Mechanism as a Metallochromic Indicator

The function of AAVN is governed by a pH-dependent equilibrium and the relative stability of the complexes formed.

• pH-Dependent Color: AAVN itself is an acid-base indicator. The molecule possesses ionizable groups, leading to different colors in solution depending on the pH.[6] Its useful pH range for indicating metal ions is typically between 6.5 and 9.0, where the indicator transitions from an orange-red to a violet hue in its free, uncomplexed form.[6] A study determined the pKa of AAVN to be approximately 6.25, corresponding to the deprotonation of the sulfonic acid group.[6]

• Formation of the Metal-Indicator Complex: Before the titration begins, a small amount of AAVN is added to the analyte solution containing the metal ions (Mⁿ⁺). The solution's pH is adjusted to an optimal value where the indicator chelates with a fraction of the metal ions, forming a distinctly colored metal-indicator complex (M-In). This complex has its own characteristic color, which is different from the free indicator at the same pH.

• Titration with EDTA: As the standard EDTA solution is added, the EDTA, being a stronger chelating agent, first reacts with the free metal ions (Mⁿ⁺) in the solution.

• Endpoint Displacement Reaction: Once all the free Mⁿ⁺ has been complexed by EDTA, the next drop of titrant breaks the weaker metal-indicator complex (M-In). EDTA sequesters the metal ion, releasing the free indicator (In) back into the solution. This release of the free indicator causes a sharp color change, signaling the titration's endpoint.

The entire process can be visualized as a sequence of competitive equilibria.

Caption: The competitive complexation mechanism in an EDTA titration.

Application Protocols for Metal Ion Titration

While AAVN can form complexes with several metals like copper, cobalt, and nickel, finding established direct titration protocols can be challenging as many studies focus on spectrophotometric analysis. The following protocol for Nickel(II) is synthesized based on established complexometric principles and known properties of Ni²⁺-AAVN complexes.

General Reagents and Equipment

• Standard 0.01 M EDTA Solution: Prepare by dissolving ~3.722 g of analytical grade Na₂H₂EDTA·2H₂O in 1 L of deionized water. Standardize against a primary standard (e.g., Zinc or Calcium Carbonate).

• Acid Alizarin Violet N Indicator Solution (0.1% w/v): Dissolve 0.1 g of AAVN powder in 100 mL of deionized water or a 1:1 ethanol-water mixture.[7]

• Buffer Solution (pH ~7.5): A universal or phosphate buffer can be used to maintain the optimal pH.

• Analyte Solution: A solution containing the metal ion of interest (e.g., Ni²⁺) at an unknown concentration.

• Standard Laboratory Glassware: 50 mL burette, 250 mL Erlenmeyer flasks, pipettes, volumetric flasks.

• pH meter

Protocol: Determination of Nickel(II)

The reaction between Ni²⁺ and EDTA can be slow, requiring a careful and deliberate titration pace, especially near the endpoint.[8][9] This protocol is adapted from general principles for nickel titration, substituting AAVN as the indicator based on its known complexation behavior at neutral to slightly alkaline pH.

Principle: Nickel(II) is titrated directly with a standard EDTA solution. AAVN forms a yellow-orange complex with Ni²⁺. At the endpoint, EDTA displaces AAVN to form the more stable Ni-EDTA complex, releasing the free indicator, which is violet at this pH.

Step-by-Step Procedure:

• Sample Preparation: Pipette a 25.00 mL aliquot of the unknown nickel solution into a 250 mL Erlenmeyer flask. Dilute with approximately 75 mL of deionized water.

• pH Adjustment: Add buffer solution to adjust and maintain the pH of the solution at approximately 7.5. Verify the pH with a calibrated pH meter. This pH is crucial as it facilitates the formation of a stable Ni-AAVN complex without precipitating nickel hydroxide.

• Indicator Addition: Add 3-5 drops of the 0.1% Acid Alizarin Violet N indicator solution. The solution should turn a distinct yellow-orange color as the Ni-AAVN complex forms.

• Titration: Titrate the solution slowly with the standardized 0.01 M EDTA solution, swirling the flask constantly. The reaction is slow, so allow a few seconds between drop additions near the endpoint.[8]

• Endpoint Determination: The endpoint is reached when the solution exhibits a sharp color change from yellow-orange to a stable violet.

• Record and Repeat: Record the volume of EDTA used. Repeat the titration with two additional aliquots of the nickel solution to ensure precision.

Calculation of Nickel Concentration:

Since EDTA forms a 1:1 complex with Ni²⁺, the moles of EDTA are equal to the moles of Ni²⁺ at the equivalence point.

Moles of Ni²⁺ = Molarity of EDTA (M) × Volume of EDTA used (L)

Concentration of Ni²⁺ (M) = Moles of Ni²⁺ / Volume of Analyte Sample (L)

To express the result in mg/L (ppm):

Concentration (mg/L) = Molarity of Ni²⁺ × Atomic Weight of Ni (58.69 g/mol ) × 1000 mg/g

Sources

• 1. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 2. ijpar.com [ijpar.com]
• 3. nowgonggirlscollege.co.in [nowgonggirlscollege.co.in]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. dhanlaldelloyd.tripod.com [dhanlaldelloyd.tripod.com]
• 8. titrations.info [titrations.info]
• 9. isdsnet.com [isdsnet.com]

Application Note: High-Sensitivity Spectrophotometric Determination of Cu(II) Using Acid Alizarin Violet N in Micellar Media

Executive Summary

Acid Alizarin Violet N (AAVN) is a versatile azo dye widely utilized in analytical chemistry and biomedical research as a pH indicator and a robust chelating agent for transition metals. This application note details the mechanistic principles and experimental protocols for the spectrophotometric quantification of copper (Cu²⁺) using AAVN. By leveraging micellar sensitization (e.g., via CTAB or SDS surfactants), the formation constant of the Cu(II)-AAVN complex is significantly enhanced, providing a highly sensitive, self-validating assay suitable for trace metal analysis in environmental, metallurgical, and pharmaceutical contexts.

Chemical & Mechanistic Principles

Physicochemical Profile of AAVN

Acid Alizarin Violet N (CAS 2092-55-9), chemically identified as sodium 4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate, features an ionizable sulfonate group and an o,o'-dihydroxyazo complexation site [[1]](). The dye exhibits distinct pH-dependent spectral shifts, transitioning from orange-red at pH 6.5 to violet at pH 9.0, with a calculated pKa of 6.25 in aqueous solutions [[2]]().

Cu(II) Complexation Dynamics

AAVN exhibits strong complexing properties with transition metals. In the presence of Cu²⁺, the dye acts as a chelating ligand, forming a stable square planar complex with a 1:2 (metal:ligand) stoichiometry [[3]](). The coordination mechanism relies on the o,o'-dihydroxyazo site, where the oxide ion on the benzene ring and the β-nitrogen atom of the azo group donate electron pairs to the Cu²⁺ center to form a stable six-membered ring 45.

Causality of Micellar Sensitization

While aqueous determination is possible, the incorporation of micellar agents—such as Cetyltrimethylammonium bromide (CTAB) or Sodium Dodecyl Sulfate (SDS)—drastically improves analytical performance. Surfactants lower the apparent pKa of the dye and facilitate the accumulation of metal ions at the Stern layer of the micelle. This localized concentration effect significantly increases the formation constant (β) of the Cu-AAVN complex, shifting it from baseline aqueous levels to approximately 5.19 × 10¹⁰ in micellar media, thereby amplifying the spectrophotometric signal and assay sensitivity 4.

Experimental Workflow

Workflow for the spectrophotometric determination of Cu(II) using Acid Alizarin Violet N.

Quantitative Data Summaries

Table 1: Physicochemical Properties of Acid Alizarin Violet N

Property	Value / Description
CAS Number	2092-55-9
Molecular Formula	C₁₆H₁₁N₂NaO₅S
Aqueous pKa (25°C)	6.25
λmax (Aqueous)	501 nm - 545 nm (pH dependent)
Color Transition	Orange-red (pH 6.5) to Violet (pH 9.0)

Table 2: Complexation Parameters for Cu(II)-AAVN (pH 7.50, 25°C)

Medium	Stoichiometry (M:L)	Formation Constant (β)
Pure Water (Aqueous)	1:2	Baseline
CTAB (1.00 mM)	1:2	~ 5.19 × 10¹⁰
SDS (4.00 mM)	1:2	Enhanced
TX-100 (1.00 mM)	1:2	Enhanced

Standardized Experimental Protocol

Reagent Preparation

• AAVN Stock Solution (10⁻⁴ M): Dissolve the appropriate mass of highly purified AAVN sodium salt in double-distilled deionized water. Store in an amber flask at 4°C to prevent photodegradation 23.

• Buffer Solution (pH 7.50): Prepare a standard phosphate or HEPES buffer adjusted to pH 7.50. Causality: This specific pH ensures the dye is in its optimal ionization state for complexation without causing the precipitation of copper as Cu(OH)₂ 4.

• Surfactant Solution: Prepare a 10.0 mM stock of CTAB.

• Cu(II) Standard Solution: Prepare a 10⁻³ M stock using analytical grade CuSO₄·5H₂O, standardizing via complexometric titration prior to use.

Assay Procedure & Self-Validation System

• Sample Aliquoting: Transfer an aliquot of the Cu(II) sample (containing 1-10 μg of Cu) into a 10 mL volumetric flask.

• Buffer & Matrix Addition: Add 2.0 mL of the pH 7.50 buffer. Add 1.0 mL of the CTAB stock solution to achieve a final micellar concentration of 1.00 mM. Causality: Exceeding the critical micelle concentration (CMC) ensures uniform micelle formation, stabilizing the microenvironment for the metal-ligand interaction and preventing dye aggregation [[4]]().

• Ligand Introduction: Add 2.0 mL of the 10⁻⁴ M AAVN stock solution.

• Volume Adjustment & Equilibration: Dilute to the mark with double-distilled water. Mix thoroughly and incubate at 25°C for 10 minutes to allow the 1:2 Cu-AAVN complex to reach thermodynamic equilibrium.

• Self-Validating Blank: Simultaneously prepare a reagent blank following steps 1-4, substituting the Cu(II) sample with double-distilled water. Causality: The blank corrects for the intrinsic absorbance of unreacted AAVN, isolating the signal exclusively generated by the Cu(II) complex, which is critical for maintaining assay trustworthiness.

• Spectrophotometric Measurement: Measure the absorbance of the sample against the reagent blank at the experimentally determined λmax of the complex using a 1-cm quartz cell.

Data Analysis (Mole Ratio Method)

To verify the 1:2 stoichiometry in your specific matrix, plot the absorbance against the molar ratio of ligand to metal ([AAVN]/[Cu²⁺]). The curve will exhibit a sharp inflection point at a ratio of 2.0, confirming the complete formation of the Cu(AAVN)₂ complex and validating the dynamic range of your calibration curve [[3]]() 4.

References

• Scholars Research Library . Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Available at:[Link]

• ResearchGate . Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100. Available at:[Link]

• Emerald Publishing . Electrolytic treatment of azo dyes containing o,o′-dihydroxyazo complexation sites. Available at:[Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. emerald.com [emerald.com]

Application Note: Preparation of Acidified Aluminum Potassium Sulfate for Acid Alizarin Violet N Staining

This Application Note provides a detailed technical guide for preparing the Acidified Aluminum Potassium Sulfate solution required for Acid Alizarin Violet N (AAVN) staining.

Based on the authoritative method established by Grosman & Vardaxis (1997) , this solution serves as the solvent and mordant source to create a stable nuclear fluorochrome . The aluminum ions (

) form a chelate complex (lake) with the dye, while the acidic environment ensures specificity for nucleic acids (DNA/RNA) by suppressing non-specific cytoplasmic binding.

[1][2]

Introduction & Principle

Acid Alizarin Violet N (C.I. 15670, also known as Mordant Violet 5) is an azo dye that, when complexed with aluminum, acts as a highly specific nuclear stain.[1] Unlike traditional Hematoxylin, the Aluminum-AAVN complex is fluorescent, emitting strong signal in the red channel (

) upon excitation.

The critical component of this stain is the Acidified Aluminum Potassium Sulfate Solution .[2][1] This solution performs two functions:

• Mordanting: Provides

  ions to form a coordination complex (lake) with the azo and hydroxyl groups of the dye.

• Selectivity Control: The acidification (low pH) prevents the formation of Aluminum Hydroxide (

  ) precipitates and protonates cytoplasmic proteins, preventing the anionic dye complex from binding to them. This ensures that the stain binds exclusively to the phosphate backbone of nucleic acids.

Reagents & Materials

Ensure all chemicals are ACS Reagent Grade or higher to prevent metal ion contamination.

Reagent Name	Chemical Formula	CAS Number	Role
Aluminum Potassium Sulfate Dodecahydrate (Alum)		7784-24-9	Source of Mordant ( )
Acid Alizarin Violet N (Mordant Violet 5)		2092-55-9	Fluorochrome Dye
Hydrochloric Acid (1 N)		7647-01-0	Acidifier / pH Stabilizer
Distilled Water		7732-18-5	Solvent

Protocol: Preparation of the Solutions

Part A: Acidified Aluminum Potassium Sulfate (The Solvent)

This stock solution acts as the mordant carrier. It can be stored for up to 6 months.

• Measure Water: Dispense 100 mL of distilled water into a 250 mL Erlenmeyer flask.

• Dissolve Alum: Weigh 5.0 g of Aluminum Potassium Sulfate Dodecahydrate. Add to the water.[3][4]

• Mix: Place on a magnetic stirrer at room temperature until fully dissolved.

• Acidify: Slowly add 1.0 mL of 1 N Hydrochloric Acid (HCl) .

  • Note: The pH should be approximately 2.0 – 2.5 . If necessary, adjust with dropwise addition of 1 N HCl.

  • Critical Check: The solution must be perfectly clear. Any cloudiness indicates hydrolysis of aluminum; if observed, discard and prepare fresh.

Part B: Preparation of the AAVN Staining Solution (The Lake)

This step complexes the dye with the mordant.

• Weigh Dye: Weigh 0.1 g of Acid Alizarin Violet N.

• Combine: Add the dye to the 100 mL Acidified Aluminum Potassium Sulfate solution prepared in Part A.

• Lake Formation (Heating):

  • Heat the mixture gently to boiling on a hot plate.

  • Boil gently for 5–10 minutes . This step provides the activation energy required for the aluminum to chelate the dye effectively.

• Cool & Filter:

  • Allow the solution to cool to room temperature.[4]

  • Filter through Whatman No. 1 filter paper to remove any undissolved particulate matter.

• Storage: Store in an amber bottle at room temperature. The solution is stable for up to 2 years.[2][1]

Experimental Workflow Visualization

The following diagram illustrates the critical path for preparing the solution and the chemical logic behind the acidification step.

Figure 1: Workflow for the synthesis of the Aluminum-AAVN nuclear stain complex.

Staining Protocol (Grosman & Vardaxis Method)

Once the solution is prepared, use the following protocol for tissue staining.

• Deparaffinize: Xylene (2 x 5 min)

  100% Ethanol (2 x 2 min).

• Hydrate: 95% Ethanol

  70% Ethanol Distilled Water.

• Stain: Immerse slides in the Acidified AAVN Solution for 5–10 minutes .

• Rinse: Rinse briefly in distilled water (10–20 seconds).

• Differentiate (Optional): If background is high, dip once in 0.1% Acid Alcohol , then rinse immediately. Note: The high acidity of the stock solution usually renders this step unnecessary.

• Dehydrate & Mount: Dehydrate through graded ethanols, clear in xylene, and mount with a non-fluorescing medium (e.g., DPX).

Expected Results

Feature	Appearance (Fluorescence)	Appearance (Brightfield)
Nuclei (DNA)	Bright Red Fluorescence	Deep Violet / Purple
Cytoplasm	Non-fluorescent (Black)	Pale Pink / Colorless
Excitation	Blue/Green Light (450–550 nm)	N/A
Emission	Red (>600 nm)	N/A

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Precipitate in Solution	pH too high (>3.0) causing Al hydrolysis.	Discard. Ensure 1 N HCl is added after Alum dissolution but before dye addition.
Weak Fluorescence	Incomplete lake formation.	Ensure the solution was boiled for at least 5 minutes. Cold mixing is insufficient.
High Background	pH too high or staining time too long.	Add 0.5 mL more HCl to the stock. Use an acid-alcohol differentiation dip.[5][3]
Dye Fading	Oxidation or mounting media incompatibility.	AAVN is generally resistant to fading. Ensure mounting media is neutral pH.

References

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnic & Histochemistry, 72(6), 299-303.

• Lillie, R. D. (1977). Conn's Biological Stains (9th ed.). Williams & Wilkins. (Reference for dye chemistry and C.I. 15670 properties).[6]

• BenchChem. Acid Alizarin Violet N Product Information & Applications.

• ChemicalBook. Acid Alizarin Violet N Properties and Stability.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. stainsfile.com [stainsfile.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Improved nuclear staining with mordant blue 3 as a hematoxylin substitute - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]

Using Acid Alizarin Violet N with confocal scanning laser microscopy

Title: Advanced Application Note: Utilizing Acid Alizarin Violet N (AAVN) for High-Resolution Confocal Scanning Laser Microscopy

Executive Summary

Acid Alizarin Violet N (AAVN) is a highly versatile azo dye that, when complexed with an aluminum mordant, functions as an exceptionally stable nuclear fluorochrome[1]. For researchers and drug development professionals utilizing Confocal Scanning Laser Microscopy (CSLM), AAVN solves two persistent imaging challenges: rapid photobleaching and spectral bleed-through. This application note provides a comprehensive, self-validating protocol for the preparation, execution, and validation of AAVN staining, specifically optimized for multiplexed CSLM workflows.

Mechanistic Causality: The Chemistry of AAVN Staining

The Mordant-Bridge Mechanism: AAVN inherently lacks a strong, direct affinity for nucleic acids. However, when formulated in an acidified aluminum potassium sulfate solution, the aluminum ions (Al³⁺) act as a crucial mordant[1]. The metal chelates with the oxide ion on the benzene ring and the nitrogen atom of the AAVN azo group[2]. Simultaneously, the Al³⁺ ion forms strong coordination bonds with the negatively charged phosphate backbone of DNA and RNA. Acidification of the solution is critical; it protonates non-target cellular carboxyl groups, thereby preventing non-specific background binding to cytoplasmic proteins and restricting the dye-lake formation exclusively to nucleic acids[1].

Fixation Causality: Formaldehyde-based fixatives induce extensive protein cross-linking, which can sterically hinder the bulky AAVN-Al³⁺ complex from accessing nucleic acid phosphate groups. Therefore, 95% ethanol is the mandatory fixative for this protocol[1]. Ethanol dehydrates and precipitates macromolecules without cross-linking them, ensuring the structural integrity and physical accessibility of the nucleic acid targets.

Photophysical Advantages in CSLM: Unlike traditional UV-excited nuclear stains (e.g., DAPI or Hoechst), AAVN is excited by standard visible-light sources, such as an Argon ion laser[1]. This eliminates the need for specialized UV lasers and significantly minimizes phototoxicity in sensitive samples. Furthermore, the AAVN-Al³⁺ complex exhibits extraordinary photostability, resisting fading for over two years[1]. This makes it uniquely suited for the high-intensity, repeated optical sectioning inherent to CSLM.

Quantitative Data & Spectral Properties

The following table summarizes the critical photophysical parameters of AAVN necessary for proper CSLM configuration and experimental design[1].

Parameter	Specification	Mechanistic Implication / Advantage
Fluorochrome Classification	Azo dye / Aluminum Mordant Lake	Requires Al³⁺ to bridge the dye to DNA/RNA phosphate backbones.
Optimal Fixative	95% Ethanol	Prevents cross-linking; maximizes target accessibility.
Excitation Source	Argon Ion Laser / Mercury Vapor Lamp	Avoids UV-induced phototoxicity and autofluorescence.
Primary Emission	Red Channel (λ > 600 nm)	Provides high-contrast nuclear visualization.
Spectral Bleed-Through	None in Green Channel (λ 527–565 nm)	Enables perfect, zero-crosstalk multiplexing with green fluorophores.
Compatible Counterstains	Eosin Y, Dichlorofluorescein	Can be imaged simultaneously in the green channel without signal overlap.
Photostability	> 2 Years	Withstands intense CSLM laser scanning without fading.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and scientific rigor, this workflow is designed as a self-validating system. The mandatory inclusion of enzymatic digestion controls ensures that any observed fluorescence is definitively linked to nucleic acid binding, eliminating false positives from artifactual dye precipitation.

Protocol 1: Reagent Preparation & Tissue Processing

• Fixation: Submerge tissue samples or cell cultures in 95% Ethanol for 15–30 minutes at room temperature to precipitate nucleic acids[1].

• Rehydration: Rehydrate samples through a descending ethanol series (90%, 70%, 50%) to distilled water.

• Mordant Solution Preparation: Dissolve AAVN in an acidified aluminum potassium sulfate solution[1]. (Note: Ensure the pH is strictly maintained as per standard aluminum mordant protocols to prevent non-specific cytoplasmic binding).

• Staining: Incubate the rehydrated samples in the AAVN solution.

• Washing: Wash extensively in distilled water to remove all unbound dye and uncomplexed aluminum ions.

• Counterstaining (Optional): Apply a xanthene dye such as Eosin Y or Dichlorofluorescein to visualize cytoplasmic architecture[1].

Protocol 2: CSLM Imaging Configuration

• Laser Alignment: Activate the Argon ion laser for visible-light excitation[1].

• Detector Setup (Multiplexing):

  • Channel 1 (Red): Configure the primary photomultiplier tube (PMT) to detect emissions at λ > 600 nm to capture the AAVN nuclear signal[1].

  • Channel 2 (Green): Configure the secondary PMT to detect emissions at λ 527–565 nm. AAVN exhibits zero emission in this range, allowing for the clean capture of the Eosin Y or Dichlorofluorescein counterstain[1].

Protocol 3: System Validation (Critical Quality Control)

To validate the specificity of the AAVN-Al³⁺ complex, run a parallel control slide using the following digestion methods prior to Protocol 1, Step 4[1]:

• Nucleic Acid Ablation: Treat the control section with 1 N HCl, Deoxyribonuclease (DNase), or Ribonuclease (RNase)[1].

• Validation Check: Stain and image the control slide under identical CSLM parameters. A successful, specific assay will result in the complete absence of signal in the red channel (> 600 nm). Any residual red fluorescence indicates non-specific binding, requiring optimization of the mordant solution's pH or wash stringency.

Visualization: Workflow & Mechanism

The following diagram illustrates the logical progression of the AAVN staining mechanism and its integration with CSLM imaging parameters.

Fig 1: Workflow of AAVN-Al³⁺ complexation, nucleic acid binding, validation, and CSLM excitation.

References

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnic & Histochemistry, 72(6), 299-303.[Link]

Sources

• 1. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acid Alizarin Violet N|Research Chemical [benchchem.com]

High-Fidelity Fluorescence Staining of Nucleic Acids in Fixed Tissue Using Acid Alizarin Violet N (AAVN)

Executive Summary

Acid Alizarin Violet N (AAVN) is a versatile azo dye traditionally utilized in analytical chemistry for metal ion complexation. However, in histochemistry and biotechnology, it serves as a highly potent, specific nuclear fluorochrome [1]. When complexed with an aluminum mordant in an acidified solution, AAVN demonstrates exceptional specificity for nucleic acids (DNA and RNA) in fixed tissues.

This application note is designed for researchers and drug development professionals requiring a robust, photostable alternative to conventional intercalating dyes (such as DAPI or Hoechst). AAVN preparations are highly resistant to fading—maintaining stability for over two years—and are fully compatible with Confocal Scanning Laser Microscopy (CSLM) multiplexing workflows [2].

Mechanistic Principles: Causality in Dye-Tissue Interactions

To achieve reproducible and specific staining, it is critical to understand the chemical causality driving the AAVN-tissue interaction. AAVN does not act as a simple direct stain; it operates via a metal-mordant chelation mechanism .

• Mordanting & Chelation: AAVN alone possesses limited direct affinity for nucleic acids. The addition of Aluminum Potassium Sulfate provides

  ions, which act as a mordant. The coordinates with the oxide ion on the benzene ring and the nitrogen atom of the azo group of AAVN, forming a highly stable, cationic metal-dye complex [1].

• Electrostatic Targeting: The resulting AAVN-

  complex possesses a strong positive charge. This cationic fluorochrome binds electrostatically and via coordination bonds to the polyanionic phosphate backbone of nucleic acids [2].

• Acidification (The Specificity Driver): The staining solution must be heavily acidified (pH 2.5–3.0). At this low pH, the ionization of carboxyl groups on background tissue proteins is suppressed. This prevents non-specific electrostatic binding, ensuring the cationic dye complex exclusively targets the highly acidic phosphate groups of DNA and RNA [2].

Fig 1: Mechanism of AAVN-Al3+ complexation and nucleic acid binding.

Reagent Formulation

Prepare the following solutions using analytical grade reagents and 18 MΩ/cm deionized water.

• AAVN Stock Solution: 0.1% (w/v) Acid Alizarin Violet N in deionized water.

• Mordant Solution: 5% (w/v) Aluminum Potassium Sulfate (

  ) in deionized water.

• Working AAVN-Al Solution: Mix equal volumes of the AAVN Stock and Mordant Solution. Acidify the mixture by adding 1 N HCl dropwise while monitoring with a pH meter until the pH reaches 2.5 - 3.0. Filter through a 0.22 µm membrane before use to remove any uncomplexed precipitates.

Experimental Protocol

Self-Validation System: To empirically validate the specificity of the staining in your specific tissue matrix, parallel control sections must be subjected to either DNase/RNase digestion or 1 N HCl extraction (at 60°C for 10 mins) prior to staining. A complete loss of nuclear fluorescence in these control sections confirms the absolute specificity of the AAVN complex for nucleic acids [2].

Step-by-Step Methodology

• Tissue Fixation: Fix tissues in 95% Ethanol for 12–24 hours. Causality Note: Ethanol is preferred over Neutral Buffered Formalin (NBF) because it precipitates nucleic acids without heavily cross-linking associated histones, thereby preserving the steric accessibility of the phosphate backbone for the bulky AAVN-

  complex [2].

• Deparaffinization & Hydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 3 minutes.

  • 70% Ethanol: 3 minutes.

  • Deionized water: 5 minutes.

• Staining: Immerse the hydrated slides in the Working AAVN-Al Solution for 15–20 minutes at room temperature.

• Differentiation & Washing: Wash slides in running tap water for 5–10 minutes. Causality Note: The slight alkalinity of standard tap water helps to "blue" or stabilize the metal-dye complex within the nuclei while simultaneously washing away unbound, uncomplexed fluorochrome from the cytoplasm.

• Counterstaining (Optional): Immerse in 0.1% Eosin Y or Dichlorofluorescein for 1–2 minutes. These xanthene dyes provide excellent cytoplasmic contrast and can be imaged in parallel channels [2].

• Dehydration & Mounting:

  • Rapidly dehydrate through 95% and 100% Ethanol (1 minute each).

  • Clear in Xylene: 2 changes, 3 minutes each.

  • Mount with a non-aqueous, fluorescence-compatible mounting medium (e.g., DPX) to ensure long-term photostability.

Fig 2: Experimental workflow for AAVN staining of fixed tissue sections.

Quantitative Data & Imaging Parameters

AAVN stained material exhibits strong fluorescence under conventional mercury vapor lamps and argon ion laser illumination. Crucially, AAVN emits exclusively in the red spectrum, leaving the green channel entirely free for multiplexing with other fluorophores or counterstains[2].

Table 1: AAVN Optical Properties and Imaging Parameters

Parameter	Specification / Value
Dye Classification	Azo Dye (Mordant Violet 5 / CI 15670)
Primary Target	DNA and RNA (Polyanionic Backbone)
Excitation Source	Mercury vapor lamp / Argon ion laser
CSLM Detection Channel	Red Channel ( > 600 nm)
Green Channel Emission	None ( 527–565 nm is completely clear)
Compatible Counterstains	Eosin Y, Dichlorofluorescein
Preparation Photostability	> 2 years (in non-aqueous mountant)

Troubleshooting

Table 2: Common Experimental Issues and Interventions

Observation	Mechanistic Cause	Corrective Action
Weak Nuclear Fluorescence	Exhausted mordant or pH too high, preventing cationic complex formation.	Prepare fresh Working AAVN-Al Solution. Ensure pH is strictly titrated to 2.5–3.0 using 1 N HCl.
High Cytoplasmic Background	Insufficient differentiation or failure to suppress protein ionization.	Increase washing time in running tap water. Verify the pH of the staining solution is low enough to protonate carboxyl groups.
Loss of Signal Over Time	Aqueous mounting media can slowly hydrolyze the metal-dye-nucleic acid complex.	Always dehydrate thoroughly and use a non-aqueous, resinous mounting medium (e.g., DPX).

References

• Benchchem. Acid Alizarin Violet N | Research Chemical. Retrieved from[1]

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotech Histochem, 72(6), 299-303. Retrieved from[2]

Sources

• 1. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 2. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental applications of Acid Alizarin Violet N in photocatalytic degradation

Application Note: Environmental Applications of Acid Alizarin Violet N in Photocatalytic Degradation

Executive Summary

Acid Alizarin Violet N (AAVN, CAS: 2092-55-9) is a recalcitrant azo dye frequently utilized in the textile and dyeing industries. Its complex aromatic structure, characterized by azo (-N=N-) linkages and sulfonate groups, renders it resistant to conventional biological wastewater treatment. This Application Note details a high-precision protocol for the photocatalytic degradation of AAVN using metal-doped Titanium Dioxide (TiO₂) architectures.

We provide a validated workflow for catalyst synthesis, reactor setup, and kinetic analysis, emphasizing the Langmuir-Hinshelwood mechanism. This guide is designed to ensure reproducibility and scientific rigor in experimental environmental chemistry.

Chemical Profile & Material Properties

Before initiating degradation protocols, the physicochemical properties of the target pollutant must be understood to optimize adsorption equilibrium and degradation pathways.

Property	Specification
Compound Name	Acid Alizarin Violet N
CAS Number	2092-55-9
Molecular Formula	C₁₆H₁₁N₂NaO₅S
Molecular Weight	366.32 g/mol
Chromophore	Azo group (-N=N-) conjugated with hydroxynaphthalene
(Absorbance)	~545 nm (pH dependent; requires scan)
Solubility	Soluble in water (anionic character due to sulfonate group)
Hazards	Skin/Eye irritant; potential release of aromatic amines upon cleavage

Experimental Protocol: Ag-Doped TiO₂ Photocatalyst Synthesis

Rationale: While commercial Degussa P25 is a standard reference, silver (Ag) doping significantly narrows the band gap of TiO₂, facilitating electron-hole separation and enabling visible-light activity (Vijayalaxmi et al., 2026).

Reagents

• Titanium tetraisopropoxide (TTIP) (97%)

• Silver Nitrate (AgNO₃)

• Ethanol (Absolute)

• Nitric Acid (HNO₃)[1]

• Deionized Water (18.2 MΩ·cm)

Step-by-Step Sol-Gel Synthesis

• Precursor Hydrolysis: Dissolve 10 mL of TTIP in 40 mL of absolute ethanol under vigorous magnetic stirring (500 rpm) for 30 minutes.

• Dopant Integration: Prepare a stoichiometric solution of AgNO₃ (calculated for 1-5 wt.% doping) in 10 mL deionized water. Add dropwise to the TTIP solution.

• Peptization: Adjust pH to ~3.0 using 1M HNO₃. Continue stirring until a stable sol forms (approx. 2 hours).

• Gelation & Aging: Allow the sol to age for 24 hours at room temperature to form a dense gel network.

• Calcination: Dry the gel at 80°C for 12 hours. Pulverize the resulting xerogel and calcine at 450°C for 4 hours (ramp rate: 5°C/min) to crystallize the anatase phase.

Protocol: Photocatalytic Degradation Workflow

Trustworthiness: This protocol includes a mandatory "Dark Adsorption" phase. Omitting this step invalidates kinetic data, as one cannot distinguish between physical adsorption and photocatalytic degradation.

Reactor Setup

• Vessel: Cylindrical borosilicate glass reactor (250 mL) with a cooling water jacket (

  C).

• Light Source: 300W Xenon arc lamp (simulated solar light) or UV-A lamp (365 nm), positioned 15 cm from the solution surface.

• Agitation: Magnetic stirring bar (avoid vortexing that blocks light penetration).

Degradation Procedure

• Solution Preparation: Prepare a 50 ppm (mg/L) stock solution of AAVN in deionized water.

• Catalyst Loading: Add 75 mg of Ag-doped TiO₂ to 100 mL of dye solution (Dosage: 0.75 g/L).

• pH Adjustment: Adjust pH to 3.0 using dilute HCl.

  • Expert Insight: Acidic pH protonates the TiO₂ surface (

    ), enhancing electrostatic attraction to the anionic sulfonate groups of AAVN (Amalraj & Pius, 2014).

• Dark Adsorption (Equilibration): Stir the suspension in complete darkness for 30 minutes .

  • Validation: Take a sample at

    min and min. If concentration changes , equilibrium is reached.

• Irradiation: Turn on the light source (

  ).

• Sampling: Withdraw 3 mL aliquots at fixed intervals (0, 10, 20, 30, 45, 60, 90 min).

• Separation: Centrifuge samples at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE syringe filter to remove catalyst particles.

Analytical Method

• Instrument: UV-Vis Spectrophotometer.

• Measurement: Scan from 200–800 nm. Monitor the decrease in absorbance at

  (~545 nm).

• Scavenger Studies (Mechanistic Validation): Repeat the experiment adding:

  • Isopropanol (1 mM) to quench Hydroxyl Radicals (•OH).[2][3][4]

  • Benzoquinone (1 mM) to quench Superoxide Radicals (•O₂⁻).

  • EDTA or Ammonium Oxalate (1 mM) to quench Holes (h⁺).

Visualizations

Figure 1: Experimental Workflow

This diagram outlines the critical path from synthesis to kinetic analysis.

Caption: Figure 1. Integrated workflow for the synthesis of Ag-TiO₂ and subsequent photocatalytic degradation of AAVN.

Figure 2: Mechanistic Pathway

This diagram illustrates the electron-hole pair generation and radical attack on the AAVN molecule.

Caption: Figure 2. Photocatalytic mechanism showing band-gap excitation and Radical Oxygen Species (ROS) generation.

Data Analysis & Kinetics

Degradation Efficiency

Calculate the percentage of degradation (

) using: Where is the initial concentration (after dark adsorption) and is the concentration at time .[1]

Kinetic Modeling

The degradation of AAVN typically follows Pseudo-First-Order Kinetics (Langmuir-Hinshelwood model at low concentrations):

• Plot

  vs. Time ( ).[5]

• The slope represents the apparent rate constant

  ( ).

• A linear fit (

  ) confirms the model validity (Asian Publication Corp, 2026).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Degradation Rate	High pH (Electrostatic repulsion)	Lower pH to 3.0 to protonate catalyst surface.
Turbid Supernatant	Incomplete separation	Use 0.22 µm PTFE filters; do not use cellulose (dye adsorbs).
Non-Linear Kinetics	Dye concentration too high	Dilute stock solution; catalyst surface is saturated (screening effect).
Blue Shift in Spectra	N-deethylation or cleavage	This indicates partial degradation (auxochrome removal). Continue irradiation.

References

• Vijayalaxmi, B., et al. (2026). Sunlight/Visible Light Assisted Photocatalytic Degradation of Acid Alizarin Violet N Dye and 4-Chloro Phenol over Mn+ Doped Nano TiO2 Catalysts.[6][7] Asian Journal of Chemistry, 38(2), 531-542.[6] Link

• Amalraj, A., & Pius, A. (2014). Photocatalytic Degradation of Alizarin Red S and Bismarck Brown R Using TiO2 Photocatalyst.[4] Journal of Chemistry & Applied Biochemistry, 1(1), 105.[4] Link

• Sigma-Aldrich. Acid Alizarin Violet N Product Specification & CAS 2092-55-9 Data.[8]Link

• Gupta, N. S., et al. (2024). The Enhanced Photocatalytic Degradation of Alizarin Red S Dye Using Cu-Doped TiO2 Nanoparticles.[1] Rasayan Journal of Chemistry, 17(4), 2033-2044.[1] Link

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 4. Photocatalytic Degradation of Alizarin Red S and Bismarck Brown R Using TiO2 Photocatalyst [opensciencepublications.com]
• 5. asianpubs.org [asianpubs.org]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. Acid Alizarin Violet N | 2092-55-9 [sigmaaldrich.com]

Application Note: High-Fidelity Histological Staining of DNA and RNA Using Acid Alizarin Violet N (AAVN) Fluorochrome

Introduction & Mechanistic Overview

In the landscape of histological nucleic acid staining, traditional intercalating dyes (e.g., DAPI, Hoechst) often suffer from rapid photobleaching and spectral overlap in multiplexed assays. Acid Alizarin Violet N (AAVN; CAS 2092-55-9) presents a robust alternative. As a versatile azo dye, AAVN functions as a highly specific nuclear fluorochrome when complexed with an acidified aluminum potassium sulfate solution (1)[1].

The Causality of the Mordant System: AAVN alone lacks the necessary positive charge density to bind nucleic acids with high affinity. However, the addition of aluminum acts as a critical mordant. The metal chelation mechanism involves the oxide ion on the AAVN benzene ring and the nitrogen atom of its azo group, creating a highly stable, positively charged AAVN-aluminum coordination complex (1)[1]. This complex binds electrostatically to the negatively charged phosphate backbones of both DNA and RNA, yielding exceptionally bright and photostable fluorescence.

Photophysical Properties & CSLM Compatibility

A major advantage of the AAVN-aluminum complex is its compatibility with Confocal Scanning Laser Microscopy (CSLM) and its resistance to fading, maintaining signal integrity for over two years in fixed preparations (2)[2]. AAVN emits exclusively in the red spectrum, allowing for zero-crosstalk multiplexing with green-emitting xanthene counterstains like Eosin Y or dichlorofluorescein.

Quantitative Photophysical and Chemical Parameters

Parameter	Specification / Value
Fluorochrome	Acid Alizarin Violet N (CAS: 2092-55-9)
Molecular Weight	367.33 g/mol
Mordant Required	Aluminum Potassium Sulfate
Excitation Source	Argon-ion laser / Mercury vapor lamp
Emission Window (CSLM)	Red Channel (> 600 nm)
Spectral Bleed-through	None in Green Channel (527–565 nm)
Photostability	> 2 years (in fixed preparations)
Optimal Fixative	95% Ethanol

Experimental Workflow & Self-Validating Design

To ensure the highest scientific integrity, this protocol is designed as a self-validating system . Because AAVN binds to phosphate backbones, researchers must prove that the observed fluorescence is strictly nucleic acid-derived and not an artifact of non-specific tissue precipitation. This is achieved by running parallel negative controls using RNase/DNase digestion and 1 N HCl hydrolysis (2)[2].

Workflow of AAVN nucleic acid staining with integrated enzymatic and chemical validation controls.

Step-by-Step Staining Protocol

Phase 1: Reagent Preparation

Causality Check: The AAVN solution must be acidified. A low pH ensures the protonation states of the tissue proteins remain positively charged, repelling the metal complex from non-specific protein binding while allowing the highly negatively charged nucleic acid phosphate backbones to attract the AAVN-aluminum chelate.

• AAVN Stock Solution: Dissolve 0.1% (w/v) Acid Alizarin Violet N in distilled water.

• Mordant Solution: Prepare a 5% (w/v) Aluminum Potassium Sulfate solution in distilled water.

• Working Staining Solution: Mix equal parts of the AAVN Stock and Mordant Solution. Acidify the mixture using 1 N HCl to reach a final pH of ~2.5 to 3.0. Filter the solution before use to remove uncomplexed precipitants.

Phase 2: Tissue Fixation

Causality Check: Use 95% Ethanol rather than cross-linking agents (like paraformaldehyde). Ethanol precipitates nucleic acids and proteins without altering their tertiary structures or masking the phosphate binding sites, ensuring maximum accessibility for the bulky AAVN-aluminum complex.

• Harvest tissue samples and immediately submerge in 95% Ethanol for 24 hours at 4°C.

• Process tissues through standard paraffin embedding or cryosectioning.

• If using paraffin, deparaffinize sections in xylene and rehydrate through a descending ethanol gradient (100%, 95%, 70%) to distilled water.

Phase 3: Self-Validating Controls (Mandatory for Assay Trustworthiness)

Divide your slides into three cohorts:

• Cohort A (Experimental): Proceed directly to Phase 4.

• Cohort B (Enzymatic Control): Incubate sections in a solution containing DNase I (100 U/mL) and RNase A (50 µg/mL) in a physiological buffer at 37°C for 1 hour. Wash thoroughly.

• Cohort C (Chemical Control): Submerge sections in 1 N HCl at 60°C for 10–15 minutes to induce purine hydrolysis and nucleic acid extraction (2)[2]. Wash thoroughly.

Phase 4: Staining and Imaging

• Staining: Submerge all slides (Cohorts A, B, and C) in the Working Staining Solution for 15–20 minutes at room temperature.

• Differentiation/Washing: Rinse slides gently in distilled water, followed by a brief wash in 70% ethanol to remove unbound dye.

• Counterstaining (Optional): If cytoplasmic visualization is required, apply Eosin Y (0.1% in 95% ethanol) for 1 minute.

• Dehydration & Mounting: Dehydrate rapidly through 95% and 100% ethanol, clear in xylene, and mount using a permanent, non-aqueous mounting medium.

• CSLM Imaging: Expose the slides using an argon-ion laser. Collect the nuclear AAVN signal strictly in the red channel (> 600 nm).

Expected Outcome: Cohort A will exhibit brilliant red nuclear fluorescence. Cohorts B and C must show a near-total absence of red fluorescence, definitively proving the specificity of the AAVN-aluminum complex to intact DNA and RNA.

References

• Aluminum acid alizarin violet: a general purpose nuclear fluorochrome , PubMed (NIH). Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Double Imaging Techniques Using Acid Alizarin Violet N and Xanthene Counterstains

Target Audience: Researchers, Histologists, and Drug Development Professionals Document Type: Advanced Methodology & Technical Protocol

Executive Summary

In advanced histological imaging and drug development assays, achieving high-contrast, stable multiplexing is a constant challenge. Acid Alizarin Violet N (AAVN; Mordant Violet 5) is a highly robust, azo-dye-based nuclear fluorochrome. When complexed with an aluminum mordant, AAVN yields exceptionally stable preparations that resist photobleaching for over two years .

Crucially for Confocal Scanning Laser Microscopy (CSLM), AAVN emits exclusively in the deep red spectrum (>600 nm). This leaves the green emission channel (527–565 nm) completely unobstructed, allowing for perfect spectral separation when paired with green-emitting xanthene counterstains like Eosin Y or Dichlorofluorescein (DCF). This application note details the causality, self-validating controls, and step-by-step protocols required to execute this double imaging technique flawlessly.

Mechanistic Insights: The Causality of Staining (E-E-A-T)

As application scientists, we must understand why a protocol works to effectively troubleshoot it. The AAVN double-imaging workflow relies on three distinct physicochemical principles:

A. The Aluminum Mordant Mechanism

AAVN alone lacks a strong electrostatic affinity for nucleic acids. The critical step in this assay is the addition of acidified aluminum potassium sulfate. The Al³⁺ ion acts as a coordination bridge (a "mordant"), linking the dye's azo and hydroxyl groups to the negatively charged phosphate backbone of DNA and RNA. We acidify the solution (typically with glacial acetic acid) to maintain the aluminum in a soluble, reactive cationic state, preventing the premature precipitation of aluminum hydroxide salts.

B. Fixation Dynamics: Why 95% Ethanol?

While paraformaldehyde (PFA) is the gold standard for immunofluorescence, aldehyde-based cross-linking can mask the electrostatic binding sites required for mordant dyes. 95% ethanol acts as a precipitating fixative. It rapidly dehydrates the tissue and collapses proteins while leaving the phosphate backbone of nucleic acids fully accessible for aluminum coordination .

C. Spectral Separation

AAVN's large conjugated aromatic system, when rigidified by aluminum complexation, shifts its fluorescence emission deep into the red spectrum. Because AAVN has absolutely zero emission bleed-through in the 527–565 nm range, it is the perfect partner for xanthene dyes like Eosin Y and DCF , which emit strongly in the green/yellow spectrum and stain cytoplasmic proteins or reactive oxygen species (ROS).

Establishing a Self-Validating System

A protocol is only as reliable as its internal controls. To ensure trustworthiness—especially in regulatory drug development environments—this assay must be designed as a self-validating system .

The Validation Step: Run parallel tissue sections treated with 1 N HCl (to extract nucleic acids), Deoxyribonuclease (DNase), or Ribonuclease (RNase) prior to AAVN staining.

• Expected Result: Complete ablation of the red fluorescent signal in the digested control.

• Troubleshooting: If red fluorescence persists in the digested control, it indicates non-specific dye aggregation or inadequate washing, prompting an immediate review of the mordant pH and wash stringency.

Experimental Workflow

Workflow for AAVN and xanthene counterstain double imaging using confocal microscopy.

Step-by-Step Methodology

Part 1: Reagent Preparation

• AAVN Mordant Solution: Dissolve 0.1 g of Acid Alizarin Violet N in 100 mL of a 5% (w/v) aluminum potassium sulfate aqueous solution. Add 1 mL of glacial acetic acid. Stir continuously for 30 minutes and filter through a 0.22 µm membrane before use.

• Counterstain Solution: Prepare a 0.1% (w/v) Eosin Y solution or a 0.05% (w/v) Dichlorofluorescein (DCF) solution in 95% ethanol.

Part 2: Tissue/Cell Staining Protocol

• Fixation: Submerge cultured cells or tissue sections in 95% ethanol for 15–30 minutes at room temperature.

• Hydration: Rehydrate the samples through a graded ethanol series (80%, 70%, 50%) for 2 minutes each, ending in distilled water.

• Primary Staining: Incubate the samples in the AAVN Mordant Solution for 20 minutes in a dark, humidified chamber.

• Stringent Washing: Wash the slides extensively in distilled water (3 washes, 5 minutes each) on an orbital shaker. Note: This removes unbound AAVN-aluminum complexes and prevents background fluorescence.

• Counterstaining: Apply the selected xanthene counterstain (Eosin Y or DCF) for 3–5 minutes.

• Final Wash & Mount: Rinse briefly in distilled water to remove excess counterstain. Dehydrate quickly through 95% and 100% ethanol, clear, and mount using a non-fluorescent resinous mounting medium.

Part 3: CSLM Configuration

• Excitation: Utilize an Argon ion laser (488 nm or 514 nm lines) or a conventional mercury vapor lamp. Both AAVN and the xanthene counterstains will excite efficiently under these sources.

• Detection Routing:

  • Route the emission through a dichroic mirror to split the signal.

  • Configure Channel 1 (Red) with a long-pass filter (>600 nm) to capture the AAVN nuclear signal.

  • Configure Channel 2 (Green) with a band-pass filter (527–565 nm) to capture the Eosin Y or DCF cytoplasmic signal.

Quantitative Imaging Parameters

To ensure reproducibility across different core facilities, align your microscope settings with the spectral data summarized below:

Fluorochrome	Biological Target	Excitation Source	Emission Peak / Range	CSLM Detection Channel
Acid Alizarin Violet N (AAVN)	Nucleic Acids (Nuclei)	Argon Ion (488/514 nm) / Mercury	> 600 nm	Red Channel
Eosin Y	Cytoplasm / Proteins	Argon Ion (488/514 nm) / Mercury	~ 540–560 nm	Green Channel
Dichlorofluorescein (DCF)	Cytoplasm / ROS	Argon Ion (488 nm)	~ 526–530 nm	Green Channel

References

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnic & Histochemistry.[Link]

• PhotochemCAD Database. (2024). Eosin Y Absorption and Fluorescence Spectra. PhotochemCAD.[Link]

Technical Notes & Optimization

Technical Support Center: Acid Alizarin Violet N (AAVN) Staining Optimization

Welcome to the Technical Support Center for Acid Alizarin Violet N (AAVN) applications in histological and cytological staining. AAVN (CAS 2092-55-9) is a versatile monoazo dye that, when complexed with an aluminum mordant, functions as a highly specific nuclear fluorochrome for DNA and RNA[1][2]. This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and validate AAVN staining workflows for conventional fluorescence and Confocal Scanning Laser Microscopy (CSLM).

Mechanism of AAVN-Al³⁺ complex formation and nucleic acid binding for fluorescence.

Part 1: Quantitative Optimization Matrix

To achieve the documented stability and specificity of AAVN, the stoichiometric ratio between the dye and the metal ion is critical[1]. The table below summarizes the causality of concentration adjustments on the final Signal-to-Noise Ratio (SNR).

Table 1: Optimization of AAVN Concentration and Mordant Ratio

AAVN Conc. (w/v)	AlK(SO₄)₂ Conc. (w/v)	pH	Excitation / Emission	Signal-to-Noise Ratio	Functional Outcome / Observation
0.05%	2.0%	2.5	488 nm / >600 nm	Low (< 2.0)	Undersaturated binding; weak nuclear fluorescence.
0.10%	2.0%	2.5	488 nm / >600 nm	Optimal (> 8.0)	Intense, specific nuclear fluorescence; stable >2 years.
0.20%	2.0%	2.5	488 nm / >600 nm	Moderate (~ 4.0)	High background; non-specific cytoplasmic staining.
0.10%	2.0%	4.5	488 nm / >600 nm	Poor (< 1.0)	Mordant precipitation; dye aggregation and artifacts.

Part 2: Troubleshooting & FAQs

Q1: How do I determine the optimal concentration of AAVN for nuclear fluorescence without increasing background noise? A1: The optimal concentration of AAVN is strictly interdependent with the concentration of the aluminum mordant. AAVN is natively an anionic dye; it relies on Aluminum Potassium Sulfate to form a cationic chelate complex that binds to the negatively charged phosphate backbone of nucleic acids[1][3]. The empirically validated "sweet spot" is 0.1% (w/v) AAVN with 2.0% (w/v) Aluminum Potassium Sulfate [4]. Causality: Using a dye concentration higher than 0.1% saturates the available Al³⁺ coordination sites. The excess, uncomplexed AAVN remains anionic and drives non-specific binding to basic proteins in the cytoplasm, severely degrading the signal-to-noise ratio.

Q2: Why is my AAVN signal weak or fading prematurely, despite using the correct dye concentration? A2: The root cause is almost always an upward drift in the pH of the mordant solution. AAVN-Al³⁺ preparations are highly resistant to fading—documented to remain stable for over two years—but only if the complex is properly formed and maintained[1][4]. Causality: The formation of the active fluorochrome requires a highly acidified environment (pH ~2.5), typically achieved using 1 N HCl[4]. If the pH rises above 3.0, the aluminum ions precipitate out of solution as aluminum hydroxide (Al(OH)₃). This destroys the chelation complex, leaving the dye unable to intercalate or bind effectively to nucleic acids, resulting in rapid photobleaching.

Q3: Can AAVN be multiplexed with other fluorophores in Confocal Scanning Laser Microscopy (CSLM)? A3: Yes, AAVN is highly compatible with multiplexing due to its distinct spectral profile. When excited by an argon ion or conventional mercury vapor laser, AAVN emits exclusively in the red channel (λ > 600 nm)[4]. Causality: Because AAVN exhibits zero emission in the green channel (527–565 nm), it provides perfect spectral separation from green-emitting fluorophores. You can effectively counterstain the cytoplasm or specific protein targets using xanthene dyes like Eosin Y or dichlorofluorescein without any fluorescence bleed-through[4].

Part 3: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Each critical step includes a built-in validation check to confirm the chemical integrity of the assay before proceeding.

Workflow for Acid Alizarin Violet N (AAVN) nuclear staining and CSLM imaging.

Step-by-Step Methodology: Optimized AAVN-Al³⁺ Staining

Step 1: Cell Fixation

• Action: Fix cells or tissue sections using 95% Ethanol for 15-30 minutes at room temperature[4].

• Validation Check: Avoid formalin if possible. Aldehyde cross-linking can alter chromatin structure and reduce the accessibility of the Al³⁺ mordant to the nucleic acid phosphate backbone. Proper ethanol fixation ensures complete dehydration and sharp nuclear boundaries.

Step 2: Acidified Mordant Preparation

• Action: Dissolve 2.0 g of Aluminum Potassium Sulfate (AlK(SO₄)₂) in 100 mL of distilled water. Add 1 N HCl dropwise while monitoring with a calibrated pH meter until the solution reaches exactly pH 2.5[4].

• Validation Check: The solution must remain optically clear. If the solution turns cloudy, the pH has exceeded the tolerance threshold, indicating aluminum hydroxide precipitation. Discard and remake.

Step 3: Dye Integration & Complex Formation

• Action: Add 0.1 g of Acid Alizarin Violet N powder to the acidified mordant solution (final concentration 0.1% w/v)[4]. Stir vigorously for 30 minutes protected from light. Filter the final solution through a 0.22 µm syringe filter.

• Validation Check: The filtrate must be a deep, clear violet without any undissolved particulates. Particulates will cause fluorescent speckling artifacts during CSLM imaging.

Step 4: Staining & Specificity Control

• Action: Incubate the fixed slides in the AAVN-Al³⁺ solution for 20 minutes at room temperature.

• Validation Check (Crucial): To validate that your signal is strictly nucleic-acid dependent, run a parallel control slide pre-treated with Deoxyribonuclease (DNase) and Ribonuclease (RNase) digestion[4]. A complete lack of fluorescent signal in the digested control validates the absolute specificity of your AAVN complex.

Step 5: Differentiation and Washing

• Action: Wash the slides three times (5 minutes each) in distilled water to remove unbound dye complexes. Mount using a compatible aqueous or resinous mounting medium.

• Validation Check: The wash water should run entirely clear by the third wash. If the cytoplasm retains a red hue under brightfield observation, the wash is incomplete; add a mild acid rinse (0.1% HCl in water) for 30 seconds to differentiate the stain further.

Step 6: CSLM Imaging

• Action: Image the slides using a Confocal Scanning Laser Microscope. Excite using an argon ion laser (e.g., 488 nm or 514 nm) and collect emissions in the red channel (λ > 600 nm)[4].

References

• Title: Aluminum acid alizarin violet: a general purpose nuclear fluorochrome Source: PubMed (Biotech Histochem) URL: [Link]

• Title: Dye-tissue interactions: Mechanisms, quantification and bonding parameters for dyes used in biological staining Source: ResearchGate URL: [Link]

Sources

• 1. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 2. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Acid Alizarin Violet N Assay Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to help researchers, scientists, and drug development professionals troubleshoot and eliminate non-specific binding (NSB) when working with Acid Alizarin Violet N (also known as Mordant Violet 5 or Eriochrome Violet B).

This guide synthesizes structural chemistry, thermodynamic principles, and field-proven methodologies to ensure your spectrophotometric and biological assays yield high-fidelity, reproducible data.

Mechanistic Insights & FAQs

To effectively eliminate non-specific binding, we must first understand the molecular causality behind it. Acid Alizarin Violet N (CAS 2092-55-9) is a synthetic azo dye characterized by its vibrant color and reactivity[1].

Q: What structural properties of Acid Alizarin Violet N drive non-specific binding (NSB)? A: The non-specific binding of Acid Alizarin Violet N is driven by three distinct structural features of its molecule (Formula:

)[2]:

• Electrostatic Interactions: The molecule contains a highly polar, negatively charged benzenesulfonate group (

  ). In biological matrices, this group acts as a strong electrostatic anchor, binding non-specifically to positively charged amino acid residues (e.g., lysine, arginine) on non-target proteins[2][3].

• Hydrophobic Stacking: The core structure features aromatic naphthyl and phenyl rings. These planar hydrophobic regions are prone to

  stacking and van der Waals interactions with hydrophobic pockets of proteins or the polystyrene surfaces of microplates[2][4].

• Trace Metal Chelation: As a metallochromic indicator, the dye's hydroxyl groups and azo nitrogen atoms are designed to coordinate with metal ions. In complex biological samples, trace divalent cations (like

  or ) can act as "bridges," cross-linking the dye to non-target biomolecules[5].

Q: Why does my spectrophotometric assay exhibit a high background even in the absence of the target analyte? A: High background in the absence of a target is the hallmark of NSB. It typically occurs because the buffer conditions (pH and ionic strength) are suboptimal, failing to shield the dye's reactive groups. If the buffer pH is below the isoelectric point (pI) of the proteins in your matrix, those proteins become positively charged, creating an electrostatic sink for the negatively charged dye[3]. Furthermore, trace metal contamination in standard laboratory water can trigger premature metallochromic complexation[5].

Troubleshooting Guide: Actionable Solutions

Diagram 1: Structural drivers of Acid Alizarin Violet N non-specific binding and corresponding mitigation strategies.

Issue 1: High Background in Protein-Rich Matrices (e.g., Serum/Plasma)

• Diagnosis: The dye is binding to abundant serum proteins (like albumin) via hydrophobic and electrostatic interactions.

• Solution: Introduce a combination of non-ionic surfactants and competitive protein blockers. Adding 0.05% Tween-20 disrupts the hydrophobic stacking of the dye's aromatic rings, while adding 1% Bovine Serum Albumin (BSA) competitively coats the plasticware and saturates non-specific protein-binding sites[3][4].

Issue 2: Poor Contrast in Biological Staining (e.g., Nuclear Fluorochrome Assays)

• Diagnosis: When Acid Alizarin Violet N is used as a nuclear fluorochrome (complexed with aluminum), poor contrast indicates that the dye is staining cytoplasmic proteins rather than specifically targeting nucleic acids[6].

• Solution: Strictly control the pH. The staining process works best in an acidified environment (e.g., using an acidified aluminum potassium sulfate solution)[6]. Lowering the pH ensures that the coordination chemistry heavily favors the dense phosphate backbone of nucleic acids over the weaker binding sites of cytoplasmic proteins.

Issue 3: Signal Drift or Inconsistent Baselines in Spectrophotometry

• Diagnosis: Trace divalent metals in your buffers are forming transient complexes with the dye.

• Solution: Add a masking agent. Introducing 1–5 mM EDTA or EGTA to your assay buffer will chelate ubiquitous trace metals, preventing them from interacting with the dye's hydroxyl groups[7].

Quantitative Data Presentation: Assay Additives

The following table summarizes the optimized concentrations and mechanistic causality for additives used to suppress Acid Alizarin Violet N background noise.

Additive Category	Recommended Agent	Optimal Concentration Range	Mechanistic Target	Causality (Why it works)
Non-ionic Surfactants	Tween-20, Triton X-100	0.01% – 0.1% (v/v)	Hydrophobic stacking	Disrupts the interaction between the dye's aromatic naphthyl rings and hydrophobic pockets on proteins or polystyrene surfaces[4].
Ionic Shielding	NaCl, KCl	150 mM – 500 mM	Electrostatic forces	High ionic strength creates a Debye screening effect, shielding the negatively charged sulfonate groups on the dye from positively charged amino acids[3].
Protein Blockers	Bovine Serum Albumin (BSA)	0.1% – 1.0% (w/v)	Surface adsorption	Competitively coats plasticware and non-target surfaces, acting as a sacrificial sink to prevent dye deposition[3][7].
Metal Masking Agents	EDTA, EGTA	1 mM – 5 mM	Trace metal chelation	Chelates ubiquitous divalent cations that may form non-specific metallochromic complexes with the dye's functional groups[5][7].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in control steps to mathematically prove the reduction of non-specific binding.

Diagram 2: Step-by-step troubleshooting workflow for systematic assay optimization.

Protocol A: Systematic Buffer Optimization for Spectrophotometric Assays

Objective: To empirically determine the optimal pH and ionic strength required to neutralize electrostatic NSB of Acid Alizarin Violet N.

Step-by-Step Methodology:

• Prepare the Base Matrix: Prepare a 50 mM HEPES buffer array with pH values ranging from 6.0 to 8.0 in 0.5 increments. Mechanistic Rationale: Adjusting the pH alters the ionization state of background proteins, helping to find the point where electrostatic attraction to the dye's sulfonate group is minimized[3].

• Titrate Ionic Strength: To each pH condition, create a sub-array containing 50 mM, 150 mM, 300 mM, and 500 mM NaCl. Mechanistic Rationale: Higher salt concentrations shield charged proteins from interacting with the dye[3][4].

• Add the Dye: Spike Acid Alizarin Violet N to a final concentration of 10 µM in all wells. Do not add the target analyte.

• Incubate and Read: Incubate for 15 minutes at room temperature. Read the absorbance at the dye's specific wavelength (typically ~500-540 nm depending on the exact complexation state).

• Validation Check (Self-Validation): The well containing the lowest absorbance value represents the optimal buffer condition where NSB is mathematically minimized. You have now established your baseline.

• Final Confirmation: Spike your target analyte into the optimized buffer condition and compare the signal-to-noise ratio against the unoptimized buffer. A successful optimization will show a stable baseline and a sharp, specific signal peak.

Protocol B: Trace Metal Masking in Metallochromic Assays

Objective: To eliminate signal drift caused by environmental trace metals cross-linking with the dye.

Step-by-Step Methodology:

• Prepare Reagents: Prepare your standard assay buffer containing Acid Alizarin Violet N (10 µM).

• Prepare Masking Aliquots: Prepare a 100 mM stock solution of EDTA (pH 8.0 to ensure solubility).

• Titrate the Masking Agent: Add EDTA to your assay buffer to achieve final concentrations of 0 mM (Control), 1 mM, 2.5 mM, and 5 mM[7]. Mechanistic Rationale: EDTA has a higher affinity for trace contaminants (

  , ) than the dye, effectively sequestering them and preventing false-positive colorimetric shifts.

• Run the Blank Matrix: Measure the absorbance of the buffers without the target analyte over a 30-minute time course.

• Validation Check (Self-Validation): In the 0 mM EDTA control, you may observe a drifting baseline as the dye slowly complexes with trace metals from the glassware or water. The optimal EDTA concentration is the lowest concentration that produces a perfectly flat absorbance baseline over the 30-minute window.

References

• Aluminum acid alizarin violet: a general purpose nuclear fluorochrome Source: PubMed (NIH) URL:[Link]

• Spectrophotometric Study and Acid-Base Indicators (Mordant Violet 5) Source: Pageplace.de (Academic Excerpt) URL:[Link]

• 4 Ways to Reduce Non-Specific Binding in SPR Experiments Source: Nicoya Lifesciences URL:[Link]

Sources

• 1. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 4. nicoyalife.com [nicoyalife.com]
• 5. api.pageplace.de [api.pageplace.de]
• 6. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Acid Alizarin Violet N (AAVN) Stability &amp; Optimization

[1]

Topic: Improving the stability and reproducibility of Acid Alizarin Violet N working solutions. Target Audience: Analytical Chemists, Histologists, and Drug Development Researchers.[1] Reference ID: AAVN-STAB-2024-v1

Introduction: The Stability Paradox

Acid Alizarin Violet N (C.I.[1][2][3][4][5] Mordant Violet 5; CAS 2092-55-9) is a robust azo dye widely used for the spectrophotometric determination of metals (Al, Ni, Co, Cu) and as a nuclear fluorochrome.[6] However, users often encounter a "stability paradox": while the solid powder is stable, dilute working solutions exhibit photometric instability—manifesting as absorbance drifts, precipitation, or color shifts.

This instability is primarily driven by azo-hydrazone tautomerism and oxidative cleavage of the azo bond.[1][6] This guide provides a scientifically grounded protocol to stabilize these equilibria, ensuring data integrity in quantitative analysis.

Module 1: Optimized Preparation Protocols

To achieve stability, you must decouple the Stock Solution (long-term storage) from the Working Solution (immediate use).[1][6]

Protocol A: The "Master" Stock Solution (1.0 mM)

Shelf Life: 3-6 Months (Dark/4°C)[6]

The Logic: AAVN is prone to hydrolysis in pure aqueous media over time.[1][6] We use ethanol to reduce the dielectric constant, stabilizing the azo form, and inhibit bacterial growth.

• Weighing: Accurately weigh 0.0366 g of Acid Alizarin Violet N (MW ≈ 366.32 g/mol ).

• Solvation: Dissolve in 20 mL of 95% Ethanol . Sonicate for 5 minutes to ensure complete dissolution of the sulfonated salt.

• Dilution: Bring to volume (100 mL) with deionized water (Type I, >18 MΩ) .

• Storage: Transfer to an Amber Borosilicate Glass bottle. Wrap the neck with Parafilm.[1] Store at 4°C.[1][4][6]

Protocol B: The "Stabilized" Working Solution

Shelf Life: 24-48 Hours (Ambient)[6]

The Logic: In dilute solutions, AAVN is vulnerable to aggregation and pH drift.[1] The addition of a surfactant (Micellar Catalysis) prevents aggregation and protects the chelating site from non-specific oxidation.

Reagents Required:

• AAVN Master Stock (Protocol A)[1]

• Stabilizer: 10 mM Cetylpyridinium Bromide (CPB) or CTAB (Cationic surfactants are superior to SDS for AAVN-Metal complexes).[1][6]

• Buffer: Acetate Buffer (pH 5.0) for Aluminum; Borate Buffer (pH 8.[1]5) for Copper/Nickel.[1][6]

Step-by-Step:

• Aliquot: Transfer 1.0 mL of Master Stock into a 10 mL volumetric flask.

• Surfactant Addition (Critical Step): Add 2.0 mL of 10 mM CPB/CTAB before adding the buffer.[1][6]

  • Why? The surfactant encapsulates the dye molecules in micelles, preventing the formation of H-aggregates (stacking) which causes turbidity.[6]

• Buffering: Add 2.0 mL of the appropriate buffer.

• Dilution: Fill to mark with deionized water. Invert gently 5 times. Do not shake vigorously (avoids foaming).[1][6]

Module 2: Troubleshooting Dashboard

Use this diagnostic table to resolve spectral irregularities immediately.

Symptom	Probable Root Cause	Corrective Action
Turbidity / Precipitate	H-Aggregation: Dye molecules are stacking due to high ionic strength or low temperature.[1][6]	Add Surfactant: Introduce 1mM CTAB or CPB.[1][6] The cationic headgroups repel the stacks and resolubilize the dye. Warm to 25°C.
Absorbance Drift (<1 hr)	Temperature Fluctuation: AAVN is thermochromic.[1][5][6] A ±2°C shift can alter absorbance by 3-5%.[1][6]	Thermostat: Ensure all reagents and the cell holder are equilibrated to 25°C ± 0.1°C before blanking.
Color Shift (Red Yellow)	Acidic Contamination: pH has dropped below 4.[1][6]0. The azo nitrogen is protonated.[1][4][6]	Check Buffer: Verify buffer capacity. For Al determination, ensure pH is strictly 4.5–5.[1]0.
Color Shift (Violet Blue)	Alkaline Shift: pH > 9.[1][6]0. Ionization of the hydroxyl group.[1]	Neutralize: If unintended, adjust with dilute acetic acid. If detecting Cu/Ni, this blue shift is expected.[1]
Loss of Fluorescence	Quenching: Presence of trace Fe³⁺ or dissolved Oxygen.[1][6]	Deoxygenate: Purge solution with N₂ gas for 2 mins. Add 1mM EDTA (if not detecting metals) to sequester trace Fe contaminants.[1]

Module 3: Advanced Stabilization Mechanisms

The Micellar Effect

Researchers often fail to account for the Critical Micelle Concentration (CMC) .[6] When using AAVN for metal determination, the presence of cationic surfactants (CTAB/CPB) creates a "hyperchromic" and "bathochromic" shift (red shift).[1]

• Mechanism: The surfactant micelles concentrate both the metal ion and the AAVN dye on their surface (electrostatic attraction), accelerating the reaction rate and protecting the formed complex from hydrolysis.

• Validation: If your absorbance readings are low, ensure your surfactant concentration is above the CMC (approx. 1 mM for CTAB in water).[1][6]

Visualizing the Stability Workflow

The following diagram illustrates the degradation pathways and the intervention points for stabilization.

Caption: Logical flow of AAVN degradation pathways (Red) versus Micellar Stabilization interventions (Green).

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use plastic (PP/PE) containers for storage? A: No. Azo dyes can adsorb onto the hydrophobic surfaces of certain plastics, leading to a decrease in concentration over time.[6] Always use borosilicate glass or quartz containers for working solutions.[1][6]

Q2: My standard curve for Aluminum is non-linear at high concentrations. Why? A: This is likely due to dye depletion .[1][6] The stoichiometry of the Al-AAVN complex is typically 1:2. If the metal concentration exceeds the molar ratio of the dye, the equilibrium shifts. Ensure the AAVN concentration is at least 5-fold higher than the maximum expected metal concentration.

Q3: How do I validate if my stock solution has degraded? A: Perform a Spectral Purity Check .

• Dilute stock to ~50 µM in pH 5.0 acetate buffer.

• Scan from 300 nm to 700 nm.[1][4][6]

• Criteria: You should see a sharp peak at ~500 nm (varies slightly with pH).[1][4][6] If you observe a new shoulder peak at <400 nm , oxidative cleavage has occurred (formation of sulfanilic acid derivatives).[1] Discard the stock.

References

• Jumean, F., et al. (2014).[1][7] Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media. American Journal of Analytical Chemistry. Retrieved from [Link]

• Grosman, J., & Vardaxis, N. J. (1997).[1][8] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnic & Histochemistry.[1][4][6][8] Retrieved from [Link]

• Zarei, K., et al. (2017).[1][9] Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Scholars Research Library. Retrieved from [Link]

• Leng, F., et al. (2016).[1] Spectrophotometric method for determination of trace aluminum with application of Alizarin Red S. Bulgarian Chemical Communications. Retrieved from [Link]

Sources

• 1. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. researchgate.net [researchgate.net]
• 4. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. prepchem.com [prepchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijesd.org [ijesd.org]

Adjusting pH for optimal performance of Acid Alizarin Violet N as an indicator

This Technical Support Guide is structured as a dynamic, modular resource for researchers using Acid Alizarin Violet N (AAVN) .[1] It prioritizes the critical distinction between AAVN and chemically related but functionally different indicators (like Alizarin Red S) and focuses on the thermodynamics and kinetics of pH control.[1]

[1]

Product Identity Verification:

• Common Name: Acid Alizarin Violet N[1][2][3][4][5]

• Synonyms: C.I. Mordant Violet 5; Acid Chrome Violet K[1][3]

• CAS Number: 2092-55-9[2][3]

• Chemical Class: Azo Dye (Distinct from Anthraquinones like Alizarin Red S)[1]

Module 1: The pH-Color Landscape (Mechanism of Action)[1]

Why pH Precision is Non-Negotiable

Acid Alizarin Violet N acts as a tridentate ligand.[1] Its performance is governed by two competing equilibria: the protonation of the dye itself (acting as a pH indicator) and the chelation of the metal ion (acting as a metallochromic indicator).[1]

The "Sweet Spot" Logic: For the determination of Aluminum (Al³⁺)—the primary application of AAVN—you are balancing two opposing forces:

• Low pH (< 3.0): The dye is protonated and stable, but the metal-dye complex constant (

  ) is too low.[1] The protons compete too aggressively with the metal for the dye's binding sites.[1]

• High pH (> 6.0): Aluminum undergoes hydrolysis, forming insoluble species like

  , which are kinetically inert and invisible to the indicator.[1]

Optimal Operating Range: For Aluminum determination, the operational window is narrow: pH 3.5 – 4.5 .[1]

Color Transition Data

State	pH Range	Observed Color	Dominant Species
Free Dye (Acidic)	pH < 6.5	Orange-Red	Protonated Azo/Phenolic groups
Free Dye (Alkaline)	pH > 9.0	Violet	Deprotonated
Metal Complex (Al/Zn)	pH 4.0 - 5.0	Red-Violet / Purple	Metal-Ligand Chelate

Critical Note: In a typical back-titration (see Protocol A), the endpoint is a transition from Orange-Red (Free Dye) to Violet/Blue (Zinc-Dye Complex) once the excess EDTA is consumed.[1]

Module 2: Troubleshooting & Optimization Logic

Visualizing the Optimization Workflow

The following decision tree outlines the logical steps to resolve endpoint ambiguity and pH drift.

Caption: Logic flow for diagnosing AAVN performance issues based on target metal and pH conditions.

Module 3: Frequently Asked Questions (FAQs)

Q1: My endpoint is "dragging" (gradual color change). How do I fix this?

Cause: This is typically a buffer capacity failure .[1] As protons are released during complexation, the local pH drops, destabilizing the complex and causing the color to revert.[1] Solution:

• Verify Buffer Strength: Ensure your Acetate buffer is at least 0.2M.[1]

• Temperature: For Aluminum, the reaction with EDTA (in back-titration) is slow at room temperature.[1] You must boil the solution for 2-3 minutes after adding excess EDTA to ensure the Al-EDTA complex forms completely before you start the back-titration with AAVN.[1]

Q2: Can I use AAVN for direct titration of Aluminum?

Answer: No, it is not recommended. Reasoning: Aluminum reacts slowly with most ligands due to the high kinetic barrier of removing water molecules from the hydrated

ion.[1] Direct titration leads to premature endpoints.[1] Protocol: Use the Back-Titration Method (see Protocol A below).

Q3: I see "Acid Alizarin Violet N" and "Alizarin Red S" in my inventory. Are they interchangeable?

Answer: Absolutely not.

• AAVN (Mordant Violet 5): An Azo dye.[1][5] Best for Al determination in acetate buffer.[1]

• Alizarin Red S: An Anthraquinone.[6] Often used for Fluoride determination or Calcium staining.[1]

• Risk: Using the wrong dye will result in zero endpoint detection because their pKa values and metal-binding constants differ by orders of magnitude.[1]

Q4: The dye solution precipitates upon storage.

Cause: AAVN is a sodium salt of a sulfonic acid.[1] In highly acidic stock solutions or over time, the free acid form (which is less soluble) may precipitate.[1] Solution: Store the indicator solution in a dark bottle. If precipitation occurs, add a few drops of dilute NaOH to re-solubilize it (converting it back to the salt), then re-adjust pH if necessary.[1]

Module 4: Validated Protocols

Protocol A: Determination of Aluminum via Back-Titration

This protocol uses AAVN to detect the endpoint of the excess EDTA titration with Zinc.[1]

Reagents:

• Buffer: Acetate Buffer (pH 4.5). Mix 1M Sodium Acetate and 1M Acetic Acid (1:1 ratio).

• Titrant: 0.01M EDTA (Standardized).[1]

• Back-Titrant: 0.01M Zinc Sulfate (

  ).[1]

• Indicator: 0.1% Acid Alizarin Violet N (aq).[1]

Procedure:

• Sample Prep: Pipette the Aluminum sample (containing ~5-10 mg Al) into a flask.

• Masking (Optional): If Iron is present, add Ascorbic Acid to reduce

  to (AAVN does not complex strongly at this pH).[1]

• Excess Chelation: Add a known excess volume of 0.01M EDTA (e.g., 50.0 mL).[1]

• pH Adjustment: Add Ammonia solution dropwise until pH is ~4, then add 10 mL of Acetate Buffer (pH 4.5).

• Kinetic Acceleration: Boil the solution for 2-3 minutes. Crucial Step: This ensures Al-EDTA complexation.[1] Cool to room temperature.[1][7][8]

• Staining: Add 0.5 mL of AAVN indicator.[1] The solution should be Orange-Red (color of free dye in excess EDTA).

• Titration: Titrate with 0.01M Zinc Sulfate.

• Endpoint: The color changes sharply from Orange-Red to Red-Violet/Blue (formation of the Zn-AAVN complex).[1]

Protocol B: Spectrophotometric Check (Quality Control)

Use this to verify the quality of your indicator batch.[1]

• Prepare a 10 µM solution of AAVN in water.[1]

• Scan absorbance from 300 nm to 700 nm.[1]

• Acidic Check: Add 1 drop HCl.

  should be ~500 nm (Orange).

• Alkaline Check: Add 1 drop NaOH.

  shifts bathochromically to ~550-580 nm (Violet).[1]

• Pass Criteria: If the color remains red in alkali, the azo bond may be cleaved (oxidative damage), and the batch should be discarded.[1]

References

• Chemical Identity & Properties

  • PubChem.[1] (n.d.). Acid Alizarin Violet N (Compound).[1][2][3][4][5] National Library of Medicine.[1] Retrieved from [Link][1]

• Dissociation Constants (pKa)

  • Jahannamaie, A., & Saaidpour, S. (2014).[1][5] Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Archives of Applied Science Research. Retrieved from [Link]

• Complexometric Titration Methodology

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Quantitative Chemical Analysis (5th ed.).[1] Longman Scientific & Technical.[1] (Refer to Chapter 10: Complexometric Titrations).

• Spectrophotometric Applications

  • Jumean, F., et al. (2014).[1][5] Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media.[1][5] American Journal of Analytical Chemistry. Retrieved from [Link]

Sources

• 1. Alizarin - Wikipedia [en.wikipedia.org]
• 2. ACID ALIZARIN VIOLET N CAS#: 2092-55-9 [m.chemicalbook.com]
• 3. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 4. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. scribd.com [scribd.com]
• 8. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]

How to resolve issues with Acid Alizarin Violet N solubility

Welcome to the comprehensive support guide for resolving solubility and handling issues with Acid Alizarin Violet N (CAS 2092-55-9). This document is designed for researchers, scientists, and drug development professionals who utilize this versatile azo dye in their work. Here, we move beyond simple instructions to provide a deep, mechanistic understanding of the challenges you might face and offer robust, field-proven solutions.

Section 1: Frequently Asked Questions (FAQs) - Quick Solutions

This section addresses the most common issues encountered during the preparation of Acid Alizarin Violet N solutions.

Q1: Why is my Acid Alizarin Violet N powder not dissolving in water, even though it's listed as water-soluble?

A: This is a frequent issue that typically stems from one of three factors. Firstly, the pH of your water can significantly impact solubility. Deionized water can become acidic due to dissolved CO2, which protonates the dye molecule, reducing its solubility. Secondly, the quality of the dye itself may vary; ensure you are using a high-purity grade. Lastly, temperature plays a role. Room temperature water may not be sufficient for rapid dissolution, and gentle warming can be effective.

Q2: What is the optimal solvent for preparing a stock solution of Acid Alizarin Violet N?

A: Acid Alizarin Violet N is soluble in both water and ethanol.[1][2] For most applications, high-purity, pH-neutral (or slightly basic) deionized water is the preferred solvent, yielding a magenta-colored solution.[1] Ethanol is also an excellent choice and will produce a red-orange solution.[1][2] For certain applications, a water-ethanol mixture can be used to modulate solubility and prevent precipitation in complex buffers.

Q3: The color of my prepared solution is orange, but I expected a violet or magenta color. What does this indicate?

A: The color of Acid Alizarin Violet N in an aqueous solution is a direct indicator of the solution's pH.[1] The dye exhibits a color transition from orange-red at a pH of 6.5 to violet at a pH of 9.0.[1][2] An orange color strongly suggests your solution is acidic. This can be caused by using unbuffered deionized water that has absorbed atmospheric CO2 or by adding the dye to an acidic buffer system.

Q4: My solution was perfectly clear initially, but a precipitate formed after a few hours or upon cooling. Why did this happen?

A: This phenomenon, known as "crashing out," can be due to supersaturation or a change in conditions. If you used heat to dissolve the dye, the solution might have become supersaturated, and the dye will precipitate as it cools to room temperature. Another cause is a gradual change in the solution's pH or instability over time. It is recommended to store stock solutions in tightly sealed containers in a cool, dark place to maintain stability.[3]

Q5: Is it safe to heat or sonicate the solution to aid dissolution?

A: Yes, both methods can be highly effective. Gentle warming of the solvent (e.g., to 40-50°C) can significantly increase the rate of dissolution. Similarly, using an ultrasonic bath can break apart powder aggregates and accelerate the process. However, avoid boiling the solution, as this could potentially lead to degradation of the dye. Always start with a small amount of solvent to create a slurry before adding the remaining volume, as this prevents clumping.

Section 2: In-Depth Troubleshooting Guide

When simple fixes are not enough, a systematic approach is required. This guide provides a logical workflow to diagnose and solve persistent solubility issues.

Systematic Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting solubility problems with Acid Alizarin Violet N.

Caption: Relationship between pH, ionization, and solubility.

At a pH below 4, the molecule is largely in its protonated, less polar form, leading to poor aqueous solubility. As the pH increases above 7, the hydroxyl and sulfonic acid groups deprotonate, creating a negatively charged molecule that is readily solvated by polar water molecules.

Section 4: Data and Protocols

Table 1: Physicochemical Properties of Acid Alizarin Violet N

Property	Value	Source(s)
CAS Number	2092-55-9	[1][2][4]
Molecular Formula	C₁₆H₁₁N₂NaO₅S	[1][4]
Molecular Weight	366.32 g/mol	[1]
Appearance	Reddish-violet to dark red powder/crystals	[1][2]
pKa (at 25°C)	4.35, 7.4, 9.35	[1][2]
pH Indicator Range	pH 6.5 (Orange-Red) to 9.0 (Violet)	[1][2]
Maximum Absorbance (λmax)	501 nm	[1][2]

Table 2: Solubility Profile and Observations

Solvent	Solubility	Observed Color	Notes
Water (pH < 6)	Low	Orange-Red	Requires pH adjustment for full dissolution.
Water (pH > 7.5)	Soluble	Magenta / Violet	The recommended state for aqueous solutions. [1]
Ethanol	Soluble	Red-Orange	A good alternative or co-solvent. [1][2]
Acetone	Slightly Soluble	-	Not recommended as a primary solvent. [1][2]

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL (0.1% w/v) Aqueous Stock Solution

This protocol ensures the complete and stable dissolution of Acid Alizarin Violet N in an aqueous medium.

• Reagents and Materials :

  • Acid Alizarin Violet N powder (high purity)

  • High-purity deionized water (18 MΩ·cm)

  • 0.1 M Sodium Hydroxide (NaOH) solution

  • Calibrated pH meter

  • Stir plate and magnetic stir bar

  • Volumetric flasks

• Procedure :

  • Weigh 10 mg of Acid Alizarin Violet N powder and place it into a 10 mL volumetric flask.

  • Add approximately 5 mL of deionized water to the flask.

  • Place the flask on a magnetic stir plate and stir to create a suspension. The mixture will likely appear turbid and orange-red.

  • While stirring, add 0.1 M NaOH drop by drop. Observe the color change.

  • Continue adding drops until all the powder has dissolved and the solution becomes a clear, deep magenta or violet color.

  • Use a pH meter to verify that the final pH is between 7.5 and 9.0. Adjust if necessary.

  • Once fully dissolved, add deionized water to bring the final volume to the 10 mL mark.

  • For long-term storage, filter the solution through a 0.22 µm filter into a sterile, light-protected container. Store at 2-8°C.

References

• MFA Cameo. (2026). Alizarin, synthetic. [Link]

• Koch Color. (n.d.). Alizarin Violet 2369. [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - Acid Alizarin Violet N. [Link]

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnology & Histochemistry, 72(6), 299–303. [Link]

• LPS.org. (n.d.). Safety Data Sheet (SDS) Alizarin. [Link]

• Ascendia Pharmaceutical Solutions. (1970). 4 Factors Affecting Solubility of Drugs. [Link]

• Jumean, F. H., et al. (2014). Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100. American Journal of Analytical Chemistry, 5, 15-23. [Link]

• SlidePlayer. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. [Link]

• Synthesis of Organic Reagents. (2019). Preparation of alizarin. [Link]

• ResearchGate. (2014). (PDF) Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100. [Link]

• Scientific Research Publishing. (2014). Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX. [Link]

• Pharmaguideline. (2010). Preparation of Indicator Solutions. [Link]

• Scholars Research Library. (n.d.). Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. [Link]

• MDPI. (2022). Amine-Based Deep Eutectic Solvents for Alizarin Extraction from Aqueous Media. [Link]

• Delloyd's Chemistry. (n.d.). Preparation of Titration Indicators. [Link]

• ResearchGate. (n.d.). CMC and CNF-based alizarin incorporated reversible pH-responsive color indicator films | Request PDF. [Link]

• Taylor & Francis Online. (n.d.). Alizarin – Knowledge and References. [Link]

• Chemistry Education. (n.d.). ALIZARIN. [Link]

Sources

• 1. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 2. ACID ALIZARIN VIOLET N CAS#: 2092-55-9 [m.chemicalbook.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]

Technical Support Center: Optimizing Acid Alizarin Violet N (AAVN) in Histocytochemistry

Executive Summary & Chemical Profile[1]

To: Research Scientists & Histology Technicians [1]

Acid Alizarin Violet N (AAVN) is a robust azo dye often utilized for the detection of nucleic acids (as a fluorochrome) and specific transition metals (Ni, Cu, Co) via chelation.[2] Unlike its namesake "Alizarin Red S" (an anthraquinone used for calcium), AAVN functions primarily through mordant-dye lake formation .[1]

The most common technical failure with AAVN is non-specific background staining (cytoplasmic haze).[1] This occurs when the dye binds electrostatically to cytoplasmic proteins rather than forming a specific coordinate complex with the target (nuclear chromatin or metal ions).

Key Chemical Characteristics:

• Class: Azo Dye (Mordant)[1]

• Mechanism: Chelation (Lake formation) with Al³⁺, Cr³⁺, or tissue-bound metals.[1]

• Isoelectric Sensitivity: Highly pH-dependent.[1]

The Science of Staining: Mechanism of Action

To troubleshoot background, you must understand the competition between specific chelation and non-specific electrostatic binding .[1]

Signal vs. Noise Mechanism

The following diagram illustrates the pathway to specific nuclear staining versus the pathway to background noise.

Figure 1: Mechanism of AAVN staining.[1] Background arises when the Dye-Lake complex binds loosely to cytoplasmic proteins.[1] Differentiation is the critical "filter" step.

Optimized Protocol: Nuclear Staining with Minimal Background

This protocol uses the Acidified Aluminum Potassium Sulfate method, which renders AAVN a specific nuclear fluorochrome.[1][2][3] This system is self-validating: if the cytoplasm fluoresces, the pH or differentiation is incorrect.

Reagents Preparation

Component	Concentration	Role
AAVN Stock	0.1% (w/v) in Distilled Water	Primary Dye
Mordant Buffer	5% Aluminum Potassium Sulfate	Lake former
Acidifier	1N Hydrochloric Acid (HCl)	CRITICAL: Suppresses cytoplasmic binding

Step-by-Step Workflow

• Deparaffinization: Xylene (2 changes, 5 min each)

  Graded Alcohols Water.

• Staining Solution Assembly (Fresh):

  • Mix 10 mL of 5% Aluminum Potassium Sulfate.[1]

  • Add 2 mL of 0.1% AAVN.[1]

  • Add 1 mL of 1N HCl.

  • Technical Note: The pH must be < 2.5 .[1] If pH is > 3.0, the lake becomes unstable and precipitates non-specifically.

• Staining: Incubate sections for 5–10 minutes at room temperature.

• Differentiation (The "Cleanup"):

  • Rinse briefly in distilled water.

  • Differentiate in 0.1% Acid Alcohol (1% HCl in 70% Ethanol) for 10–30 seconds.

  • Check Point: Nuclei should be distinct violet/red; cytoplasm should be clear.[1]

• Bluing/Stabilization: Rinse in running tap water for 5 minutes.

• Dehydration & Mounting: Graded alcohols

  Xylene Non-fluorescent mounting medium.[1]

Troubleshooting Guide (FAQ)

Issue 1: "My entire tissue section is covered in a violet haze."

Diagnosis: pH Insufficiency. [1]

• The Cause: AAVN is an acid dye.[1][3][4] At neutral pH, cytoplasmic proteins (which are basic) attract the anionic dye. You must lower the pH below the isoelectric point of the cytoplasm to repel the dye.

• The Fix: Ensure your staining solution contains sufficient HCl.[1] The pH should be between 2.0 and 2.5.[1]

• Secondary Fix: Increase differentiation time in Acid Alcohol.

Issue 2: "I see granular precipitates on top of the tissue."

Diagnosis: Lake Instability. [1]

• The Cause: The Dye-Mordant complex (Lake) has precipitated out of solution.[1] This happens if the solution is older than 24 hours or if the ratio of mordant to dye is too low.

• The Fix: Always filter the staining solution through a 0.22 µm or Whatman #1 filter immediately before applying to the slide.[1] Use the solution within 4 hours of preparation.

Issue 3: "The nuclear signal is weak or fading."

Diagnosis: Over-Differentiation or Oxidation. [1]

• The Cause: Acid alcohol is aggressive.[1] Leaving the slide in differentiation fluid for >1 minute will strip the dye from the nuclei.

• The Fix: Reduce differentiation to 10 seconds. Rinse immediately in water to stop the reaction.[1]

• Verification: Check the expiration of your AAVN powder.[1] Azo dyes can degrade if stored in high humidity.[1]

Decision Tree for Troubleshooting

Use this logic flow to diagnose staining failures rapidly.

Figure 2: Rapid diagnostic tree for AAVN staining artifacts.[1]

References

• Grosman, J., & Vardaxis, N. J. (1997).[1][3] Aluminum acid alizarin violet: a general purpose nuclear fluorochrome.[1][3] Biotechnic & Histochemistry, 72(6), 299-303.[1][3] Link

• Biological Stain Commission. (2002).[1] Conn's Biological Stains (10th ed.).[1] BIOS Scientific Publishers.[1] Link

• BenchChem. (2025).[1][5] Acid Alizarin Violet N Properties and Applications. Link

• CymitQuimica. (2025).[1] CAS 2092-55-9: Acid Alizarin Violet N Technical Data.[1][2][4][6] Link

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 3. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]

Technical Support Center: Acid Alizarin Violet N (AAVN) for Nuclear Specificity

[1][2]

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Enhancing Nuclear Specificity of Acid Alizarin Violet N (Mordant Violet 5) Reference ID: AAVN-NUC-OPT-01[1][2][3]

Executive Summary & Chemical Basis

Acid Alizarin Violet N (AAVN) , chemically known as Mordant Violet 5 (C.I. 15670), is an azo dye that functions as a robust nuclear fluorochrome when complexed with metal mordants (typically Aluminum or Chromium).[1][2] Unlike intercalating dyes (e.g., DAPI) that bind directly to the minor groove, AAVN functions via chelation-mediated binding .[1][2]

The dye itself is anionic.[2][3] To achieve nuclear specificity, it must be converted into a cationic "lake" (dye-metal complex) that binds to the anionic phosphate backbone of DNA.[1][2] The specificity is strictly controlled by pH and mordant stoichiometry .

The Mechanism of Action

The AAVN molecule contains an azo group (-N=N-) and hydroxyl groups that chelate transition metals.[1][2] In an acidic environment (pH 2.0–3.0), the carboxyl groups of cytoplasmic proteins are protonated (neutral), while the phosphate groups of DNA remain ionized (negative).[1] The cationic AAVN-Aluminum complex binds selectively to these negative charges.[1][2][3]

Interactive Troubleshooting Guide (FAQ)

Category A: Specificity & Background Noise[2]

Q: Why do I see significant cytoplasmic staining (background noise)? A: This is almost always a pH excursion .[1][2][3]

• The Cause: If the pH of the staining solution rises above 2.5–3.0, cytoplasmic proteins (which have an isoelectric point generally between pH 4–6) begin to ionize negatively. The cationic AAVN lake will then bind non-specifically to these proteins (ribosomes, cytoskeleton).[1][2]

• The Fix:

  • Acidify the Solution: Ensure your staining solution is buffered to pH 2.0–2.2 using dilute HCl or Sulfuric Acid.[1][2][3]

  • Differentiation: Implement a post-stain differentiation step using 0.1% HCl in 70% Ethanol for 10–30 seconds to strip loosely bound dye from the cytoplasm.[2][3]

Q: My nuclear signal is weak or "muddy." Is the dye degrading? A: AAVN is stable, but the mordant complex may be the issue.

• The Cause: The "lake" (complex) requires time to ripen but can also precipitate over time.[3] If you are using an Aluminum Mordant (e.g., Aluminum Potassium Sulfate), the complex forms a 1:2 (Metal:Dye) ratio.[1][2][4] If the aluminum concentration is too low, the dye remains anionic and will not bind DNA.

• The Fix:

  • Check Stoichiometry: Ensure a molar excess of the metal mordant.[3]

  • Ripening: Allow the solution to "ripen" (oxidize/complex) for 24 hours before use.

  • Filtration: Always filter the stain before use to remove metallic precipitates that cause "muddy" artifacts.[2][3]

Category B: Fluorescence & Imaging[1][2][4]

Q: I am not detecting fluorescence in the expected channel. What are the spectral properties? A: AAVN-Aluminum complexes have a large Stokes shift.[1][2][3]

• Excitation/Emission: The complex typically excites in the green/yellow range (~540–560 nm) and emits in the deep red (>600 nm).

• The Fix: Do not use UV excitation (like DAPI).[1][2][3] Use a Rhodamine or Cy3 filter set.[1][2][3] If you use a standard FITC filter, you will likely see nothing.[1][2][3]

Q: The fluorescence fades rapidly under the microscope. A: AAVN is generally resistant to fading, so this indicates an oxidation issue .[3]

• The Fix: Use an anti-fade mounting medium (e.g., DABCO or commercial equivalents).[1][2][3] Avoid mounting media that are highly alkaline, as high pH can dissociate the metal-dye complex.[1][2][3]

Optimized Experimental Protocol

Reagent Preparation: The AAVN-Aluminum Lake

To ensure high specificity, we utilize an Aluminum-Mordant workflow.[1][2][3]

Component	Concentration	Function
Acid Alizarin Violet N	0.1% (w/v)	Fluorochrome / Chromophore
Aluminum Potassium Sulfate	5.0% (w/v)	Mordant (forms the cationic lake)
Distilled Water	Solvent	Base carrier
1N HCl	Adjust to pH 2.2	Specificity Enforcer (suppresses protein binding)

Step-by-Step Staining Workflow

• Deparaffinization: Xylene (2 x 5 min)

  100% Ethanol (2 x 3 min) 95% Ethanol (2 x 3 min).

• Hydration: Bring slides to distilled water.

• Staining (The Critical Step):

  • Immerse slides in the AAVN-Aluminum Lake solution for 10–20 minutes .[1][2][3]

  • Note: The solution pH must be verified at 2.2 prior to use.[2][3]

• Differentiation (Optional but Recommended):

  • Dip 2–3 times in Acid Alcohol (0.1% HCl in 70% Ethanol).

  • Why? This removes non-specific background binding.[1][2][3]

• Washing: Wash in running tap water for 5 minutes (this "blues" the stain slightly and stops differentiation).[1][2][3]

• Dehydration & Mounting: 95% Ethanol

  100% Ethanol Xylene Mount with synthetic resin or anti-fade medium.[1][2][3]

Visualizing the Mechanism

The following diagram illustrates the chemical logic behind the specificity of AAVN for nuclear material versus cytoplasmic proteins.

Figure 1: Mechanism of Specificity.[1][2] At pH 2.2, the cationic Dye-Lake binds to anionic DNA but is repelled by neutral/protonated cytoplasmic proteins.[1][2]

Troubleshooting Logic Flow

Use this decision tree to diagnose staining failures.

Figure 2: Diagnostic Decision Tree for AAVN Staining Issues.

References

• BenchChem. Acid Alizarin Violet N: Properties and Applications. Retrieved from [1][2][3]

• PubChem. Acid Alizarin Violet N (Compound Summary). National Library of Medicine.[2][3] Retrieved from [1][2]

• Sigma-Aldrich. Acid Alizarin Violet N Product Specification. Retrieved from [1][2][3]

• National Institutes of Health (PubMed). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome.[1][2][3] (Note: This refers to the seminal work establishing the Al-AAVN complex for fluorescence).[1][2][3] Retrieved from [1][2]

• Scholars Research Library. Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Retrieved from

Sources

• 1. PubChemLite - Acid alizarin violet n (C16H12N2O5S) [pubchemlite.lcsb.uni.lu]
• 2. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Alizarin Violet N versus Alizarin Red S for biological staining applications

This technical guide provides an objective, in-depth comparison between Alizarin Violet N and Alizarin Red S .

Executive Summary: Distinct Tools for Distinct Targets

While both dyes share the "Alizarin" moniker—historically implying a mordant-based dyeing capability—they are chemically distinct and non-interchangeable in biological applications.

• Alizarin Red S (ARS) is the gold standard for Calcium (Ca²⁺) detection . It is an anthraquinone derivative used primarily to visualize mineralization in osteogenesis assays and tissue calcification.

• Alizarin Violet N (AVN) (also known as Acid Alizarin Violet N or Mordant Violet 5) is an azo dye used primarily as a nuclear fluorochrome (for DNA/RNA) or for detecting transition metals (e.g., Aluminum, Zirconium, Copper). It is not a valid substitute for calcium staining in bone assays.

Part 1: Chemical & Mechanistic Profiles

Alizarin Red S (C.I. 58005)[1]

• Chemical Class: Anthraquinone (Sodium Alizarin Sulfonate).

• Core Mechanism: Calcium Chelation .

  • ARS contains hydroxyl (-OH) groups in the ortho position on the anthraquinone ring. In a slightly acidic to neutral environment (pH 4.1–4.3), these groups chelate Calcium ions (Ca²⁺) to form a slightly soluble, bright red "Lake" complex.

  • Selectivity: Highly specific for calcium salts (hydroxyapatite, calcium carbonate) in mineralized matrix.

• Detection Mode: Colorimetric (Bright Red) or Birefringent (under polarized light).

Acid Alizarin Violet N (C.I. 15670)[2]

• Chemical Class: Azo Dye (Sodium 4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate).

• Core Mechanism: Mordant-Mediated Binding .

  • Unlike ARS, AVN is an azo dye connecting a benzene ring to a naphthalene ring. It requires a metal mordant (typically Aluminum or Chromium) to bind to tissue targets.

  • Nuclear Staining: When complexed with Aluminum (Al³⁺), AVN binds to the phosphate backbone of nucleic acids (DNA/RNA), fluorescing red/orange.

  • Metal Staining: It acts as a chelator for transition metals (Cu, Ni, Zn, Al), often used in environmental analysis or specific histochemical detection of metal toxicity.

• Detection Mode: Fluorescence (Nuclear) or Colorimetric (Violet/Purple for metals).

Part 2: Performance Comparison Table

Feature	Alizarin Red S (ARS)	Acid Alizarin Violet N (AVN)
Primary Target	Calcium Deposits (Mineralized Matrix)	Nucleic Acids (DNA/RNA) or Transition Metals
Chemical Structure	Anthraquinone (3-ring system)	Azo Dye (N=N linkage)
Staining Color	Orange-Red (Visible Light)	Violet (Visible) / Red-Orange (Fluorescence)
Mechanism	Direct Chelation of Ca²⁺	Mordant-mediated binding (Al-Lake)
Optimal pH	4.1 – 4.3 (Critical for specificity)	Acidic (pH 2–4 for nuclear staining)
Solubility	High (Water/Ethanol)	Moderate (Water)
Interference	Magnesium (weakly), Iron	Non-specific protein binding if pH is wrong
Key Application	Osteoblast differentiation, Vascular calcification	Nuclear counterstain, Metal toxicity assays

Part 3: Experimental Protocols

Protocol A: Alizarin Red S for Mineralization (Osteogenesis)

Use this protocol to quantify bone formation in MSCs or osteoblasts.

• Fixation:

  • Remove culture medium and wash cells 2x with PBS (Ca/Mg-free).

  • Fix with 4% Paraformaldehyde (PFA) for 15 min at room temperature.

  • Wash 3x with diH₂O.

• Staining Solution Preparation:

  • Dissolve 2g Alizarin Red S in 100mL diH₂O (2% w/v).

  • CRITICAL STEP: Adjust pH to 4.1–4.3 using 0.5% NH₄OH or HCl. If pH is >4.5, the dye precipitates; if <3.5, staining is weak.

  • Filter through a 0.22µm syringe filter.

• Staining:

  • Add ARS solution to cover the monolayer. Incubate 20–45 min at room temperature in the dark.

  • Gently remove dye and wash 4x with diH₂O.

• Quantification (Optional):

  • Extract stain using 10% Cetylpyridinium Chloride (CPC) in 10mM Sodium Phosphate (pH 7.0) for 15 min.

  • Measure absorbance at 562 nm .

Protocol B: Acid Alizarin Violet N for Nuclear Fluorescence

Use this protocol for robust nuclear counterstaining in fluorescence microscopy.

• Solution Preparation (Al-Mordant):

  • Dissolve 0.1g Acid Alizarin Violet N in 100mL of 5% Aluminum Sulfate solution.

  • Boil the solution for 5 minutes. Cool and filter.

  • Add 1mL of Glacial Acetic Acid (to stabilize the lake).

• Staining:

  • Deparaffinize tissue sections or fix cells (as above).

  • Stain with AVN-Aluminum solution for 5–10 minutes .

  • Wash in distilled water.

  • Differentiate (remove excess background) in 0.1% Acid Alcohol for 10–30 seconds.

  • Wash thoroughly in tap water (bluing step not required, but washing stops differentiation).

• Visualization:

  • Mount in aqueous medium.[1]

  • Excite under Green Light (530-560nm) -> Emits Red Fluorescence .

  • Note: Under brightfield, nuclei appear violet.

Part 4: Mechanistic Visualization

The following diagrams illustrate the chemical divergence and workflow logic for these two dyes.

Figure 1: Mechanistic divergence between Alizarin Red S (Calcium targeting) and Alizarin Violet N (Nucleic Acid/Metal targeting).

Figure 2: Decision tree for selecting the correct Alizarin variant based on experimental goals.

References

• BenchChem . (2025). Acid Alizarin Violet N: Technical Profile and Biological Applications. Retrieved from

• Sigma-Aldrich . (2024). Alizarin Red S Staining Protocol for Osteogenesis. Retrieved from

• Kiernan, J.A. (2002). Histological and Histochemical Methods: Theory and Practice. 3rd Ed. Oxford: Butterworth-Heinemann. (Standard reference for Mordant Violet 5 mechanisms).

• PubChem . (2024). Compound Summary: Acid Alizarin Violet N (Mordant Violet 5).[1] Retrieved from

• Bio-Protocol . (2023). Alizarin Red S Staining of Bone. Retrieved from

Sources

• 1. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]

Validating Spectrophotometric Methods Using Acid Alizarin Violet N for Metal Analysis

Executive Summary: Beyond the Standard "Alizarin"

Acid Alizarin Violet N (AAVN) (CI 15670; CAS 2092-55-9) is frequently confused with the anthraquinone dye Alizarin Red S, yet it possesses a distinct azo-dye structure that offers unique advantages in metal analysis. While Alizarin Red S is the industry standard for general aluminum testing, AAVN excels in micellar-enhanced spectrophotometry and fluorometric analysis , offering superior sensitivity for transition metals (Cu, Ni, Co) and trace Aluminum quantification in complex matrices.

This guide provides a scientifically rigorous validation framework for AAVN, moving beyond basic absorbance readings to explore surfactant-mediated sensitivity enhancement and stoichiometric verification.

Chemical Basis & Mechanism of Action

Unlike anthraquinone derivatives, AAVN functions via an azo-enol chelation mechanism . The dye coordinates with metal ions through the nitrogen of the azo group (

) and the oxygen of the ortho-hydroxyl group on the benzene/naphthalene ring.

Chelation Pathway

The formation of the metal-dye complex (often termed a "lake" in older literature) involves proton displacement and ring closure.

Figure 1: Reaction pathway for Metal-AAVN complex formation.[1] Note the catalytic/stabilizing role of surfactant micelles (CTAB/SDS) in enhancing sensitivity.

Method Validation Parameters

The following data establishes the performance baseline for AAVN in quantitative applications.

Comparative Performance: AAVN vs. Alternatives

AAVN is often compared to Alizarin Red S (ARS) and Xylenol Orange. The table below highlights where AAVN offers a tactical advantage.

Feature	Acid Alizarin Violet N (AAVN)	Alizarin Red S (ARS)	Xylenol Orange
Chemical Class	Azo Dye	Anthraquinone	Triphenylmethane
Primary Targets	Cu, Ni, Co (Micellar), Al (Fluorescence), Zr	Al, Zr, F (Indirect)	Zn, Pb, Cd
Sensitivity (Al)	High (LOD ~4.8 ppb in MeOH)	Moderate (LOD ~20-50 ppb)	Moderate
Interference	Low interference from Fluoride in some modes	High Fluoride interference	High interference from Fe(III)
Key Advantage	Micellar Enhancement: Sensitivity increases x with CTAB for Ni²⁺.	Robustness in simple aqueous buffers.	Sharp color change (Yellow -> Red).

Quantitative Validation Data (Key Metals)

The following parameters must be verified during your internal method transfer.

A. Copper (Cu²⁺) & Nickel (Ni²⁺) – Micellar Enhanced Method

Source: Jumean et al. (2014)

• Matrix: Aqueous buffer + Surfactant (CTAB or SDS).[2][1]

• Stoichiometry:

  • Cu-AAVN: 1:2 ratio (Metal:Ligand).[2][1]

  • Ni-AAVN: 1:1 in water; shifts to 1:3 in CTAB micelles.[3][1]

• Formation Constant (

  ):

  • Cu-AAVN (Water):

  • Cu-AAVN (CTAB):

    (Enhanced Stability)[3][1]

  • Ni-AAVN (CTAB):

    (Massive Sensitivity Jump )[2][3][1]

B. Aluminum (Al³⁺) – Trace Analysis [4]

• Linear Range: 0 – 47.6 ppb (

  M).[2]

• Limit of Detection (LOD): 4.79 ppb.[2]

• Solvent System: Methanol/Water mixtures often yield higher sensitivity than pure aqueous systems due to ligand solubility.

Experimental Protocol: Validating the Ni-AAVN Micellar Assay

This protocol validates the hyperchromic shift induced by surfactants, a critical quality attribute for AAVN reagents.

Reagents & Preparation

• AAVN Stock (1 mM): Dissolve 0.0366 g of Acid Alizarin Violet N in 100 mL of ethanol. Store in amber glass.

• Surfactant Stock (CTAB, 10 mM): Dissolve 0.364 g Cetyltrimethylammonium bromide in 100 mL warm deionized water.

• Buffer (pH 7.5): Phosphate/Borate buffer system.

Step-by-Step Workflow

Figure 2: Micellar-enhanced spectrophotometric workflow. The addition of surfactant prior to the dye ensures the metal is trapped in the micellar Stern layer for optimal chelation.

Validation Checklist (Self-Validating System)

To ensure "Trustworthiness" in your data, perform these checks:

• Isosbestic Point Verification: Run a scan of AAVN at varying pH. A clear isosbestic point indicates pure reagent without degradation products.

• Surfactant Shift: Compare the absorbance of Metal + AAVN vs. Metal + AAVN + CTAB. The CTAB sample should show a bathochromic shift (red shift) and hyperchromic effect (increased intensity). If not, your surfactant concentration is below the Critical Micelle Concentration (CMC).

• Stoichiometry Check: Perform a Job’s Plot (Method of Continuous Variation) . Plot Absorbance vs. Mole Fraction. The peak should align with 0.33 (for 1:2 complex) or 0.25 (for 1:3 complex).

Troubleshooting & Interferences

• Fluoride: High concentrations can bleach the complex (useful for F- determination, but an interference for metals). Mask with Boric acid if necessary.

• Phosphate: Interferes with Aluminum determination. Remove via ion exchange or precipitation with Silver Nitrate if analyzing biological samples.

• pH Drift: AAVN is a pH indicator itself (Orange-Red at pH < 6, Violet at pH > 9). Strict buffering at pH 7.5 is non-negotiable for the Ni/Cu assay to distinguish metal complexation from simple pH color change.

References

• Jumean, F., et al. (2014).[1] "Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100." American Journal of Analytical Chemistry, 5, 1-7.

• BenchChem. (2025). "Acid Alizarin Violet N: Structure and Applications." Chemical Data Repository.

• PubChem. (2025). "Acid Alizarin Violet N - Compound Summary." National Library of Medicine.

• Fluorochem. (2025). "Product Analysis: Acid Alizarin Violet N (CAS 2092-55-9)."

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100 [scirp.org]
• 4. scribd.com [scribd.com]

Comparative analysis of Acid Alizarin Violet N and Crystal Violet for histology

Executive Summary

This guide provides a technical comparative analysis between Acid Alizarin Violet N (AAVN) and Crystal Violet (CV) , two distinct histochemical agents used in tissue morphology and pathology.[1][2] While Crystal Violet is a ubiquitous basic dye known for amyloid screening and microbiological differentiation, Acid Alizarin Violet N is a specialized mordant azo dye that serves as a highly stable, specific nuclear fluorochrome.[1]

Key Distinction:

• Acid Alizarin Violet N is the superior choice for long-term nuclear fluorescence and double-labeling experiments due to its resistance to fading and distinct spectral emission (Red channel).[1][2]

• Crystal Violet remains the standard for rapid amyloid screening (metachromasia) and cell viability quantification but suffers from solvent instability and lower specificity compared to Congo Red.[1][2]

Chemical & Mechanistic Profiles

Acid Alizarin Violet N (AAVN)[1][2]

• CAS: 2092-55-9[1][2][3][4][5]

• Class: Mordant Azo Dye (C.I.[1][2] Mordant Violet 5).

• Mechanism: AAVN functions primarily through chelation .[1][2] In the presence of an aluminum mordant (e.g., Aluminum Potassium Sulfate), the azo nitrogen and the hydroxyl group on the naphthalene ring form a coordinate complex with

  . This complex binds specifically to the phosphate backbone of nucleic acids (DNA/RNA).[1]

• Optical Property: Upon binding, the complex fluoresces intensely in the red spectrum (

  ) when excited by UV or blue light (Mercury vapor or Argon laser).[1][2]

Crystal Violet (CV)[1][2]

• CAS: 548-62-9[1][2]

• Class: Triarylmethane (Basic Dye).[1][2]

• Mechanism: CV functions through electrostatic attraction .[1][2] As a cationic dye, it binds to negatively charged cellular components (polyanions) such as DNA, RNA, and acid mucopolysaccharides.[1][6]

• Amyloid Specificity: For amyloidosis, CV induces a metachromatic reaction .[1][2][7] The dye molecules stack upon the beta-pleated sheet structure of amyloid fibrils at a high density, causing a spectral shift that results in a reddish-purple color against a blue background.[1]

Visualization of Staining Mechanisms

The following diagram illustrates the divergent binding mechanisms of the two dyes.

Figure 1: Mechanistic pathways for AAVN (Chelation-Fluorescence) vs. Crystal Violet (Electrostatic-Metachromasia).[1][2]

Comparative Performance Data

Feature	Acid Alizarin Violet N (AAVN)	Crystal Violet (CV)
Primary Histological Use	Specific Nuclear Fluorochrome	Amyloid Screening; Bacterial Gram Stain
Binding Target	Nucleic Acids (DNA/RNA)	Amyloid Fibrils, DNA, Peptidoglycan
Signal Type	Fluorescence (Red Channel)	Colorimetric / Metachromatic
Stability	High: Resistant to fading (>2 years)	Low: Soluble in alcohol/xylene; fades
Mounting Media	Standard resinous media (DPX)	Aqueous Only (Glycerol/Gum Syrup)
Specificity	High for Nuclei (w/ DNase/RNase controls)	Moderate (False positives possible)
Toxicity	Moderate (Azo dye)	Moderate (Carcinogen potential)

Validated Experimental Protocols

Protocol A: AAVN Nuclear Fluorescence (Grosman & Vardaxis Method)

Purpose: Long-term, fade-resistant fluorescent labeling of nuclei in tissue sections.[1][2][8]

Reagents:

• AAVN Stock: Acid Alizarin Violet N (C.I. 15670).[1][2]

• Mordant Solution: 5% Aluminum Potassium Sulfate in distilled water.

• Staining Solution: Dissolve 0.2g AAVN in 100mL of the Mordant Solution. Boil gently for 5 minutes. Cool and filter.[1][2] Adjust pH to ~2.5 using 1N HCl.[1]

Workflow:

• Deparaffinize: Xylene (2 x 5 min)

  100% EtOH 95% EtOH Water.

• Stain: Immerse slides in AAVN Staining Solution for 10 minutes at room temperature.[1][2]

• Differentiate: Rinse briefly in distilled water (10-20 seconds) to remove excess dye.

• Dehydrate: 95% EtOH (rapid dip)

  100% EtOH (2 x 1 min).

  • Note: Unlike CV, AAVN lakes are stable in alcohol.

• Clear & Mount: Xylene

  Mount with non-fluorescing medium (e.g., DPX or Permount).[1][2]

• Imaging: Use Green excitation (546nm) for Red emission (>590nm).

Validation Check: Nuclei should appear bright red/orange.[1][2] Cytoplasm should be negative.[1][2]

Protocol B: Lieb’s Crystal Violet for Amyloid

Purpose: Rapid screening for amyloid deposits (Metachromatic detection).[1][2]

Reagents:

• Stock Solution: 10% Crystal Violet in 95% Ethanol.

• Working Solution: 10mL Stock Solution + 300mg Hydrochloric Acid + 1000mL Distilled Water.

• Mounting Medium: Modified Apathy’s Gum Syrup or Highman’s Medium (Aqueous).[1][2]

Workflow:

• Deparaffinize: Xylene

  Graded Alcohols Distilled Water.[1][2]

• Stain: Stain in Working Crystal Violet Solution for 5 minutes .

• Rinse: Wash well in tap water.

• Differentiation (Critical): Rinse in 1% acetic acid if background is too dark, but monitor closely (amyloid can lose color).[1][2]

• Mount: Do NOT dehydrate. Blot slide dry around the section and mount directly with Aqueous Mounting Medium .[1][2]

  • Warning: Alcohol/Xylene will dissolve the stain immediately.

Validation Check: Amyloid deposits stain Purplish-Red ; Background tissue stains Blue .

Technical Decision Framework

Use the following logic tree to determine the appropriate dye for your study.

Figure 2: Decision matrix for selecting between AAVN and CV based on experimental constraints.

References

• Grosman, J. & Vardaxis, N.J. (1997).[1][2][8] "Aluminum acid alizarin violet: a general purpose nuclear fluorochrome."[1][2][8] Biotechnic & Histochemistry, 72(6), 299-303.[1][8]

• Lieb, E. (1947).[1][2][7][9] "Permanent stain for amyloid."[1][2][9] American Journal of Clinical Pathology, 17(5), 413-414.[1]

• Puchtler, H., et al. (1962).[1][2] "A review of crystal violet methods for the demonstration of amyloid." Journal of Histochemistry & Cytochemistry.

• BenchChem. (2025).[1][2][10] "Acid Alizarin Violet N | Research Chemical."

• National Society for Histotechnology. (2021).[1][2] "Crystal Violet and Thioflavin T."

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• 3. Acid Alizarin Violet N | 2092-55-9 [sigmaaldrich.com]
• 4. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Crystal violet staining protocol | Abcam [abcam.com]
• 7. calpaclab.com [calpaclab.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Advantages of using Acid Alizarin Violet N over traditional azo dyes

The Analytical and Histochemical Advantages of Acid Alizarin Violet N Over Traditional Azo Dyes

Executive Summary

Azo dyes are ubiquitous in biological research and analytical chemistry. However, traditional variants (such as Congo Red or Methyl Orange) frequently suffer from rapid photobleaching, poor metal chelation stability, and high environmental persistence. Acid Alizarin Violet N (AAVN; CAS 2092-55-9) has emerged as a structurally superior alternative. By incorporating a highly reactive coordination site, AAVN bridges the gap between robust analytical quantification and high-fidelity histological imaging, providing researchers with a highly stable, multifunctional reagent.

Structural Causality: The o,o'-Dihydroxyazo Advantage

The fundamental limitation of traditional azo dyes lies in their simple -N=N- linkages, which lack strong, geometrically favorable coordinating groups for metal ions. AAVN overcomes this through its unique o,o'-dihydroxyazo structural motif (4-hydroxy-3-[(2-hydroxy-1-naphthalenyl)azo]benzenesulfonic acid).

Mechanistically, this motif allows AAVN to act as a powerful tridentate ligand. The oxide ion on the benzene ring, the hydroxyl group on the naphthalene ring, and the nitrogen atom of the azo group serve as precise coordination sites for transition metals (1[1]). When complexed with metals like Aluminum (Al³⁺), the resulting structure is highly rigid and planar. This structural rigidity minimizes non-radiative energy decay, drastically enhancing the fluorescence quantum yield and rendering the dye virtually immune to standard photobleaching.

Logical mapping of AAVN's structural advantages across distinct scientific applications.

Comparative Performance Analysis

The table below summarizes the quantitative and qualitative advantages of AAVN over standard azo dyes across critical laboratory applications.

Performance Metric	Traditional Azo Dyes (e.g., Methyl Orange)	Acid Alizarin Violet N (AAVN)	Mechanistic Causality
Metal Chelation Stability	Weak or transient coordination	Highly stable (1:1 Ni²⁺, 1:2 Cu²⁺)	The o,o'-dihydroxyazo motif acts as a strong tridentate chelating ligand.
Fluorescence Photostability	Rapid photobleaching (< 1 hour)	Exceptional stability (> 2 years)	Aluminum mordanting creates a rigid complex that prevents non-radiative decay.
Nucleic Acid Specificity	High background, non-specific	High specificity for DNA/RNA	Acidified aluminum complex selectively binds to nucleic acid backbones.
Environmental Degradation	Recalcitrant to oxidation	Rapid decolorization (>98%)	Hydroxyl groups enhance electrophilicity, facilitating azo bond cleavage.

Self-Validating Experimental Workflows

To ensure data integrity, modern laboratory protocols must be self-validating. Below are two field-proven methodologies utilizing AAVN, complete with built-in causality and validation steps.

Workflow A: Aluminum-AAVN Histological Staining for Nucleic Acids

Objective: Specific, fade-resistant fluorescent staining of DNA/RNA in fixed tissue. Step-by-Step Methodology:

• Mordant Preparation: Dissolve AAVN in an acidified aluminum potassium sulfate solution. Causality: The acidic environment prevents the premature precipitation of aluminum hydroxide, ensuring the Al³⁺ ions remain available to coordinate with the o,o'-dihydroxyazo sites of AAVN (1[1]).

• Tissue Fixation: Fix biological samples in 95% ethanol to preserve nucleic acid architecture.

• Staining: Incubate the fixed slides in the Al-AAVN solution for 10–15 minutes at room temperature.

• Self-Validation (Enzymatic Control): Prepare a parallel cohort of slides treated with 1 N HCl, deoxyribonuclease (DNase), and ribonuclease (RNase) prior to AAVN staining. Trustworthiness: If the enzymatically digested controls show zero fluorescence while the test slides exhibit strong signals, the fluorescence is definitively validated as nucleic acid-specific, ruling out non-specific protein artifacts (2[2]).

• Imaging: Image using a Confocal Scanning Laser Microscope (CSLM) in the red channel (emission > 600 nm). Preparations remain stable for over two years without fading (2[2]).

Workflow B: Spectrophotometric Determination of Transition Metals (e.g., Ni²⁺)

Objective: Highly sensitive quantification of metal ions using AAVN's distinct complexation stoichiometry. Step-by-Step Methodology:

• Stock Preparation: Prepare a 4.0×10⁻⁵ M AAVN stock solution in double-distilled de-ionized water. The pKa of AAVN is established at 6.25 (3[3]).

• Micellar Sensitization: Add a cationic micellar agent, such as Cetyltrimethylammonium bromide (CTAB), to the reaction buffer. Causality: Micelles electrostatically attract both the metal cations and the anionic AAVN molecules, drastically increasing the local concentration and enhancing the formation constant of the Ni²⁺ complex (1[1]).

• Titration: Introduce the Ni²⁺ sample into the AAVN-CTAB solution.

• Self-Validation (Isosbestic Point Verification): Record the UV/Vis absorption spectra continuously during titration. Trustworthiness: The appearance of a strict isosbestic point mathematically validates that only two absorbing species (free AAVN and the 1:1 Ni-AAVN complex) exist in equilibrium, confirming the absence of interfering side reactions.

Environmental Sustainability: Degradation Kinetics

A major bottleneck in drug development and industrial scale-up is the management of toxic dye effluents. AAVN demonstrates a vastly superior environmental degradation profile compared to traditional azo dyes. In advanced oxidation processes, AAVN decolorizes significantly faster than dyes lacking its specific functional groups (e.g., Direct Red 83) during electrolytic treatment (4[4]). Furthermore, when subjected to visible/solar light photocatalysis using Ag-doped TiO₂ nanoparticles, AAVN achieves over 98% degradation efficiency (5[5]). The hydroxyl groups adjacent to the azo bond increase the electrophilicity of the molecule under oxidative stress, facilitating rapid and complete cleavage of the -N=N- chromophore.

References

• Acid Alizarin Violet N | Research Chemical. Benchchem.
• Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. PubMed (Biotech Histochem).
• Determination of Dissociation Constant of the Acid Alizarin Violet N Using UV/Vis Spectroscopy. Scholars Research Library.
• Electrolytic treatment of azo dyes containing o,o -dihydroxyazo complex
• Sunlight/Visible Light Assisted Photocatalytic Degradation of Acid Alizarin Violet N Dye and 4-Chloro Phenol over Mn+ Doped Nano TiO2 Catalysts.

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• 4. emerald.com [emerald.com]
• 5. asianpubs.org [asianpubs.org]

A Comparative Study of Metal Ion Indicators: Acid Alizarin Violet N and Its Alternatives in Complexometric Titrations

This guide provides an in-depth comparative analysis of Acid Alizarin Violet N (AAVN) and other widely used metal ion indicators in complexometric titrations. The selection of an appropriate indicator is critical for achieving accurate and reliable quantification of metal ions, a cornerstone of analytical chemistry in research, quality control, and drug development. This document offers a technical overview of AAVN, compares its performance against common alternatives, and provides detailed experimental protocols for validation.

Introduction to Metal Ion Indicators in Complexometric Titrations

Complexometric titrations are a fundamental analytical technique for determining the concentration of metal ions in a solution.[1][2] The principle relies on the reaction between the metal ion and a complexing agent, most commonly ethylenediaminetetraacetic acid (EDTA), to form a stable, water-soluble complex.[2] The successful determination of the titration's endpoint hinges on the use of a metallochromic indicator.[3] These indicators are organic dyes that form a colored complex with the metal ion.[4] During titration, as the stronger complexing agent (EDTA) sequesters the metal ions, the indicator is displaced, resulting in a distinct color change that signals the equivalence point.[5]

The Role and Mechanism of Acid Alizarin Violet N

Acid Alizarin Violet N (CAS 2092-55-9), an azo dye, serves as a versatile pH and metallochromic indicator.[6][7] Its mechanism of action in metal chelation involves the oxide ion on the benzene ring and the nitrogen atom of the azo group, which act as key coordination sites.[8] AAVN forms stable complexes with various transition metal ions, including copper (Cu²⁺), cobalt (Co²⁺), and nickel (Ni²⁺).[8] The stoichiometry of these complexes can vary depending on the metal ion and the medium.[9][10] For instance, in an aqueous solution, it forms a 1:2 complex with Cu²⁺ and a 1:1 complex with Ni²⁺.[8][10] This ability to form distinct metal complexes with an associated color change makes it a valuable tool in analytical chemistry.[8]

Comparative Analysis of Key Performance Characteristics

The efficacy of a metal ion indicator is determined by several key performance parameters. This section provides a comparative overview of Acid Alizarin Violet N against other common indicators such as Eriochrome Black T, Calmagite, Murexide, and Xylenol Orange.

Indicator	Abbreviation	Commonly Titrated Metal Ions	Optimal pH Range	Color Change (Metal-Complex to Free Indicator)	Key Advantages & Limitations
Acid Alizarin Violet N	AAVN	Cu²⁺, Co²⁺, Ni²⁺, Al³⁺, Fe³⁺, Ca²⁺, Ta⁵⁺	Orange-Red (6.5) to Violet (9.0)[7][11]	Varies with metal and pH	Versatile for a range of metals; stable under acidic conditions.[6] Can have complex color changes.
Eriochrome Black T	EBT	Ca²⁺, Mg²⁺, Zn²⁺, Cd²⁺, Mn²⁺, Pb²⁺, Hg²⁺	6-7[12]	Wine Red to Blue[13]	Widely used for water hardness.[14] Aqueous solutions are unstable.[15]
Calmagite	-	Ca²⁺, Mg²⁺	9-11[15]	Wine Red to Sky Blue[15]	More stable in aqueous solution than EBT with a sharper endpoint.[15][16]
Murexide	-	Ca²⁺, Cu²⁺, Co²⁺, Ni²⁺, Rare Earths	Violet to Blue[12]	Pink/Red to Purple/Violet[17]	Specific for calcium determination at high pH.[14][17] Aqueous solutions are unstable.[17]
Xylenol Orange	XO	Bi³⁺, Cd²⁺, Pb²⁺, Mg²⁺, Zn²⁺, Ga³⁺, In³⁺, Sc³⁺	4-5 (for Pb, Zn, Cd, Hg)[12]	Red to Yellow[18]	Suitable for titrations in acidic solutions.[19] Commercial preparations can be impure.[18]

Causality Behind Performance Differences

The variations in performance among these indicators are rooted in their molecular structures and the resulting stability of their metal complexes relative to the EDTA-metal complex.

• pH optima: The optimal pH range for an indicator is dictated by its acid-base properties. For a sharp endpoint, the pH of the titration medium must be controlled to ensure that the free indicator has a distinct color from the metal-indicator complex.[20]

• Selectivity: The selectivity of an indicator for a particular metal ion is a function of the stability constant of the metal-indicator complex.[17] For a successful titration, the EDTA-metal complex must be significantly more stable than the indicator-metal complex.[13] This allows EDTA to displace the indicator from the metal ion at the equivalence point.[13]

• Endpoint Sharpness: The sharpness of the color change at the endpoint is influenced by the difference in molar absorptivity between the free indicator and the metal-indicator complex at the analytical wavelength. Indicators like Calmagite are noted for their sharp color transitions.[15]

• Stability: The chemical stability of the indicator in solution is a practical consideration. Azo dyes like Eriochrome Black T are known to be unstable in aqueous solutions, necessitating fresh preparation.[15] Calmagite, being more stable, offers a significant practical advantage.[15]

Experimental Protocols

To ensure self-validating results, the following detailed protocols describe the preparation of reagents and the titration procedure for comparing the performance of different indicators in the determination of water hardness (total Ca²⁺ and Mg²⁺).

Reagent Preparation

• Standard 0.01 M EDTA Solution: Dry approximately 2g of analytical reagent grade disodium EDTA dihydrate at 80°C for one hour.[21] Accurately weigh about 0.95 g and dissolve it in deionized water in a 250 mL volumetric flask.[21] Make up to the mark with deionized water and mix thoroughly.[21]

• Ammonia-Ammonium Chloride Buffer (pH 10): Dissolve 14.9 g of ammonium chloride in 100 mL of concentrated ammonia solution and dilute to 250 mL with deionized water. Caution: Handle concentrated ammonia in a fume hood.[22]

• Indicator Solutions (0.1% w/v):

  • Acid Alizarin Violet N: Dissolve 0.1 g of AAVN in 100 mL of deionized water.

  • Eriochrome Black T: Dissolve 0.1 g of EBT in 100 mL of a suitable solvent like triethanolamine or absolute ethanol. Prepare fresh daily.

  • Calmagite: Dissolve 0.1 g of Calmagite in 100 mL of deionized water. This solution is stable.[15]

  • Xylenol Orange: If using the acid form, dissolve 0.1 g in 100 mL of alcohol. For the salt form, dissolve 0.1 g in 100 mL of water.[23]

• Murexide Indicator: Prepare a fresh 0.2% aqueous solution or a 1:100 ground mixture with sodium chloride. Aqueous solutions are unstable.[17]

Titration Procedure for Total Hardness

• Pipette 25.00 mL of the water sample into a 250 mL conical flask.

• Add 1-2 mL of the ammonia-ammonium chloride buffer solution to bring the pH to approximately 10.

• Add 2-3 drops of the chosen indicator solution (e.g., Acid Alizarin Violet N, Eriochrome Black T, or Calmagite). The solution will develop a color characteristic of the metal-indicator complex (e.g., wine-red for EBT and Calmagite with Ca²⁺/Mg²⁺).[13][15]

• Titrate with the standard 0.01 M EDTA solution from a burette with constant swirling.

• The endpoint is reached when the color of the solution sharply changes to that of the free indicator (e.g., from wine-red to blue for EBT and Calmagite).[13][15]

• Record the volume of EDTA used.

• Repeat the titration at least three times to obtain concordant results.

Workflow for Indicator Selection and Titration

Caption: Workflow for selecting and validating a metal ion indicator.

Visualizing the Chelation Chemistry

The underlying principle of complexometric titrations is the competitive complexation between the metal ion, the indicator, and the titrant (EDTA).

Caption: Competitive complexation in a complexometric titration.

Conclusion and Recommendations

The choice of a metal ion indicator is a critical decision in complexometric titrations that directly impacts the accuracy and reliability of the results.

• Acid Alizarin Violet N is a versatile indicator suitable for a range of transition metals and offers good stability, particularly in acidic conditions.

• For routine applications like water hardness determination, Calmagite is often superior to the historically common Eriochrome Black T due to its enhanced stability and sharper endpoint.[15][16]

• Murexide provides excellent selectivity for calcium at high pH, making it the indicator of choice when calcium needs to be determined in the presence of magnesium.[17]

• Xylenol Orange is particularly useful for titrations conducted in acidic media.[19]

Ultimately, the optimal indicator must be selected based on the specific metal ion, the required pH of the titration, and the potential for interfering ions. It is imperative for researchers and analysts to validate their chosen indicator under their specific experimental conditions to ensure the integrity of their analytical data.

References

• Ontosight AI. (n.d.). Xylenol Orange Properties and Uses. Retrieved from [Link]

• Wikipedia. (n.d.). Complexometric titration. Retrieved from [Link]

• Pharmacy Infoline. (n.d.). Metal ion indicators in Complexometric titration. Retrieved from [Link]

• BYJU'S. (n.d.). Complexometric Titration. Retrieved from [Link]

• PHARMD GURU. (2025). 7. COMPLEXOMETRIC TITRATIONS. Retrieved from [Link]

• Unacademy. (2025). What are the different types of indicators used in complexometric titrations? Retrieved from [Link]

• Wikipedia. (n.d.). Complexometric indicator. Retrieved from [Link]

• Wikipedia. (n.d.). Xylenol orange. Retrieved from [Link]

• University of Canterbury. (n.d.). Determination of Total Calcium and Magnesium Ion Concentration. Retrieved from [Link]

• Nptel. (n.d.). 38.8 Experiment 7: Complexometric Titration: Determination of hardness (Ca 2+ ) of water using EDTA - complexometry. Retrieved from [Link]

• ACS Reagent Chemicals. (2017). Xylenol Orange. Retrieved from [Link]

• Pharmaguideline. (n.d.). Classification of Complexometric Titration and Metal ion Indicators. Retrieved from [Link]

• Jumean, F. et al. (2014). Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX. American Journal of Analytical Chemistry, 5, 1-7.
• Yappert, M. C., & Donald, B. (n.d.). Complexometric Titrations: Competition of Complexing Agents in the Determination of Water Hardness with EDTA. UCI Department of Chemistry.

• BYJU'S. (2022). What is Complexometric Titration? Retrieved from [Link]

• NPTEL. (n.d.).
• Jumean, F. et al. (2014). Complexing Properties of Acid Alizarin Violet with Copper, Cobalt and Nickel in Micellar Media Containing SDS, CTAB and TX-100. Scientific Research Publishing.
• International Journal of Pharmacy and Analytical Research (IJPAR). (2024).

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A Senior Application Scientist's Guide to Nuclear Staining: Optimizing Acid Alizarin Violet N Efficacy Through Fixation

An in-depth guide for researchers, scientists, and drug development professionals on the efficacy of Acid Alizarin Violet N across different cell fixation protocols.

In the landscape of cellular imaging, the precise and stable visualization of the nucleus is paramount. Acid Alizarin Violet N (AAV), when complexed with an aluminum mordant, emerges as a highly specific and exceptionally photostable nuclear fluorochrome.[1][2] Its utility, however, is not standalone; it is critically dependent on the upstream sample preparation, most notably, the method of cell fixation. The choice of fixative dictates the preservation of cellular architecture, the chemical state of target molecules, and the accessibility of the dye to its binding sites.

This guide provides an in-depth comparison of AAVN's performance with common cell fixation protocols. We will move beyond simple step-by-step instructions to explore the causal mechanisms, enabling researchers to make informed decisions that align with their specific experimental goals.

The Staining Principle: How Acid Alizarin Violet N Illuminates the Nucleus

Acid Alizarin Violet N is an azo dye that, in an acidified aluminum potassium sulfate solution, forms a stable complex.[1][2] This AAV-aluminum complex functions as a mordant stain, demonstrating a high specificity for nucleic acids (DNA and RNA). The mechanism involves the aluminum ion acting as a bridge, binding to the phosphate backbone of the nucleic acids and concurrently to the dye molecule. This results in a strong, localized fluorescence.

A key advantage of AAV is its emission spectrum. It is effectively excited by argon ion lasers and emits in the red channel (wavelengths >600 nm), with no bleed-through into the green channel.[2] This makes it an excellent candidate for multiplex imaging, allowing for clear separation from green-emitting fluorophores like GFP or FITC. Furthermore, AAV-stained preparations are remarkably resistant to fading, with documented stability for over two years, a significant benefit for long-term studies and archiving.[1][2]

Caption: Mechanism of AAVN as a nuclear fluorochrome.

The Role of Fixation: Preserving the Canvas

Fixation is the critical first step in preparing cells for staining. It aims to preserve cellular morphology as closely as possible to the native state while preventing autolysis.[3] The two primary categories of fixatives, cross-linking and precipitating agents, achieve this through fundamentally different mechanisms, which in turn impacts AAVN staining.

• Cross-linking Fixatives (e.g., Paraformaldehyde, Formalin): These aldehydes create covalent chemical bonds (methylene bridges) between proteins and other macromolecules.[4] This forms a rigid, cross-linked matrix that provides excellent preservation of cellular and tissue architecture. However, this very cross-linking can mask target sites, potentially hindering the penetration of staining reagents.

• Precipitating Fixatives (e.g., Methanol, Ethanol, Acetone): These organic solvents work by dehydration, causing proteins to denature and precipitate in situ.[4] This process simultaneously fixes and permeabilizes the cell membranes. While it can sometimes cause minor alterations in cell morphology or extraction of soluble lipids, it generally offers superior preservation of the antigenicity of target proteins and allows excellent access for staining reagents.[3][4]

Comparative Efficacy of AAVN with Different Fixation Protocols

The choice of fixative must be a deliberate one, balancing the need for morphological preservation with the requirement for optimal staining. Based on the mechanisms described, we can predict and evaluate the performance of AAVN with different fixation protocols.

Protocol 1: 95% Ethanol Fixation (The Reference Standard)

This method is cited in the literature as being highly effective for AAVN staining.[2] Ethanol, as a precipitating fixative, denatures proteins while permeabilizing cellular and nuclear membranes. This action allows the AAV-aluminum complex unhindered access to the nucleic acids within the nucleus, resulting in bright and specific staining.

• Causality: The dehydration and protein precipitation caused by ethanol effectively "opens up" the nuclear structure for the dye complex. It avoids the chemical modification and potential steric hindrance associated with aldehyde cross-linking.

Protocol 2: 4% Paraformaldehyde (PFA) Fixation

PFA is the gold standard for preserving cell morphology. However, the dense protein network it creates can present a barrier to the AAV-aluminum complex.

• Causality: The cross-linking action of PFA, while excellent for structural integrity, may limit the diffusion of the relatively large dye-mordant complex into the nucleus. This can lead to weaker or more variable staining compared to alcohol fixation. To counteract this, a subsequent permeabilization step (e.g., with Triton X-100 or Saponin) after fixation is often required to create pores in the membranes and allow the stain to penetrate effectively.

Protocol 3: Cold Methanol Fixation

Similar to ethanol, methanol is a precipitating fixative that dehydrates and permeabilizes cells.[5] It is known for its rapid action.

• Causality: Methanol fixation provides the same key advantage as ethanol: simultaneous fixation and permeabilization. This ensures excellent accessibility of the nuclear chromatin for the AAVN stain. It is particularly useful when co-staining for intracellular antigens that are sensitive to aldehyde fixation.

Data Summary: Performance of AAVN Across Protocols

Parameter	95% Ethanol Fixation	4% PFA Fixation	Cold Methanol Fixation
Staining Intensity	+++ (Strong & Consistent)	++ (Moderate, may require permeabilization)	+++ (Strong & Consistent)
Nuclear Specificity	Excellent	Excellent	Excellent
Morphological Preservation	Good	Excellent	Good
Photostability	Excellent	Excellent	Excellent
Compatibility with Co-staining	Excellent (especially for antibodies)	Good (may require antigen retrieval)	Excellent (especially for antibodies)
Protocol Complexity	Low	Moderate (may require extra steps)	Low

Experimental Protocols

Trustworthy science relies on reproducible methods. The following are detailed, self-validating protocols for the preparation and application of AAVN with the discussed fixation methods.

A. Preparation of AAV Staining Solution

This solution is central to all subsequent protocols.

• Prepare a 1% (w/v) solution of Acid Alizarin Violet N in deionized water.

• Prepare a 5% (w/v) solution of Aluminum Potassium Sulfate (Alum) in deionized water.

• Combine the two solutions in a 1:1 ratio.

• Adjust the pH of the final mixture to approximately 3.5 using glacial acetic acid.

• Filter the solution using a 0.22 µm filter to remove any precipitate. The solution is stable at room temperature.

B. Cell Fixation & Staining Workflow

The following diagram illustrates the workflow, highlighting the divergence in fixation methods.

Caption: Experimental workflow for AAVN staining with different fixatives.

AAVN in Context: Comparison with Alternative Nuclear Stains

While AAVN is a powerful tool, it is important to understand its place among other common nuclear stains.

Stain	Class	Emission Color	Key Advantages	Key Disadvantages
Acid Alizarin Violet N	Azo Dye / Fluorochrome	Red	Exceptional photostability, specific to red channel, stable preparations.[2]	Requires preparation of a mordant solution.
Hematoxylin	Natural Dye / Chromogen	Blue / Purple	Permanent, excellent for brightfield histology, provides high-resolution detail.[6][7]	Not fluorescent, requires counterstain (Eosin) for context.[7]
DAPI / Hoechst	Fluorescent Dye	Blue	High DNA specificity, cell-permeant (Hoechst), intense signal.[6]	Prone to photobleaching, UV excitation can cause phototoxicity.
Propidium Iodide (PI)	Fluorescent Dye	Red	Simple to use, good for viability assays (stains dead cells).[6]	Not cell-permeant, also binds RNA (requires RNase for DNA specificity).
DRAQ5™	Anthraquinone / Fluorochrome	Far-Red	Cell-permeant (live or fixed), compatible with GFP/FITC, no RNase needed.[8]	Can be less specific than DAPI in some applications.

Conclusion and Recommendations

Acid Alizarin Violet N is a robust and highly stable nuclear fluorochrome, but its efficacy is intrinsically linked to the chosen fixation protocol.

• For maximal staining intensity and ease of use , particularly when co-staining for intracellular antigens, cold methanol or 95% ethanol fixation are the superior choices. Their ability to simultaneously fix and permeabilize cells provides optimal access for the AAV-aluminum complex to the nuclear chromatin.

• When the absolute preservation of fine cellular morphology is the highest priority , 4% PFA fixation is recommended. However, researchers must be aware of the potential for reduced staining intensity and should incorporate a dedicated permeabilization step post-fixation to ensure reliable and consistent results.

By understanding the interplay between the dye's mechanism and the chemical effects of different fixatives, researchers can confidently select the optimal protocol, ensuring that their nuclear staining is not merely a procedural step, but a validated and reliable foundation for their experimental findings.

References

• Grosman, J., & Vardaxis, N. J. (1997). Aluminum acid alizarin violet: a general purpose nuclear fluorochrome. Biotechnic & Histochemistry, 72(6), 299–303. Retrieved from [Link]

• Patsnap Synapse. (2025, May 27). What stains are used for nuclear visualization? Retrieved from [Link]

• ResearchGate. (2017, June 1). Methanol vs formaldehyde fixation? Retrieved from [Link]

• Leica Biosystems. (n.d.). Fixation And Fixatives 3 Fixing Agents Other Than The Common Aldehydes. Retrieved from [Link]

• Kiernan, J. A. (2000). Tissue fixation and the effect of molecular fixatives on downstream staining procedures. Journal of Histotechnology, 23(3), 209-219. Retrieved from [Link]

• Leica Biosystems. (n.d.). Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More. Retrieved from [Link]

Sources

• 1. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 2. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fixation Strategies and Formulations | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Uncommon Fixatives: Fixation with Ethanol, Acetone, Picric Acid & More [leicabiosystems.com]
• 6. What stains are used for nuclear visualization? [synapse.patsnap.com]
• 7. Hematoxylin & Eosin (H&E) Staining Intro: Procedures & More [leicabiosystems.com]
• 8. Nuclear & Cytoplasmic DRAQTM & CyTRAKTM Dyes | Novus Biologicals [novusbio.com]

Safety & Regulatory Compliance

Comprehensive Disposal &amp; Handling Guide: Acid Alizarin Violet N

CAS: 2092-55-9 | C.I.: Mordant Violet 5 | Synonyms: Sodium 4-hydroxy-3-[(2-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate[1]

Executive Safety Summary

Acid Alizarin Violet N is an azo dye commonly used in coordination chemistry and histology. While useful as a complexometric indicator and stain, its disposal requires strict adherence to zero-discharge protocols.

Critical Hazard: The primary risk in disposal is not just the dye itself, but its degradation products. Improper chemical treatment (e.g., simple bleaching) can cleave the azo bond (

), releasing aromatic amines which are often more toxic and carcinogenic than the parent dye [1, 2]. Consequently, controlled high-temperature incineration is the only validated method for complete mineralization.

Physicochemical & Hazard Profile

Parameter	Data	Relevance to Disposal
Physical State	Reddish-violet powder	High potential for dust generation; requires respiratory protection during transfer.
Solubility	Soluble in water, Ethanol	Travels easily in water systems; DO NOT pour down sink.
pH Sensitivity	Orange-red (pH 6.[2][3]5) Violet (pH 9.0)	Color change may mask contamination; verify pH of waste streams.
Reactivity	Incompatible with strong oxidizers	Do not mix with bleach (hypochlorite) or nitrates in waste containers [3].
Aquatic Toxicity	Harmful to aquatic life (H412)	Strict prohibition on drain disposal to prevent bioaccumulation [4].

Waste Stream Segregation & Decision Logic

Effective disposal begins with segregation. Mixing Acid Alizarin Violet N with incompatible oxidizers can cause exothermic reactions or release toxic chloramines.

DOT Diagram 1: Waste Classification Workflow

Figure 1: Decision logic for segregating Acid Alizarin Violet N waste streams to ensure regulatory compliance.

Detailed Disposal Protocols

Protocol A: Solid Waste (Powder & Contaminated Debris)

Scope: Pure dye powder, spill cleanup materials, contaminated gloves, and weighing boats.

• Containment: Place waste immediately into a chemically resistant polyethylene bag or a wide-mouth high-density polyethylene (HDPE) jar.

• Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: Acid Alizarin Violet N - Toxic to Aquatic Life."

• Secondary Containment: If using bags, double-bag to prevent puncture from pipette tips or glass.

• Disposal Path: Transfer to EHS (Environmental Health & Safety) for incineration .

  • Why: Landfilling azo dyes can lead to leaching into groundwater where anaerobic bacteria reduce the azo bond, releasing carcinogenic amines [5].

Protocol B: Liquid Waste (Aqueous & Organic)

Scope: Dye baths, stock solutions, and HPLC effluents.

• pH Check: Ensure the waste pH is between 5 and 9. If highly acidic or basic, neutralize carefully before adding to the main carboy to prevent heat generation or container degradation.

• Segregation:

  • Aqueous Stream: Collect in carboys designated for "Aqueous Toxic Waste."

  • Organic Stream: If dissolved in ethanol/methanol, collect in "Flammable Organic Waste."

• Incompatibility Check: NEVER add bleach (sodium hypochlorite) or strong acids to these carboys.

  • Mechanism:[4][5] Acidification of hypochlorite releases chlorine gas. Bleaching azo dyes generates low-molecular-weight chlorinated amines [3].

• Disposal Path: Off-site fuel blending or high-temperature incineration.

Protocol C: Empty Containers (The "Triple Rinse" Rule)

Scope: Original reagent bottles.

• Verify Empty: The container must be "RCRA Empty" (<3% residue by weight).

• Triple Rinse:

  • Add solvent (water or ethanol) to 10% volume.

  • Cap and shake vigorously.

  • Decant rinsate into the Liquid Waste carboy (Protocol B).

  • Repeat 3 times.

• Deface & Discard: Cross out the label, mark as "Empty," and dispose of the bottle in regular glass trash or recycling (depending on local policy).

Scientific Rationale: Why Incineration?

Many researchers attempt to "deactivate" dyes using bleach. This is dangerous for Acid Alizarin Violet N. The diagram below illustrates the chemical pathway risks.

DOT Diagram 2: Degradation Pathway Risks

Figure 2: Comparison of disposal methods. Chemical oxidation (bleach) risks forming toxic byproducts, whereas incineration ensures complete mineralization.

Emergency Procedures

Spill Response:

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Don nitrile gloves, safety goggles, and an N95/P100 respirator (dust mask).

• Contain: Cover spills with a damp paper towel (to prevent dust) or use a dedicated spill pillow.

• Clean: Scoop up material. Clean the surface with soap and water. Collect all cleanup materials as Hazardous Solid Waste.

References

• Chung, K. T. (2016). Azo dyes and human health: A review. Journal of Environmental Science and Health, Part C. Link

• Pinheiro, H. M., Touraud, E., & Thomas, O. (2004). Aromatic amines from azo dye reduction: status and perspectives. Water Research. Link

• Kanazawa, H., & Onami, T. (1995). Degradation of Azo Dyes by Sodium Hypochlorite. Bulletin of the Chemical Society of Japan.[6] Link

• Sigma-Aldrich. (2023). Safety Data Sheet: Acid Alizarin Violet N. Link

• Van der Zee, F. P., & Villaverde, S. (2005). Combined anaerobic-aerobic treatment of azo dyes-A short review of bioreactor studies. Water Research. Link

Sources

• 1. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]
• 2. ACID ALIZARIN VIOLET N | 2092-55-9 [chemicalbook.com]
• 3. Acid Alizarin Violet N|Research Chemical [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. semanticscholar.org [semanticscholar.org]

Personal protective equipment for handling Acid Alizarin Violet N

Advanced Safety and Operational Guide: Handling Acid Alizarin Violet N (CAS 2092-55-9)

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of compliance, but as a mechanistic science. Acid Alizarin Violet N (AAVN) is a highly versatile synthetic azo dye utilized extensively in complexometric titrations for transition metals (Cu²⁺, Ni²⁺) and as a specific nuclear fluorochrome in histological staining [1]. However, the very physicochemical properties that make AAVN an excellent chelator and biological stain—its hygroscopic nature, reactive azo bond, and protein-binding affinity—also dictate its hazard profile.

This guide provides a self-validating, step-by-step operational framework for the safe handling, preparation, and disposal of Acid Alizarin Violet N, ensuring both scientific integrity and personnel safety.

Executive Chemical Profile

Before designing a safety protocol, we must understand the quantitative and qualitative characteristics of the molecule. AAVN is characterized by its vibrant violet color, driven by the presence of azo functional groups (-N=N-) that absorb visible light and facilitate electronic transitions [1].

Table 1: Physicochemical & Hazard Profile of Acid Alizarin Violet N

Parameter	Specification	Operational Implication
CAS Number	2092-55-9	Unique identifier for SDS cross-referencing.
Molecular Formula	C16H11N2NaO5S	Monosodium salt; highly soluble in aqueous media.
Physical State	Dark red/purple hygroscopic powder	Readily absorbs ambient moisture; prone to aerosolization.
UV-Vis Absorbance	λₘₐₓ = 501 nm (aqueous)	Used for spectrophotometric validation of solutions.
GHS Hazards	H302, H315, H319, H335	Harmful if swallowed; irritates skin, eyes, and respiratory tract [2].
Incompatibilities	Strong oxidizing agents	Exothermic degradation; basis for chemical disposal protocols [2].

Mechanistic Hazard Analysis & PPE Causality

Personal Protective Equipment (PPE) selection must be dictated by the chemical's mechanism of interaction with human physiology. AAVN requires stringent barrier protection due to its specific hazard classifications [3].

• Respiratory Protection (N95/P100 Particulate Respirator or PAPR):

  • The Causality: AAVN is supplied as a finely milled, hygroscopic powder. Ambient air currents in a standard laboratory can easily aerosolize these particulates. Inhalation leads to direct contact with the mucosal membranes of the respiratory tract, triggering H335 (respiratory irritation)[2]. Weighing must always be performed in a Class II biological safety cabinet or a ductless chemical fume hood equipped with HEPA filtration.

• Dermal Protection (Double Nitrile Gloving & Lab Coat):

  • The Causality: Azo dyes containing sulfonic acid groups are designed to bind tightly to amino groups in proteins—this is how they stain tissues [1]. If AAVN contacts unprotected skin, it will aggressively bind to epidermal keratin, causing prolonged H315 (skin irritation) and localized dermatitis [2]. Nitrile provides excellent chemical resistance against aqueous dye solutions.

• Ocular Protection (Chemical Splash Goggles):

  • The Causality: The eye's aqueous environment rapidly solubilizes AAVN dust, leading to immediate H319 (serious eye irritation) [2]. Standard safety glasses with side shields are insufficient against fine airborne powders; tight-fitting chemical splash goggles are mandatory.

Operational Protocol: AAVN-Aluminum Complexation for Histology

When utilized as a nuclear fluorochrome for DNA/RNA staining, AAVN must be complexed with a metal mordant. The following protocol is a self-validating system: each step includes a mechanistic rationale and a quality control checkpoint.

Step-by-Step Methodology:

• Gravimetric Analysis: Don all required PPE. Inside a calibrated chemical fume hood, weigh exactly 0.1 g of AAVN powder using an analytical balance.

• Primary Solubilization: Transfer the powder to a dark amber glass beaker. Add 50 mL of deionized water (18.2 MΩ·cm) and initiate magnetic stirring.

• Mordant Complexation: Slowly add 5 mL of a 5% (w/v) aluminum potassium sulfate solution. Causality: The aluminum ion (Al³⁺) acts as a mordant, coordinating with the oxide ion on the benzene ring and the nitrogen atom of the azo group to form a stable, fluorescent chelate [1].

• Acidification: Adjust the solution to pH 3.0 using 1M HCl. Causality: Acidification protonates specific functional groups on the dye, optimizing its electrophilicity and ensuring highly specific binding to nucleic acids rather than background cytoplasmic proteins [1].

• Validation & Storage: Filter the solution through a 0.22 µm PES syringe filter to remove unreacted particulates. Validate the solution by checking its absorbance at 501 nm via UV-Vis spectroscopy. Store at 4°C in an amber bottle to prevent photodegradation.

Operational workflow for preparing Acid Alizarin Violet N histological staining solution.

Environmental Mitigation: Spill Response & Oxidative Disposal

Azo dyes are notoriously persistent in the environment and can exhibit mutagenic properties if discharged into wastewater untreated [4]. Therefore, disposal and spill mitigation must rely on the targeted chemical destruction of the azo chromophore.

Step-by-Step Spill Mitigation:

• Containment: Immediately isolate the spill area. Do not use a broom or brush, as sweeping generates hazardous dust [3].

• Damp Collection: Cover the spilled powder with absorbent pads lightly dampened with water. This traps the powder in a localized matrix, preventing aerosolization.

• Mechanical Transfer: Use a plastic scoop to transfer the damp mass into a sealable hazardous waste container.

Step-by-Step Oxidative Disposal Protocol: To safely dispose of liquid AAVN waste, we exploit its chemical incompatibility with strong oxidizers to neutralize its toxicity [1].

• Consolidation: Gather all AAVN liquid waste in a dedicated secondary containment vessel under a fume hood.

• Acidification: Lower the pH of the waste to < 4.0 using dilute sulfuric acid. Causality: Oxidation kinetics increase significantly in acidic media due to the protonation of the azo group, which makes the bond highly susceptible to electrophilic attack [1].

• Oxidative Cleavage: Slowly titrate 0.1M Potassium Permanganate (KMnO₄) or 30% Hydrogen Peroxide (H₂O₂) into the waste while stirring.

• Visual Validation: The system is self-validating. Continue oxidation until the intense violet color completely dissipates. This color loss confirms the successful cleavage of the -N=N- azo bond into non-toxic, non-colored quinone derivatives [1].

• Final Segregation: Label the decolorized solution as "Oxidized Aqueous Chemical Waste" and transfer it to Environmental Health and Safety (EHS) for final disposal.

Step-by-step spill mitigation and oxidative disposal logic for Acid Alizarin Violet N.

References

• Cole-Parmer. Material Safety Data Sheet - Acid Alizarin Violet N. Retrieved from[Link]

• Asian Journal of Chemistry. Sunlight/Visible Light Assisted Photocatalytic Degradation of Acid Alizarin Violet N Dye. Retrieved from[Link]